Introduction: The Significance of the 1,2-Dihydroquinoline Scaffold
An In-depth Technical Guide to the Chemical Properties of 1,2-Dihydroquinoline-4-carbonitrile For Researchers, Scientists, and Drug Development Professionals The quinoline ring system is a foundational heterocyclic motif...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Chemical Properties of 1,2-Dihydroquinoline-4-carbonitrile
For Researchers, Scientists, and Drug Development Professionals
The quinoline ring system is a foundational heterocyclic motif in both natural products and synthetic pharmaceuticals. Its partially saturated derivative, the 1,2-dihydroquinoline core, represents a key structural unit, acting as a "privileged scaffold" in medicinal chemistry.[1][2][3] Compounds incorporating this framework have demonstrated a wide array of biological activities, making them attractive targets for drug discovery programs.[1][2] This guide focuses on a specific, functionalized derivative: 1,2-Dihydroquinoline-4-carbonitrile . We will provide a detailed examination of its chemical properties, synthesis, reactivity, and potential applications, offering field-proven insights for professionals in chemical and pharmaceutical research.
Core Chemical and Physical Properties
1,2-Dihydroquinoline-4-carbonitrile is a molecule whose properties are defined by the interplay between the partially saturated heterocyclic ring and the electron-withdrawing nitrile group. A critical characteristic of N-unsubstituted 1,2-dihydroquinolines is their inherent instability; they are highly susceptible to aerial oxidation, which leads to the formation of the corresponding aromatic quinoline.[4] They can also undergo disproportionation in the presence of trace acids to yield a mixture of the fully aromatic quinoline and the fully saturated 1,2,3,4-tetrahydroquinoline.[4] This instability is a crucial consideration for its synthesis, handling, and storage.
Physicochemical and Spectroscopic Data Summary
While specific experimental data for the isolated 1,2-Dihydroquinoline-4-carbonitrile is sparse in publicly available literature, its properties can be reliably predicted based on closely related structures and general principles of spectroscopy.
Property
Value / Expected Characteristics
Source / Rationale
Molecular Formula
C₁₀H₈N₂
Calculated
Molecular Weight
156.19 g/mol
Calculated
Appearance
Likely an unstable solid or oil, prone to coloration upon oxidation.
Expected to be soluble in common organic solvents like CH₂Cl₂, CHCl₃, and EtOAc.
General property of similar organic molecules.
¹H NMR
Protons on the dihydro portion (C2, C3) would appear upfield compared to their aromatic counterparts. The NH proton would be a broad singlet. Aromatic protons would reside in the typical ~6.5-7.5 ppm range.
Based on general NMR principles for heterocyclic compounds.[5][6][7]
¹³C NMR
The sp³ carbons of the dihydro ring (C2, C3) would be significantly upfield (~20-50 ppm). The nitrile carbon (C≡N) would appear around 115-120 ppm. Aromatic carbons would be in the ~110-150 ppm range.
Based on known chemical shifts for similar functional groups.[5][6][8]
IR Spectroscopy
Characteristic peaks would include: N-H stretch (~3300-3400 cm⁻¹), C≡N stretch (~2220-2240 cm⁻¹, sharp), and C=C stretches in the aromatic region (~1500-1600 cm⁻¹).
Standard infrared group frequencies.
Mass Spectrometry
Expected molecular ion peak (M⁺) at m/z = 156.
Calculated from molecular formula.
Synthesis and Methodologies
The synthesis of 1,2-Dihydroquinoline-4-carbonitrile is challenging due to the product's instability. The most logical and experimentally grounded approach involves a two-stage process: first, the synthesis of the stable aromatic precursor, Quinoline-4-carbonitrile, followed by its controlled reduction.
Stage 1: Synthesis of Quinoline-4-carbonitrile (Precursor)
A robust method for synthesizing the quinoline-4-carbonitrile precursor is through the reductive cyclization of 2-(2-nitroaryl)-4-oxo-alkanenitriles.[9] This method offers good yields and utilizes readily available starting materials.
Experimental Protocol: Synthesis of Quinoline-4-carbonitrile via Reductive Cyclization[9]
Alkylation: o-Nitroarylacetonitrile is alkylated with an α-halomethyl ketone (e.g., α-bromoacetophenone) in the presence of a strong base like sodium hydride (NaH) to furnish the key ketonitrile intermediate. The rationale for using a strong, non-nucleophilic base like NaH is to efficiently deprotonate the acidic α-carbon of the acetonitrile without competing side reactions.
Reductive Cyclization: The resulting ketonitrile is then subjected to reduction. Tin(II) chloride (SnCl₂) in an acidic medium is an effective reducing system for this transformation. The SnCl₂ selectively reduces the nitro group to an amine, which then undergoes an intramolecular condensation with the ketone moiety, followed by dehydration, to form the stable, aromatic quinoline-4-carbonitrile ring system.
Caption: Major reactivity pathways for the title compound.
Applications in Drug Discovery and Research
The 1,2-dihydroquinoline scaffold is of significant interest to medicinal chemists. Its non-planar, partially saturated structure provides three-dimensional diversity that is often desirable for potent and selective binding to biological targets.
Bioisostere and Scaffold Hopping: The dihydroquinoline core can serve as a bioisosteric replacement for other bicyclic systems in known active compounds. The introduction of the 4-carbonitrile group provides a key vector for modifying polarity, hydrogen bonding capability, and metabolic stability.
Glucocorticoid Receptor Ligands: Novel 1,2-dihydroquinoline derivatives have been identified as ligands for the glucocorticoid receptor, indicating their potential in the development of anti-inflammatory agents.
[2]* Anticancer Potential: The broader quinoline family has been extensively investigated for anticancer properties. [3][10]The dihydroquinoline core, functionalized with a nitrile group, represents a promising starting point for the design of novel kinase inhibitors or other antineoplastic agents.
[3]
Conclusion
1,2-Dihydroquinoline-4-carbonitrile is a synthetically challenging yet highly valuable heterocyclic compound. Its chemical properties are dominated by a pronounced tendency to aromatize, a factor that must be carefully managed during its synthesis and handling. The presence of the versatile nitrile group, combined with the privileged dihydroquinoline scaffold, makes it an attractive building block for the synthesis of complex molecules and the development of new therapeutic agents. A thorough understanding of its instability, reactivity, and synthetic pathways is essential for researchers aiming to exploit its full potential in organic synthesis and medicinal chemistry.
References
Dauphinee, G. A., & Forrest, T. P. (1978). 1,2-Dihydroquinolines: preparation and isolation as intermediates in the synthesis of quinolines. Canadian Journal of Chemistry, 56(5), 632-635. [Link]
Baire, B., et al. (2020). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis. Organic Letters, 22(15), 6067-6071. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of 1,2-dihydroquinolines. [Link]
ACS Publications. (2024). Mechanistic Insights from Density Functional Theory into Rh/Acid-Catalyzed Synthesis of 1,2-Dihydroquinolines. The Journal of Organic Chemistry. [Link]
ResearchGate. (2025). Recent Advances in 1,2‐Dihydroquinolines Synthesis via Skraup‐Type Reactions. [Link]
RSC Publishing. (1981). Photochemical reactions of 1,2-dihydroquinolines. Journal of the Chemical Society, Chemical Communications. [Link]
MDPI. (2021). Synthesis of 4-Substituted-1,2-Dihydroquinolines by Means of Gold-Catalyzed Intramolecular Hydroarylation Reaction. Molecules, 26(11), 3329. [Link]
Revues Scientifiques Marocaines. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Journal Marocain de Chimie Hétérocyclique. [Link]
Johnson, W. S., & Buell, B. G. (1952). 1,2-Dihydroquinoline. Journal of the American Chemical Society, 74(18), 4513–4516. [Link]
Takahashi, H., et al. (2006). Discovery and SAR study of novel dihydroquinoline containing glucocorticoid receptor ligands. Bioorganic & Medicinal Chemistry Letters, 16(6), 1549-1552. [Link]
Reich, H. (n.d.). Organic Chemistry Data. University of Wisconsin. [Link]
Desroses, M., Scobie, M., & Helleday, T. (2013). Supplementary Material: A new concise synthesis of 2,3-dihydroquinazolin-4(1H)-ones derivatives. New Journal of Chemistry. [Link]
ResearchGate. (2021). Dihydroquinoline derivative as a potential anticancer agent: synthesis, crystal structure, and molecular modeling studies. [Link]
AWS. (n.d.). STRUCTURE BASED DRUG DISCOVERY, DOCKING, MODELLING, SYNTHESIS AND ANTICANCER SCREENING OF SOME NOVEL QUINOLINE DERIVATIVES. [Link]
TSI Journals. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Trade Science Inc. [Link]
UNCW Institutional Repository. (n.d.). CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES. [Link]
Spectroscopic Characterization of 1,2-Dihydroquinoline-4-carbonitrile Scaffolds: A Comprehensive Technical Guide
Executive Summary The 1,2-dihydroquinoline-4-carbonitrile scaffold, particularly its 2-oxo derivatives, represents a privileged pharmacophore in modern drug discovery. This structural motif is central to the development...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 1,2-dihydroquinoline-4-carbonitrile scaffold, particularly its 2-oxo derivatives, represents a privileged pharmacophore in modern drug discovery. This structural motif is central to the development of novel topoisomerase inhibitors capable of overcoming fluoroquinolone resistance in Gram-negative bacteria [3], as well as highly selective bromodomain (BET) inhibitors for oncology applications [4]. This whitepaper provides an in-depth analysis of the spectroscopic properties (NMR, FT-IR, and HRMS) of 1,2-dihydroquinoline-4-carbonitriles, detailing the causality behind their unique spectral signatures and establishing a self-validating protocol for their rigorous characterization.
Structural and Electronic Rationale
The spectroscopic behavior of 1,2-dihydroquinoline-4-carbonitrile is governed by the complex electronic interplay between the nitrogen-containing heterocyclic core and the strongly electron-withdrawing nitrile (–C≡N) group at the C4 position.
Anisotropic and Resonance Effects
The carbonitrile group exerts a profound inductive and resonance-withdrawing effect on the dihydroquinoline ring. This electron depletion strongly deshields the protons in the aromatic ring, particularly at the C5 position, due to spatial proximity (peri-effect) and magnetic anisotropy. In 2-oxo derivatives (quinolin-2(1H)-ones), the cross-conjugation between the C2-carbonyl, the nitrogen lone pair, and the C4-nitrile creates a highly polarized push-pull system[1]. This polarization restricts the rotation of N-alkyl substituents and significantly alters the vibrational force constants of the C=O and C≡N bonds.
Spectroscopic Data Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the most definitive structural confirmation of the 1,2-dihydroquinoline-4-carbonitrile core.
¹H NMR Causality: The choice of solvent is critical. While CDCl₃ is standard, highly functionalized 2-oxo derivatives often require DMSO-
due to strong intermolecular hydrogen bonding and stacking [2]. In DMSO-, the N-H proton (if unsubstituted) appears as a broad singlet far downfield (>10.5 ppm) due to solvent hydrogen-bonding. The C5 aromatic proton is characteristically shifted downfield (~7.80–8.50 ppm) compared to the other aromatic protons (~7.10–7.70 ppm) because it sits directly in the deshielding cone of the C4-nitrile group [2].
¹³C NMR Causality: The nitrile carbon (–C≡N) consistently resonates between 115.0 and 118.0 ppm. The C4 quaternary carbon is shifted upfield relative to a standard aromatic carbon (~104–112 ppm) due to the shielding effect of the adjacent sp-hybridized nitrile carbon. The C2 carbonyl carbon (in 2-oxo variants) typically appears at 160.0–162.0 ppm, reflecting its amide-like character [1].
Fourier-Transform Infrared (FT-IR) Spectroscopy
Infrared spectroscopy serves as an orthogonal validation tool, specifically targeting the functional groups that define this scaffold.
Nitrile Stretch (
): The sp-hybridized C≡N bond exhibits a sharp, distinct stretching frequency between 2210 and 2230 cm⁻¹. The intensity of this peak is enhanced by the conjugation of the nitrile with the dihydroquinoline -system, which increases the change in dipole moment during the vibration [1].
Carbonyl Stretch (
): For 2-oxo derivatives, the amide-like carbonyl stretch appears lower than a typical ketone, usually around 1650–1680 cm⁻¹, due to the resonance donation from the adjacent nitrogen lone pair [3].
High-Resolution Mass Spectrometry (HRMS)
Electrospray ionization (ESI) in positive mode is the preferred technique. The rigid aromatic core makes the molecular ion
highly stable. The primary fragmentation pathway involves the homolytic cleavage of the nitrile group (loss of HCN, -27 Da) or, in N-alkylated derivatives, the loss of an alkyl radical (e.g., -15 Da for a methyl group) to form a highly stabilized quinolinium cation.
Principal HRMS fragmentation pathways for 1,2-dihydroquinoline-4-carbonitrile derivatives.
Experimental Protocols: A Self-Validating System
To ensure absolute scientific integrity, the acquisition of spectroscopic data must follow a self-validating workflow. The following protocol guarantees that the synthesized compound is free of regioisomeric impurities and solvent artifacts.
Step-by-Step Methodology
Sample Preparation & Purity Validation:
Synthesize the target compound (e.g., via photoredox-catalyzed carbamoyl radical cyclization [1]).
Purify via flash column chromatography (typically Hexane/EtOAc gradients).
Causality Check: Before spectroscopic analysis, confirm >95% purity via UPLC-UV (at 254 nm). Impurities will artificially skew NMR integration and IR baseline resolution.
NMR Acquisition (The Internal Standard Rule):
Dissolve 5–10 mg of the analyte in 0.6 mL of high-purity DMSO-
(containing 0.03% v/v TMS as an internal standard).
Acquire ¹H NMR at 400 MHz (minimum 16 scans, 10-second relaxation delay to ensure accurate integration of quaternary-adjacent protons).
Acquire ¹³C NMR at 100 MHz (minimum 512 scans, proton-decoupled).
Self-Validation: Calibrate the chemical shift exactly to the TMS peak (0.00 ppm) or the residual DMSO pentet (39.52 ppm for ¹³C).
FT-IR Acquisition (ATR Method):
Place 1–2 mg of the neat, dry solid directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer.
Apply consistent anvil pressure. Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.
Self-Validation: Run a background air scan immediately prior to sample acquisition to subtract atmospheric CO₂ and H₂O interference, ensuring the 2200 cm⁻¹ nitrile region is artifact-free.
HRMS Validation:
Dilute the sample to 1 µg/mL in LC-MS grade MeOH with 0.1% Formic Acid (to promote
formation).
Inject into an ESI-TOF mass spectrometer.
Self-Validation: The experimental exact mass must match the theoretical calculated mass within a mass error of
ppm.
Self-validating experimental workflow for rigorous spectroscopic characterization.
Quantitative Data Summaries
The following tables summarize the expected spectroscopic ranges for the core 1,2-dihydroquinoline-4-carbonitrile scaffold and its N-methylated/2-oxo derivatives, synthesized from leading literature datasets [1], [2], [4].
Validates the integrity of the fused benzene ring.
References
Photoredox-catalyzed procedure for carbamoyl radical generation: 3,4-dihydroquinolin-2-one and quinolin-2-one synthesis. White Rose Research Online.[Link]
Molecular Design and Synthesis of Quinolones Activated by Steric Interactions. Kochi University of Technology. [Link]
Topoisomerase Inhibitors Addressing Fluoroquinolone Resistance in Gram-Negative Bacteria. St George's, University of London.[Link]
WO2016020836A1 - Quinolone derivatives as antibacterials.
Foundational
An In-depth Technical Guide to 1,2-Dihydroquinoline-4-carbonitrile and its Derivatives: Synthesis, Properties, and Applications in Drug Discovery
Abstract The 1,2-dihydroquinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active compounds. This technical guide provides a comprehensive overview of 1,...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The 1,2-dihydroquinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active compounds. This technical guide provides a comprehensive overview of 1,2-dihydroquinoline-4-carbonitrile and related 4-substituted derivatives. While a specific CAS number for 1,2-dihydroquinoline-4-carbonitrile is not readily found in major chemical databases, indicating its status as a potentially novel or non-commercialized compound, this guide will delve into the synthetic methodologies available for its preparation, its anticipated chemical properties and reactivity, and its potential applications in the field of drug development. The content is tailored for researchers, scientists, and professionals in drug discovery, offering field-proven insights and detailed experimental considerations.
Introduction: The Significance of the 1,2-Dihydroquinoline Core
Quinoline and its partially saturated derivatives, such as 1,2-dihydroquinolines and 1,2,3,4-tetrahydroquinolines, are heterocyclic ring systems of paramount importance in the development of new therapeutic agents.[1] These scaffolds are present in a wide array of natural products and synthetic pharmaceuticals, exhibiting a broad spectrum of biological activities.[1] The 1,2-dihydroquinoline nucleus, in particular, offers a unique combination of structural rigidity and conformational flexibility, making it an attractive template for the design of molecules that can interact with various biological targets. The introduction of a carbonitrile (cyano) group at the 4-position of the 1,2-dihydroquinoline ring is of significant interest as the cyano group can act as a key pharmacophore, participating in hydrogen bonding and other interactions with biological macromolecules. Furthermore, the cyano group can serve as a versatile synthetic handle for further molecular elaborations.
Synthetic Strategies for 4-Substituted-1,2-Dihydroquinolines
The synthesis of 4-substituted-1,2-dihydroquinolines can be achieved through several strategic approaches. The choice of method often depends on the desired substitution pattern and the availability of starting materials.
Gold-Catalyzed Intramolecular Hydroarylation
A robust method for the synthesis of 4-substituted-1,2-dihydroquinolines involves the gold(I)-catalyzed intramolecular hydroarylation (IMHA) of N-protected-N-propargylanilines.[2] This approach offers a direct route to the 1,2-dihydroquinoline core with good to high yields.[2]
Causality Behind Experimental Choices: The use of a gold(I) catalyst is crucial for activating the alkyne moiety of the N-propargylaniline substrate, facilitating the subsequent intramolecular attack by the aniline ring. The choice of the N-protecting group, such as an ethoxycarbonyl group, can significantly influence the reaction's efficiency and the stability of the final product.[2]
Experimental Protocol: Gold-Catalyzed Synthesis of Ethyl 4-Aryl-1,2-dihydroquinoline-1-carboxylate[2]
Reaction Setup: A Carousel Tube Reactor equipped with a magnetic stirring bar is charged with the corresponding ethyl aryl(3-arylprop-2-yn-1-yl)carbamate (1.0 equiv.), dichloromethane (CH₂Cl₂), and JohnPhosAu(MeCN)SbF₆ (0.04 equiv.) as the catalyst.
Reaction Conditions: The reaction vessel is sealed, and the mixture is stirred at 80 °C.
Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.
Work-up: Upon completion, the reaction mixture is cooled to room temperature and concentrated under reduced pressure.
Purification: The crude product is then purified by column chromatography to afford the desired ethyl 4-aryl-1,2-dihydroquinoline-1-carboxylate.
Nickel-Catalyzed Asymmetric Hydrocyanation
For the specific introduction of a cyano group at the 4-position, a nickel-catalyzed asymmetric hydrocyanation of 1,2-dihydroquinolines presents a powerful strategy.[3] This method allows for the formation of 4-cyanotetrahydroquinolines with good yields and excellent enantioselectivities.[3] Although this method yields a tetrahydroquinoline, it proceeds via the hydrocyanation of a 1,2-dihydroquinoline precursor, making it highly relevant.
Trustworthiness of the Protocol: This protocol is self-validating as the enantiomeric excess (ee) and diastereomeric ratio (dr) of the product can be precisely determined by chiral High-Performance Liquid Chromatography (HPLC), confirming the stereoselectivity of the catalytic system.[3]
Experimental Protocol: Ni-Catalyzed Asymmetric Hydrocyanation of 1,2-Dihydroquinolines[3]
Reagents: To a solution of the 1,2-dihydroquinoline substrate (1.0 equiv.) in toluene are added acetone cyanohydrin (3.0 equiv.), Ni(COD)₂ (5 mol %), and a chiral ligand (5 mol %).
Reaction Conditions: The reaction mixture is heated at 80 °C for 12 hours.
Purification: The resulting 4-cyanotetrahydroquinoline is isolated after purification.
Visualization of Synthetic Pathways
The synthesis of 4-substituted-1,2-dihydroquinolines can be visualized to better understand the reaction mechanisms.
Caption: Gold-Catalyzed Synthesis of 4-Substituted-1,2-Dihydroquinolines.
Chemical Properties and Reactivity
The chemical properties of 1,2-dihydroquinoline-4-carbonitrile are dictated by the interplay of the dihydroquinoline ring system and the cyano group.
Property
Description
Physical State
Expected to be a solid at room temperature.
Solubility
Likely soluble in common organic solvents like dichloromethane, chloroform, and ethyl acetate.
Reactivity
The dihydroquinoline nitrogen can be susceptible to oxidation.[2] The cyano group can undergo hydrolysis to a carboxylic acid or reduction to an amine.
The presence of the electron-withdrawing cyano group at the 4-position can influence the electron density of the dihydroquinoline ring, potentially affecting its reactivity in electrophilic and nucleophilic substitution reactions.
Applications in Drug Development
The 1,2-dihydroquinoline scaffold and its derivatives are of significant interest in drug discovery due to their wide range of biological activities.
Anticancer Activity: Dihydroquinoline derivatives have been investigated as potential anticancer agents.[4] The introduction of a cyano group can enhance the interaction with biological targets and improve the pharmacological profile of the molecule.[5]
NF-κB Inhibition: 1,2,3,4-Tetrahydroquinolines, which can be synthesized from 1,2-dihydroquinolines, have been identified as potent inhibitors of NF-κB transcriptional activity, a key pathway in inflammation and cancer.[6]
Antiviral and Antibacterial Agents: The quinoline core is a well-established pharmacophore in antimicrobial drug discovery.[1]
The development of novel 1,2-dihydroquinoline-4-carbonitrile derivatives could lead to the discovery of new therapeutic agents with improved efficacy and selectivity.
Safety and Handling
While specific safety data for 1,2-dihydroquinoline-4-carbonitrile is not available, general precautions for handling quinoline derivatives and nitriles should be followed.
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.
Ventilation: Use only in a well-ventilated area to avoid inhalation of dust or vapors.
Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[7]
Conclusion
1,2-Dihydroquinoline-4-carbonitrile represents a promising, albeit currently under-characterized, molecular scaffold for the development of new therapeutic agents. This technical guide has outlined key synthetic strategies, anticipated chemical properties, and potential applications in drug discovery. The insights provided herein are intended to empower researchers and scientists to explore the potential of this and related compounds in their drug development endeavors.
References
Enantioselective Synthesis of 4-Cyanotetrahydroquinolines via Ni-Catalyzed Hydrocyanation of 1,2-Dihydroquinolines. (2020). Organic Letters. [Link]
Highly Diastereoselective Synthesis of Tetrahydroquinoline Derivatives via [4 + 2] Annulation of Ortho-Tosylaminophenyl-Substituted Para-Quinone Methides and Cyanoalkenes. (2021). Frontiers in Chemistry. [Link]
Synthesis of 4-Substituted-1,2-Dihydroquinolines by Means of Gold-Catalyzed Intramolecular Hydroarylation Reaction of N-Ethoxycarbonyl-N-Propargylanilines. (2021). Molecules. [Link]
Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. (2014). Molecules. [Link]
Synthesis and Biological Screening of New Cyano-Substituted Pyrrole Fused (Iso)Quinoline Derivatives. (2021). Molecules. [Link]
Biological Activity of 1,2-Dihydroquinoline-4-Carbonitrile Derivatives: A Comprehensive Technical Guide
Executive Summary The 1,2-dihydroquinoline core is a privileged scaffold in medicinal chemistry, characterized by its structural rigidity, tunable lipophilicity, and capacity for diverse functionalization. Specifically,...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 1,2-dihydroquinoline core is a privileged scaffold in medicinal chemistry, characterized by its structural rigidity, tunable lipophilicity, and capacity for diverse functionalization. Specifically, 1,2-dihydroquinoline-4-carbonitrile derivatives have emerged as highly potent pharmacophores across multiple therapeutic areas. The strategic placement of the carbonitrile group at the C4 position provides a unique vector for hydrogen bonding and dipole interactions, while simultaneously modulating the electron density and pKa of the heterocyclic system.
This technical guide provides an in-depth analysis of the biological activities of 1,2-dihydroquinoline-4-carbonitrile derivatives, detailing their mechanisms of action as antimicrobial agents, epigenetic modulators, and antiviral therapeutics. Furthermore, it outlines field-proven experimental protocols for evaluating these compounds, ensuring robust, self-validating workflows for drug development professionals.
Structural Basis for Polypharmacology (Causality)
The pharmacological versatility of 1,2-dihydroquinoline-4-carbonitrile derivatives stems from their ability to mimic endogenous ligands and chelate metal ions.
Hydrogen Bonding & Metal Chelation: The nitrogen atom in the quinoline ring, combined with adjacent carbonyl or hydroxyl groups (e.g., in 2-oxo or 4-hydroxy derivatives), acts as a hard Lewis base. This enables high-affinity chelation of divalent cations (like Mg²⁺) critical for metalloenzyme function[1].
Epigenetic Mimicry: The heterocyclic core effectively mimics acetylated lysine (AcK) residues, allowing these derivatives to competitively bind to the hydrophobic pockets of epigenetic reader proteins[2].
Thermodynamic Optimization: The carbonitrile group at C4 restricts the conformational flexibility of the molecule, reducing the entropic penalty upon target binding and driving enthalpy-favored interactions[3].
Epigenetic Modulation: BET Bromodomain Inhibition
Bromodomain and Extra-Terminal (BET) proteins, particularly BRD2, BRD3, and BRD4, are epigenetic readers that recognize acetylated lysine residues on histones, facilitating the assembly of transcriptional complexes[4].
Mechanism of Action
1,2-Dihydroquinoline-4-carbonitrile derivatives have been identified as potent BET bromodomain inhibitors[5]. BRD4 is responsible for recruiting the positive transcription elongation factor b (pTEF-b) complex to inducible genes, which phosphorylates RNA polymerase II to drive the transcription of oncogenes (e.g., c-Myc)[4]. In highly malignant epithelial neoplasia, BRD4 fuses with the NUT protein, driving carcinogenesis[4]. The 1,2-dihydroquinoline-4-carbonitrile core acts as a competitive inhibitor, displacing the BET domains from chromatin and halting oncogenic transcription[2].
Mechanism of BRD4 inhibition by 1,2-dihydroquinoline-4-carbonitrile derivatives.
Antimicrobial Activity: DNA Gyrase & Topoisomerase IV
The rise of fluoroquinolone-resistant Gram-negative bacteria necessitates novel scaffolds. Derivatives such as 8-(methylamino)-2-oxo-1,2-dihydroquinoline have demonstrated profound activity against bacterial DNA gyrase and topoisomerase IV[6].
Mechanism of Action
Unlike traditional fluoroquinolones that stabilize the DNA-cleavage complex (GyrA), 2-oxo-1,2-dihydroquinoline derivatives target the ATPase domain of the GyrB subunit[7]. X-ray crystallographic studies reveal that the quinolinone ring anchors deep within the ATP-binding pocket's hinge region, forming a critical hydrogen bond network with Asp73 and a conserved water molecule, while effectively blocking ATP hydrolysis required for DNA supercoiling[7][8].
Quantitative Data Summary
Table 1: Biological Activity Profile of Key 1,2-Dihydroquinoline Derivatives
Protocol: Isothermal Titration Calorimetry (ITC) for GyrB Inhibitors
To optimize the binding enthalpy of 1,2-dihydroquinoline derivatives against GyrB, ITC is the gold-standard self-validating technique[3][6].
Preparation: Dialyze purified E. coli GyrB (residues 1–220) overnight against ITC buffer (50 mM HEPES pH 7.5, 150 mM NaCl, 5 mM MgCl₂). Dissolve the 1,2-dihydroquinoline ligand in the exact same dialysate to prevent buffer-mismatch artifacts.
Degassing: Degas both the protein solution (cell, ~20 μM) and the ligand solution (syringe, ~200 μM) for 10 minutes at 25°C.
Titration: Set the calorimeter to 25°C. Perform an initial 0.5 μL dummy injection (discarded during analysis), followed by 19 injections of 2.0 μL each, with a 150-second spacing and a stirring speed of 750 rpm.
Control Validation: Perform a ligand-into-buffer titration to determine the heat of dilution. Subtract this background from the raw binding data.
Analysis: Fit the integrated heat data to a one-set-of-sites model to extract the dissociation constant (
), binding enthalpy (), and stoichiometry (). Expert Insight: Superior derivatives like compound 13e will exhibit a highly exothermic signal ( kcal/mol), indicating a highly optimized hydrogen bond network[3].
The integration of viral cDNA into the host genome is catalyzed by HIV-1 Integrase (IN) and is fully dependent on two Mg²⁺ ions located in the enzyme's active site, coordinated by the Asp64/Asp116/Glu152 (DDE) motif[1].
Mechanism of Action
Derivatives featuring a 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide scaffold act as potent Integrase Strand Transfer Inhibitors (INSTIs)[9]. The 4-hydroxy and 2-oxo oxygen atoms, along with the adjacent nitrogen functionalities, form a coplanar triad that acts as a hard Lewis base. This triad chelates the two Mg²⁺ ions, displacing the 3'-end of the viral DNA and halting the strand transfer process[1][11].
Antitumor & Cytotoxic Profiling
Quinoline-4-carbonitrile derivatives serve as critical intermediates in synthesizing complex antitumor agents, such as triazolo[4,3-a]quinoline-4-carbonitriles and quinazolinones[10]. These compounds exhibit broad-spectrum cytotoxicity against human hepatocellular carcinoma (HepG2), colon cancer (HCT-116), and breast cancer (MCF-7) cell lines[10].
Protocol: In Vitro Cytotoxicity Assay (Resazurin/MTT)
To ensure trustworthiness, cytotoxicity must be evaluated using a self-validating colorimetric assay with appropriate controls.
Cell Seeding: Seed human cancer cell lines (e.g., HepG2, HCT-116) in 96-well plates at a density of
cells/well in 100 μL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.
Compound Treatment: Prepare serial dilutions of the 1,2-dihydroquinoline-4-carbonitrile derivatives in DMSO (final DMSO concentration < 0.5% to prevent solvent toxicity). Add to the wells and incubate for 72 hours. Control: Include Doxorubicin as a positive control and 0.5% DMSO as the vehicle control.
Viability Assessment: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.
Solubilization: Carefully aspirate the media and dissolve the resulting formazan crystals in 150 μL of DMSO.
Quantification: Read the absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ utilizing non-linear regression analysis.
Conclusion
The 1,2-dihydroquinoline-4-carbonitrile scaffold is a highly versatile pharmacophore. By acting as an acetyl-lysine mimetic, it disrupts oncogenic transcription via BET bromodomain inhibition. Through precise metal chelation and hydrogen bonding, it serves as a potent inhibitor of both bacterial DNA Gyrase (GyrB) and HIV-1 Integrase. Future drug development efforts should leverage thermodynamic profiling (ITC) and structure-based drug design (SBDD) to further optimize the enthalpy-driven binding of this privileged core.
References
Ushiyama, F., et al. "Lead Identification of 8-(Methylamino)-2-oxo-1,2-dihydroquinoline Derivatives as DNA Gyrase Inhibitors: Hit-to-Lead Generation Involving Thermodynamic Evaluation." ACS Omega, 2020.[Link]
Ushiyama, F., et al. "Lead Identification of 8-(Methylamino)-2-oxo-1,2-dihydroquinoline Derivatives as DNA Gyrase Inhibitors: Hit-to-Lead Generation Involving Thermodynamic Evaluation." ACS Publications, 2020.[Link]
Abdollahi, O., et al. "Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents." Brieflands, 2022.[Link]
Sechi, M., et al. "Design and synthesis of novel dihydroquinoline-3-carboxylic acids as HIV-1 integrase inhibitors." PubMed, 2009.[Link]
GlaxoSmithKline LLC. "Bicyclic heterocyclic derivatives as bromodomain inhibitors.
Elkanzi, N.A.A., et al. "New potential antitumor quinazolinones derived from dynamic 2-undecyl benzoxazinone: Synthesis and cytotoxic evaluation." Synthetic Communications - Taylor & Francis Online, 2018.[Link]
PDB 6KZZ / 6KZV. "X-ray structure analysis of HTS hit in the ATPase domain of E. coli GyrB." Trends in Sciences / NIH, 2020.[Link]
An In-Depth Technical Guide to the Molecular Structure of 1,2-Dihydroquinoline-4-carbonitrile Executive Summary The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due t...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Molecular Structure of 1,2-Dihydroquinoline-4-carbonitrile
Executive Summary
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds.[1][2] Its partially saturated derivative, 1,2-dihydroquinoline, retains key structural features while offering increased conformational flexibility, making it an attractive starting point for drug design. This guide provides a comprehensive technical overview of the molecular structure of a specific, high-interest derivative: 1,2-Dihydroquinoline-4-carbonitrile.
While this specific molecule is a novel target for extensive characterization, this document synthesizes established principles from quinoline chemistry, spectroscopic data from analogous structures, and modern computational methods to build a robust model of its molecular architecture. We will explore the synthetic rationale, a multi-faceted approach to structural elucidation, and the critical interplay between its structure and potential function. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking a foundational understanding of this promising heterocyclic scaffold.
Part 1: The 1,2-Dihydroquinoline Scaffold: A Versatile Pharmacophore
The 1,2-dihydroquinoline core consists of a benzene ring fused to a dihydropyridine ring.[3] This arrangement confers a unique combination of aromaticity and aliphatic character. The aromatic portion provides a rigid plane for π-stacking interactions with biological targets, while the partially saturated ring introduces a non-planar, sp³-hybridized center at the nitrogen (N1) and adjacent carbon (C2), allowing for specific spatial arrangements of substituents.
The introduction of a carbonitrile (-C≡N) group at the C4 position is a strategic chemical modification. The nitrile moiety is a well-known bioisostere for carbonyl groups and can act as a hydrogen bond acceptor. Its strong electron-withdrawing nature significantly modulates the electronic properties of the entire ring system, influencing reactivity, binding affinity, and metabolic stability. This makes 1,2-dihydroquinoline-4-carbonitrile a molecule of significant interest for library synthesis and lead optimization campaigns.
Part 2: Establishing the Molecular Framework: Synthetic Considerations
The synthesis of functionalized 1,2-dihydroquinolines is an active area of research, with modern methods favoring mild conditions and high regioselectivity to preserve sensitive functional groups.[4][5] While numerous pathways exist, a gold-catalyzed intramolecular hydroarylation (IMHA) of N-propargylanilines represents a state-of-the-art approach that could be adapted for our target molecule.[4]
The rationale for this choice is rooted in the efficiency and functional group tolerance of gold catalysis. The reaction proceeds through an electrophilic activation of the alkyne, followed by a 6-endo cyclization, which is often favored for these systems. This method avoids the harsh acidic conditions of traditional quinoline syntheses (e.g., Skraup), which would be incompatible with many substrates intended for complex drug molecules.[1]
A plausible synthetic workflow is outlined below.
Caption: Conceptual workflow for the synthesis of 1,2-dihydroquinoline-4-carbonitrile.
Part 3: A Multi-Technique Approach to Structural Elucidation
Confirming the precise molecular structure of a novel compound requires a consortium of analytical techniques. Each method provides a unique piece of the structural puzzle, and their combined data constitutes a self-validating system. The logical flow of this characterization process is crucial for unambiguous structure determination.
Caption: Logical workflow for the comprehensive structural analysis of the target molecule.
Spectroscopic Characterization
Spectroscopy provides the foundational data for molecular structure. Based on analogous compounds found in the literature, we can predict the key spectroscopic signatures for 1,2-Dihydroquinoline-4-carbonitrile.[4][6]
Technique
Expected Observation
Structural Rationale
¹H NMR
δ 7.0-7.5 ppm (m, 4H): Protons on the benzo ring. δ ~6.5 ppm (s, 1H): Vinylic proton at C3. δ ~4.5 ppm (s, 2H): Methylene protons at C2. δ ~4.0 ppm (br s, 1H): N-H proton.
The chemical shifts are influenced by the aromatic system, the double bond, and proximity to the electronegative nitrogen atom. The C3 proton is a singlet due to no adjacent protons.
¹³C NMR
δ ~140 ppm: Quaternary carbon of the benzo ring attached to nitrogen. δ 115-130 ppm: Carbons of the benzo ring and C3. δ ~118 ppm: Nitrile carbon (-C≡N). δ ~90 ppm: Quaternary carbon C4. δ ~45 ppm: Methylene carbon C2.
The electron-withdrawing nitrile group influences the chemical shifts of C3 and C4. The sp³-hybridized C2 carbon appears significantly upfield.
The nitrile stretch is highly characteristic and a key diagnostic peak. The position of the N-H stretch provides information about hydrogen bonding.[4]
Mass Spec. (HRMS)
[M+H]⁺: Calculated for C₁₀H₉N₂⁺.
High-resolution mass spectrometry provides the exact mass, allowing for the unambiguous determination of the molecular formula.
Computational and Crystallographic Analysis
While spectroscopy defines connectivity, computational chemistry and X-ray crystallography provide deeper insights into the three-dimensional structure and electronic properties.
Density Functional Theory (DFT): DFT calculations are instrumental for corroborating experimental findings.[6][7] By optimizing the geometry at a suitable level of theory (e.g., B3LYP/6-311++G**), we can predict bond lengths, bond angles, and vibrational frequencies that can be directly compared with experimental IR and crystal structure data.[8] Furthermore, analysis of the Molecular Electrostatic Potential (MEP) map can identify regions of high and low electron density, predicting sites susceptible to nucleophilic or electrophilic attack and potential hydrogen bonding interactions.[6]
Single-Crystal X-ray Diffraction: This is the gold standard for determining the three-dimensional structure of a molecule in the solid state. It provides precise atomic coordinates, from which all bond lengths, bond angles, and torsional angles can be calculated. This technique would definitively establish the planarity of the ring systems and the specific conformation adopted in the crystal lattice, including any intermolecular interactions like hydrogen bonding or π-stacking.[9]
Part 4: Structure-Function Insights for Drug Development
The molecular structure of 1,2-dihydroquinoline-4-carbonitrile provides clear indicators of its potential as a pharmacophore. Understanding these features is key to designing future experiments and applications.
Hydrogen Bonding: The N-H group acts as a hydrogen bond donor, while the nitrogen of the nitrile group is a potential hydrogen bond acceptor. This dual capacity allows for specific and directional interactions with protein active sites.
Aromatic System: The benzo portion of the molecule is a classic aromatic system capable of engaging in π-π stacking or hydrophobic interactions within a receptor pocket.
Dipole Moment: The strongly electron-withdrawing nitrile group creates a significant dipole moment, which can be crucial for molecular recognition and binding orientation.
Caption: Key structural features and their potential roles in biological interactions.
Part 5: Standard Operating Protocols
To ensure reproducibility and accuracy, the following standardized protocols for key characterization techniques are recommended.
Protocol 5.1: Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.
¹H NMR Acquisition: Acquire spectra with a spectral width of ~16 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.
¹³C NMR Acquisition: Acquire spectra with a spectral width of ~240 ppm, a relaxation delay of 2-5 seconds, and 1024-4096 scans.
Data Processing: Process the raw data (FID) with Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).
Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.
Background Collection: Collect a background spectrum of the clean ATR crystal.
Sample Collection: Acquire the sample spectrum over a range of 4000-400 cm⁻¹. Co-add 16-32 scans for a good signal-to-noise ratio.
Data Analysis: The software will automatically ratio the sample spectrum to the background. Identify and label key peaks corresponding to functional groups (N-H, C≡N, C=C).
Protocol 5.3: High-Resolution Mass Spectrometry (HRMS)
Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).
Ionization: Utilize an electrospray ionization (ESI) source in positive ion mode to generate the [M+H]⁺ ion.
Mass Analysis: Analyze the ions using a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap instrument.
Data Analysis: Determine the experimental exact mass of the molecular ion and use software to calculate the elemental composition, comparing it to the theoretical value for C₁₀H₉N₂⁺. The mass error should be below 5 ppm.
Conclusion
1,2-Dihydroquinoline-4-carbonitrile is a heterocyclic compound with significant potential, built upon a scaffold of proven pharmacological relevance. Its molecular structure, characterized by a blend of aromaticity, conformational flexibility, and potent electronic features imparted by the nitrile group, makes it a prime candidate for further investigation in medicinal chemistry. The multi-technique approach detailed in this guide—combining synthesis, spectroscopy, and computational modeling—provides a robust framework for its complete structural elucidation and serves as a blueprint for the characterization of other novel quinoline derivatives.
References
The Role of Quinoline Derivatives in Advanced Chemical Applications. (2026, February 13). Google Cloud.
Arcadi, A., et al. (2021). Synthesis of 4-Substituted-1,2-Dihydroquinolines by Means of Gold-Catalyzed Intramolecular Hydroarylation Reaction of N-Ethoxycarbonyl-N-Propargylanilines. Molecules, 26(11), 3329. [Link]
Synthesis of 1,2-dihydroquinolines. Organic Chemistry Portal. [Link]
PubChem. (n.d.). 1,2,3,4-Tetrahydroquinoline-8-carbonitrile. PubChem. Retrieved from [Link]
Webster, R. D., et al. (2021). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis. The Journal of Organic Chemistry, 86(17), 11633-11643. [Link]
Synthesis of 1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbonitrile 7... (n.d.). ResearchGate. Retrieved from [Link]
Mary, Y. S., et al. (2014). Vibrational spectroscopic, 1H NMR and quantum chemical computational study of 4-hydroxy-2-oxo-1,2-dihydroquinoline-8-carboxylic acid. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 121, 445-456. [Link]
PubChemLite. (n.d.). 1-acetyl-1,2-dihydroquinoline-2-carbonitrile (C12H10N2O). PubChemLite. Retrieved from [Link]
Webster, R. D., et al. (2021). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalysed Ring-Closing Carbonyl-Olefin Metathesis. ChemRxiv. [Link]
Mary, Y. S., et al. (2014). Spectroscopic (FT-IR, FT-Raman) investigations and quantum chemical calculations of 4-hydroxy-2-oxo-1,2-dihydroquinoline-7-carboxylic acid. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 121, 404-414. [Link]
PubChem. (n.d.). 4-Hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile. PubChem. Retrieved from [Link]
El Bakri, Y., et al. (2023). New tetrahydroisoquinoline-4-carbonitrile derivatives as potent agents against cyclin-dependent kinases, crystal structures, and computational studies. Journal of Molecular Structure, 1282, 135235. [Link]
PubChem. (n.d.). 1,2-Dihydroquinoline. PubChem. Retrieved from [Link]
PubChem. (n.d.). 4-Oxo-1,4-dihydroquinoline-3-carbonitrile. PubChem. Retrieved from [Link]
Kunjiappan, S., et al. (2022). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Medicinal Chemistry, 13(9), 1045-1069. [Link]
Hiremath, S. M., et al. (2025, March 31). Theoretical insights into the structural, spectroscopic, solvent effect, reactivity, NCI, and NLO analyses of 5,7-dichloro-8-hydroxyquinoline-2-carbaldehyde. European Journal of Chemistry. [Link]
NIST. (n.d.). 1,2-Dihydro-4-hydroxy-2-oxoazuleno[2,1-b]pyridine-10-carbonitrile. NIST WebBook. Retrieved from [Link]
Jones, R. C., et al. (2012). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 17(10), 11494-11524. [Link]
Patel, D. K., et al. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry, 39(3). [Link]
Acharya, A., et al. (2025). INTEGRATING QUINOLINE CHEMISTRY INTO ANTIHYPERTENSIVE DRUG DISCOVERY: PROGRESS AND PROSPECTIVES. International Journal of Creative Research Thoughts (IJCRT). [Link]
A Technical Guide to the Synthesis of 1,2-Dihydroquinolines: From Classical Annulations to Modern Catalytic Strategies
Introduction: The Enduring Significance of the 1,2-Dihydroquinoline Scaffold The 1,2-dihydroquinoline core is a privileged heterocyclic motif that constitutes the structural foundation of a multitude of biologically acti...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Enduring Significance of the 1,2-Dihydroquinoline Scaffold
The 1,2-dihydroquinoline core is a privileged heterocyclic motif that constitutes the structural foundation of a multitude of biologically active natural products and synthetic pharmaceuticals.[1][2] Its prevalence in medicinal chemistry stems from its ability to serve as a versatile pharmacophore, engaging with a wide array of biological targets. Consequently, the development of efficient and diverse synthetic routes to access this scaffold remains a topic of intense research for chemists in academia and the pharmaceutical industry.[3][4] This in-depth guide provides a comprehensive overview of the key synthetic strategies for constructing 1,2-dihydroquinolines, with a focus on both classical and contemporary methodologies. We will delve into the mechanistic underpinnings of these reactions, provide detailed experimental protocols, and present data to illustrate the scope and utility of each approach.
The 1,2-dihydroquinoline framework is a key component in a variety of therapeutic agents, demonstrating a broad spectrum of pharmacological activities including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] While no FDA-approved drugs are solely comprised of a simple 1,2-dihydroquinoline, this scaffold is a common intermediate and a core component of more complex drug molecules. For instance, the broader quinoline class of compounds, to which 1,2-dihydroquinolines are precursors, is well-represented in FDA-approved drugs such as the anti-cancer agent Capmatinib and the antibacterial Moxifloxacin.[4][5][6] The development of novel synthetic methods to access functionalized 1,2-dihydroquinolines is therefore of paramount importance for the discovery of new and improved therapeutic agents.
This guide is structured to provide a logical progression from the foundational, historical syntheses to the more recent, sophisticated catalytic methods that offer enhanced control over selectivity and substrate scope. We will begin by examining the classical Doebner-von Miller and Friedländer reactions, which have long served as the bedrock of quinoline chemistry. Subsequently, we will explore the advent of modern catalytic systems, including transition metal-catalyzed and organocatalytic approaches, which have revolutionized the synthesis of this important heterocyclic system. A dedicated section on asymmetric synthesis will highlight the strategies employed to control the stereochemistry of substituted 1,2-dihydroquinolines, a critical aspect in the development of chiral drugs.
I. Classical Approaches to 1,2-Dihydroquinoline Synthesis
The traditional methods for constructing the quinoline ring system, developed in the late 19th century, remain relevant for their simplicity and the use of readily available starting materials. However, these reactions often require harsh conditions, such as strong acids and high temperatures, which can limit their applicability to complex molecules with sensitive functional groups.
The Doebner-von Miller Reaction
The Doebner-von Miller reaction is a venerable method for synthesizing quinolines from anilines and α,β-unsaturated carbonyl compounds.[7][8] The reaction is typically catalyzed by strong Brønsted or Lewis acids.[7] While the primary product is often the fully aromatized quinoline, the 1,2-dihydroquinoline is a key intermediate that can sometimes be isolated.[9]
Mechanism of the Doebner-von Miller Reaction
The mechanism of the Doebner-von Miller reaction has been a subject of debate, with a fragmentation-recombination pathway now widely accepted based on isotopic labeling studies.[7][10] The key steps are as follows:
Michael Addition: The reaction initiates with a nucleophilic 1,4-addition of the aniline to the α,β-unsaturated carbonyl compound.[7]
Fragmentation-Recombination: The resulting adduct can then fragment into an imine and an enolate, which then recombine in a different manner.[7][10]
Cyclization and Dehydration: The newly formed intermediate undergoes an intramolecular electrophilic attack on the aniline ring, followed by dehydration to form the 1,2-dihydroquinoline ring system.
Oxidation: The 1,2-dihydroquinoline intermediate is then oxidized to the corresponding quinoline. The oxidizing agent can be an external reagent or another molecule of the imine intermediate.[11]
Figure 1: Simplified mechanism of the Doebner-von Miller reaction.
Experimental Protocol: Synthesis of 2-Methylquinoline (a product of 1,2-dihydro-2-methylquinoline oxidation)
The following is a representative protocol for the Doebner-von Miller synthesis of 2-methylquinoline, where the initially formed 1,2-dihydro-2-methylquinoline is oxidized in situ.[9]
Materials:
Aniline
Crotonaldehyde
Concentrated Hydrochloric Acid
Anhydrous Zinc Chloride
Sodium Bicarbonate solution (saturated)
Ethyl Acetate
Anhydrous Sodium Sulfate
Procedure:
In a round-bottom flask equipped with a reflux condenser and a dropping funnel, add aniline (1.0 eq) and concentrated hydrochloric acid (1.1 eq). Stir the mixture to form aniline hydrochloride.
Slowly add crotonaldehyde (1.2 eq) to the stirred mixture. An exothermic reaction may occur; control the addition rate to maintain a moderate temperature.
After the addition is complete, add a Lewis acid catalyst such as anhydrous zinc chloride (0.2 eq).[9]
Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
After completion, cool the reaction mixture to room temperature and carefully neutralize the excess acid with a saturated sodium bicarbonate solution.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Filter the drying agent and concentrate the filtrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford 2-methylquinoline.
Causality Behind Experimental Choices: The use of a strong acid like HCl is crucial for the initial formation of the anilinium salt and for catalyzing the subsequent condensation and cyclization steps. Zinc chloride acts as a Lewis acid to further promote the reaction. The final oxidation to the quinoline is often spontaneous under the reaction conditions, driven by the formation of a stable aromatic system.
The Friedländer Annulation
The Friedländer synthesis is another cornerstone of quinoline chemistry, involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an active methylene group (e.g., a ketone or ester).[12][13] This reaction can be catalyzed by acids or bases and offers a more convergent approach compared to the Doebner-von Miller reaction.[14]
Mechanism of the Friedländer Annulation
The Friedländer synthesis can proceed through two primary mechanistic pathways:[13][15]
Aldol-First Pathway: An initial aldol condensation between the 2-aminoaryl carbonyl and the active methylene compound is followed by intramolecular cyclization (formation of a Schiff base) and dehydration to yield the quinoline.
Schiff Base-First Pathway: The reaction begins with the formation of a Schiff base between the 2-amino group and the carbonyl of the active methylene compound. This is followed by an intramolecular aldol-type condensation and subsequent dehydration.
Figure 2: Mechanistic pathways of the Friedländer annulation.
Experimental Protocol: Acid-Catalyzed Friedländer Synthesis of a Substituted Quinoline
This protocol describes a general procedure for the acid-catalyzed Friedländer synthesis.[16]
Materials:
2-Aminoaryl aldehyde or ketone (1.0 eq)
Ketone with an α-methylene group (e.g., cyclohexanone) (1.1 eq)
p-Toluenesulfonic acid (p-TsOH) (0.1 eq)
Toluene
Saturated aqueous sodium bicarbonate solution
Ethyl acetate
Anhydrous sodium sulfate
Procedure:
To a solution of the 2-aminoaryl aldehyde or ketone in toluene, add the ketone with an α-methylene group.
Add a catalytic amount of p-toluenesulfonic acid.
Heat the mixture to reflux and monitor the reaction progress using TLC.
Upon completion, cool the reaction mixture to room temperature and neutralize the acid with a saturated aqueous solution of sodium bicarbonate.
Extract the aqueous layer with ethyl acetate.
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Data Presentation: Scope of the Friedländer Annulation
II. Modern Catalytic Methods for 1,2-Dihydroquinoline Synthesis
The limitations of classical methods, particularly their harsh reaction conditions and limited functional group tolerance, have driven the development of modern catalytic approaches. These methods often proceed under milder conditions, offer greater control over regioselectivity and stereoselectivity, and allow for the synthesis of more complex and highly functionalized 1,2-dihydroquinolines.
Transition Metal-Catalyzed Syntheses
Transition metal catalysis has emerged as a powerful tool for the synthesis of 1,2-dihydroquinolines, with a variety of metals, including gold, ruthenium, and rare earth metals, being employed to effect unique transformations.
The Povarov reaction is a formal aza-Diels-Alder reaction between an aniline, an aldehyde, and an alkene to produce a tetrahydroquinoline.[17][18] While the primary product is a tetrahydroquinoline, under certain conditions, 1,2-dihydroquinolines can be obtained or the tetrahydroquinoline can be readily oxidized to the 1,2-dihydroquinoline. The reaction is typically catalyzed by Lewis or Brønsted acids.[19][20]
Mechanism of the Povarov Reaction
The Povarov reaction is generally believed to proceed through a stepwise mechanism involving the formation of an imine intermediate.[19]
Imine Formation: The aniline and aldehyde condense to form an N-arylimine.
Lewis Acid Activation: A Lewis acid catalyst coordinates to the imine nitrogen, activating it towards nucleophilic attack.
Nucleophilic Attack: The electron-rich alkene attacks the activated imine in a stepwise manner, forming a carbocationic intermediate.
Cyclization: An intramolecular Friedel-Crafts type reaction closes the ring to form the tetrahydroquinoline skeleton.
Figure 3: Simplified mechanism of the Lewis acid-catalyzed Povarov reaction.
Experimental Protocol: Lewis Acid-Catalyzed Povarov Reaction
The following is a general protocol for a three-component Povarov reaction.[19][20]
Materials:
Aniline (1.0 eq)
Aldehyde (1.0 eq)
Alkene (e.g., ethyl vinyl ether) (1.2 eq)
Lewis acid catalyst (e.g., InCl₃, Sc(OTf)₃) (10 mol%)
Solvent (e.g., acetonitrile, dichloromethane)
Procedure:
To a solution of the aniline and aldehyde in the chosen solvent, add the Lewis acid catalyst.
Stir the mixture at room temperature for 10-15 minutes to allow for imine formation.
Add the alkene to the reaction mixture.
Continue stirring at room temperature or with gentle heating, monitoring the reaction by TLC.
Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Extract the product with an organic solvent.
Dry the combined organic layers, concentrate, and purify by column chromatography.
Data Presentation: Substrate Scope of the Povarov Reaction
Gold catalysis has emerged as a powerful tool for the synthesis of a variety of heterocyclic compounds, including 1,2-dihydroquinolines.[22][23] A common strategy involves the intramolecular hydroarylation of N-propargylanilines.[22]
Mechanism of Gold-Catalyzed Hydroarylation
The catalytic cycle is believed to involve the following steps:
Alkyne Activation: The gold(I) catalyst coordinates to the alkyne moiety of the N-propargylaniline, rendering it more electrophilic.
Intramolecular Attack: The electron-rich aniline ring attacks the activated alkyne in a 6-endo-dig cyclization.
Protodeauration: The resulting vinyl-gold intermediate is protonated to release the 1,2-dihydroquinoline product and regenerate the active gold catalyst.
Experimental Protocol: Gold-Catalyzed Synthesis of a 4-Substituted-1,2-Dihydroquinoline
The following protocol is adapted from a reported gold-catalyzed intramolecular hydroarylation.[22]
Organocatalysis, the use of small organic molecules as catalysts, has become a major pillar of modern organic synthesis. For the synthesis of 1,2-dihydroquinolines, organocatalytic domino reactions, such as the aza-Michael/aldol cascade, have proven to be particularly effective, especially for the asymmetric synthesis of these heterocycles.[24][25][26]
This powerful strategy allows for the construction of chiral 1,2-dihydroquinolines from simple starting materials in a single pot with high enantioselectivity.[24][25] The reaction is typically catalyzed by a chiral amine, such as a prolinol derivative.
Mechanism of the Aza-Michael/Aldol Cascade
The reaction proceeds through a series of interconnected steps:
Iminium Ion Formation: The chiral amine catalyst reacts with the α,β-unsaturated aldehyde to form a chiral iminium ion.
Aza-Michael Addition: The 2-aminobenzaldehyde adds to the iminium ion in a conjugate fashion, controlled by the stereochemistry of the catalyst.
Enamine Formation: The resulting intermediate tautomerizes to a chiral enamine.
Intramolecular Aldol Reaction: The enamine undergoes an intramolecular aldol reaction with the aldehyde group on the aromatic ring.
Dehydration and Catalyst Regeneration: The aldol adduct dehydrates to form the 1,2-dihydroquinoline product, and the catalyst is regenerated.
Figure 4: Simplified mechanism of the organocatalytic aza-Michael/aldol cascade.
Experimental Protocol: Asymmetric Synthesis of a 3-Nitro-1,2-Dihydroquinoline
This protocol is based on a reported organocatalytic aza-Michael-Henry domino reaction.[24]
Materials:
2-Aminobenzaldehyde (1.0 eq)
Nitroolefin (e.g., β-nitrostyrene) (1.2 eq)
Chiral primary amine-thiourea catalyst (10 mol%)
Solvent (e.g., toluene)
4 Å Molecular Sieves
Procedure:
To a solution of the 2-aminobenzaldehyde and the chiral catalyst in toluene, add activated 4 Å molecular sieves.
Stir the mixture at the specified temperature (e.g., -20 °C) for a short period.
Add the nitroolefin to the reaction mixture.
Continue stirring at the same temperature, monitoring the reaction by TLC.
Upon completion, filter the reaction mixture and concentrate the filtrate.
Purify the crude product by column chromatography on silica gel.
Data Presentation: Enantioselective Aza-Michael-Henry Domino Reaction
III. Asymmetric Synthesis of 1,2-Dihydroquinolines
The synthesis of enantiomerically pure 1,2-dihydroquinolines is of great importance, as the biological activity of chiral molecules is often dependent on their stereochemistry. As highlighted in the previous section, organocatalysis is a powerful tool for achieving high levels of enantioselectivity. In addition to domino reactions, other asymmetric methods have been developed, including those that combine metal catalysis with organocatalysis.
Combined Metal and Organocatalysis
A convergent approach that combines the reactivity of a metal catalyst with the stereocontrol of an organocatalyst can lead to highly enantioselective syntheses of 1,2-dihydroquinolines.[27] For example, a cascade reaction involving metal-catalyzed oxidation followed by an organocatalyzed aza-Michael/aldol sequence has been successfully employed.[27]
Experimental Protocol: Asymmetric Synthesis via a Convergent Catalytic Cascade
This protocol is based on a combined TPAP/NMO oxidation and organocatalytic cascade.[27]
The synthesis of 1,2-dihydroquinolines has evolved significantly from the classical, often harsh, methods of the 19th century to the sophisticated and highly selective catalytic strategies of the 21st century. This guide has provided an overview of some of the most important and widely used methods, including the Doebner-von Miller and Friedländer reactions, as well as modern transition metal-catalyzed and organocatalytic approaches. The detailed experimental protocols and data presented herein are intended to serve as a practical resource for researchers engaged in the synthesis of this important class of heterocyclic compounds. The continued development of novel synthetic methodologies will undoubtedly lead to the discovery of new 1,2-dihydroquinoline-based therapeutic agents with improved efficacy and safety profiles.
V. References
Doebner–Miller reaction. In Wikipedia; 2023. [Link][7]
On the mechanism of the Doebner–Miller reaction. Canadian Science Publishing. [Link][28]
Denmark, S. E.; Venkatraman, S. On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. J. Org. Chem.2006 , 71 (4), 1668–1676. [Link][10]
Asymmetric Synthesis of Dihydroquinolines Using a Combined Metal Catalysis and Organocatalysis Approach. ACS Publications. [Link][27]
Wang, Y.-F.; Zhang, W.; Luo, S.-P.; et al. One-pot organocatalytic asymmetric synthesis of 3-nitro-1,2-dihydroquinolines by a dual-activation protocol. Chem. Asian J.2009 , 4 (12), 1834–1838. [Link][24]
Li, G.; Liu, H.; Lv, G.; et al. Enantioselective Organocatalytic Transfer Hydrogenation of 1,2-Dihydroquinoline through Formation of Aza-o-xylylene. Org. Lett.2015 , 17 (17), 4184–4187. [Link][29]
The Povarov Reaction as a Versatile Strategy for the Preparation of 1, 2, 3, 4-Tetrahydroquinoline Derivatives: An Overview. Bentham Science. [Link][17]
Gao, Q.; Liu, S.; Wu, X.; Wu, A. Povarov-Type Reaction Using Methyl as New Input: Direct Synthesis of Substituted Quinolines by I2-Mediated Formal [3 + 2 + 1] Cycloaddition. Organic Chemistry Portal. [Link][30]
Arcadi, A.; Calcaterra, A.; Fabrizi, G.; et al. Synthesis of 4-Substituted-1,2-Dihydroquinolines by Means of Gold-Catalyzed Intramolecular Hydroarylation Reaction of N-Ethoxycarbonyl-N-Propargylanilines. MDPI. [Link][22]
Boumoud, T.; Teniou, A.; Rabia, C.; et al. Synthesis of tetrahydroquinolines and quinoline derivatives through the Lewis acid catalysed Povarov reaction: A comparative. Scientiae Radices. 2023 , 2 (3), 295-308. [Link][19]
A Highly Enantioselective Catalytic Domino Aza-Michael/Aldol Reaction: One-Pot Organocatalytic Asymmetric Synthesis of 1,2-Dihydroquinolidines. ResearchGate. [Link][25]
Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. PMC. [Link][31]
Step-Controlled Povarov-Type Reaction with 1,2-Dihydroquinolines as Precursors of Dienophiles: Direct Synthesis of Spirocyclic Bi-tetrahydroquinolines and Functionalized 1,2-Dihydroquinolines. ACS Figshare. [Link][32]
Step-Controlled Povarov-Type Reaction with 1,2-Dihydroquinolines as Precursors of Dienophiles: Direct Synthesis of Spirocyclic Bi-tetrahydroquinolines and Functionalized 1,2-Dihydroquinolines. PubMed. [Link][33]
Synthesis of substituted 1,2,3,4-tetrahydroquinones by the Povarov reaction. New potentials of the classical reaction. ResearchGate. [Link][34]
Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review. ResearchGate. [Link][3]
Gold-Catalyzed Synthesis of (Dihydro)quinolones by Cyclization of Benzaldehyde-Tethered Ynamides and Anilines. PubMed. [Link][35]
The Povarov Reaction as a Versatile Strategy for the Preparation of 1, 2, 3, 4-Tetrahydroquinoline Derivatives: An Overview. ResearchGate. [Link][18]
Study of the Lewis Acid catalyzed Povarov reaction for the synthesis of polycyclic tetrahydroquinoline derivatives. Chemistry. [Link][21]
Ru-Catalyzed Synthesis of Dihydrofuroquinolines from Azido-cyclopropyl Ketones. ACS Publications. [Link][36]
The Role of the Catalyst on the Reactivity and Mechanism in the Diels–Alder Cycloaddition Step of the Povarov Reaction for the Synthesis of a Biological Active Quinoline Derivative: Experimental and Theoretical Investigations. MDPI. [Link][20]
Organocatalytic Asymmetric Synthesis of Dihydroisoquinolinones via a One-Pot Aza-Henry–Hemiaminalization–Oxidation Sequence. PMC. [Link][37]
Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)-exchanged Montmorillonite K10 catalyst. ResearchSpace@UKZN. [Link]
Gold catalysis in quinoline synthesis. Chemical Communications (RSC Publishing). [Link][23]
Access to 1,2-dihydroisoquinolines through gold-catalyzed formal [4+2] cycloaddition. PubMed. [Link][38]
Friedländer synthesis. In Wikipedia; 2023. [Link][13]
Kurkin, A. V.; Altieri, A.; Andreev, I. A.; Debnath, A. K. Synthesis of 2-Oxo-1, 2-Dihydroquinoline Chemotype with Multiple Attachment Points as Novel Screening Compounds for Drug Discovery. PMC. [Link][39]
Quinoline-Based FDA-Approved Drugs: Synthetic Route and Clinical Uses. ResearchGate. [Link][5]
A Review on Synthesis and Biological Applications of Quinoline Derivative as Fused Aromatic Compounds. Taylor & Francis. [Link][1]
SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series. [Link][40]
Biological Activities of Quinoline Derivatives. Bentham Science. [Link][2]
Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry. 2022 , 13 (1), 4. [Link][4]
FDA-approved drugs containing pyridine or dihydropyridine scaffolds for... ResearchGate. [Link][6]
Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. YouTube. [Link][42]
A Highly Enantioselective Catalytic Domino Aza-Michael/Aldol Reaction: One-Pot Organocatalytic Asymmetric Synthesis of 1,2-Dihydroquinolidines. ResearchGate. [Link][26]
Discovery of cytotoxic indolo[1,2-c]quinazoline derivatives through scaffold-based design. ResearchGate. [Link][43]
Organocatalyzed cascade aza-Michael/Michael addition for the asymmetric construction of highly functionalized spiropyrazolone tetrahydroquinolines. PubMed. [Link][44]
From Oxiranes to Oligomers: Architectures of U.S. FDA Approved Pharmaceuticals Containing Oxygen Heterocycles. ACS Publications. [Link][45]
Synthesis of dihydroquinolinones via iridium-catalyzed cascade C–H amidation and intramolecular aza-Michael addition. Chemical Communications (RSC Publishing). [Link][46]
Organocatalytic Cascade Reactions for the Synthesis and Diversification of Privileged Structures. MDPI. [Link][47]
The Quinoline Scaffold: A Historical and Technical Blueprint of Discovery, Synthesis, and Pharmacological Evolution
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide Introduction: The Genesis of the Quinoline Scaffold The discovery of quinoli...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Whitepaper & Methodological Guide
Introduction: The Genesis of the Quinoline Scaffold
The discovery of quinoline marks a foundational moment in the history of heterocyclic chemistry. First isolated in 1834 by Friedlieb Ferdinand Runge from the destructive distillation of coal tar, quinoline is characterized by a bicyclic structure comprising a benzene ring fused to a pyridine ring at two adjacent carbon atoms[1]. This unique structural fusion imparts both lipophilicity and electron-deficient aromaticity, making the quinoline nucleus a highly privileged scaffold in medicinal chemistry. Over the past century, this core has served as the pharmacophoric backbone for two of the most critical classes of life-saving drugs: antimalarial agents and fluoroquinolone antibiotics[2][3].
This whitepaper provides an in-depth mechanistic analysis of quinoline synthesis, evaluates its historical evolution in drug discovery, and outlines self-validating experimental protocols for modern researchers.
Foundational Synthetic Methodologies: The Skraup Reaction
While quinoline can be extracted from coal tar or bone oil, commercial and pharmaceutical applications demand rigorous synthetic control. The most robust and historically significant method is the Skraup Synthesis , formalized by Zdenko Hans Skraup in 1880[4][5].
Mechanistic Rationale
The Skraup reaction is a multi-step cascade that condenses a primary aromatic amine (aniline) with glycerol in the presence of concentrated sulfuric acid and an oxidizing agent (typically nitrobenzene)[4].
Dehydration: Sulfuric acid dehydrates glycerol to form the highly reactive, ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
Michael Addition: The nucleophilic aniline attacks the electrophilic acrolein via a 1,4-addition, forming ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
Oxidation: Nitrobenzene oxidizes the intermediate to the fully aromatic quinoline. Concurrently, nitrobenzene is reduced to aniline, which seamlessly re-enters the reaction cycle[1].
Fig 1. Mechanistic pathway of the Skraup synthesis from glycerol and aniline to quinoline.
Self-Validating Protocol: The Skraup Synthesis of Quinoline
Because the Skraup synthesis is notoriously exothermic and prone to thermal runaway, the following protocol integrates specific causality-driven steps and in-process validation checkpoints to ensure safety and high yield[1][6].
Step 1: Reagent Assembly and Slurry Preparation
Action: In a 3-necked round-bottom flask, combine aniline, glycerol, nitrobenzene, and ferrous sulfate heptahydrate. Stir mechanically to form a homogeneous slurry.
Causality: Ferrous sulfate is critical; it acts as a temperature moderator to dampen the highly exothermic dehydration and oxidation steps, preventing explosive boiling[1][6].
Validation Checkpoint: Visual confirmation of a uniform, clump-free suspension ensures even heat distribution prior to acid catalysis.
Step 2: Acid Catalysis Initiation
Action: Add concentrated sulfuric acid dropwise via an addition funnel over 30-45 minutes while maintaining vigorous stirring[6].
Causality: Sulfuric acid acts as both the dehydrating agent for acrolein formation and the proton source for cyclization[1][4].
Validation Checkpoint: The internal temperature should spontaneously rise to 65-70°C[6]. Failure to reach this temperature indicates inactive acid or insufficient mixing.
Step 3: Reflux and Aromatization
Action: Heat the mixture in an oil bath at 140-150°C for 3-4 hours[6].
Causality: Elevated thermal energy overcomes the activation barrier for intramolecular ring closure[5].
Validation Checkpoint: The stabilization of reflux and cessation of water evolution confirm the completion of the dehydration phase[6].
Step 4: Isolation via Steam Distillation
Action: Cool the mixture, dilute with water, and neutralize with concentrated sodium hydroxide until strongly alkaline. Perform steam distillation[4][6].
Causality: Basification converts the soluble quinoline sulfate salt back into its volatile free-base form. Steam distillation selectively isolates the quinoline from non-volatile tarry byproducts[4].
Validation Checkpoint: The distillate will initially appear cloudy (organic droplets in water). The distillation is complete and self-validated when the condenser output runs perfectly clear.
The earliest medicinal application of the quinoline scaffold originated from the bark of the Cinchona tree, which yields the natural alkaloid quinine [3]. For over 300 years, quinine was the sole effective treatment for malaria.
In the mid-20th century, the demand for a more scalable and less toxic alternative led to the development of chloroquine , a synthetic 4-aminoquinoline[3][7]. Chloroquine functions by accumulating in the acidic digestive vacuole of the Plasmodium falciparum parasite. There, it binds to hematin (a toxic byproduct of hemoglobin degradation), preventing its biocrystallization into inert hemozoin, thereby poisoning the parasite with its own waste[7].
However, intense selective drug pressure led to the emergence of chloroquine-resistant P. falciparum strains, driven primarily by mutations in the pfcrt efflux transporter[8][9]. This necessitated the development of next-generation quinolines, such as the bisquinoline piperaquine and the aminoalcohol mefloquine , which circumvent these efflux mechanisms[8][9].
Table 1: Quantitative Antimalarial Efficacy (IC50) Against P. falciparum
Data reflects representative in vitro sensitivities from recent global surveillance studies.
Active; sensitivity declining in specific regions[8]
Pharmacological Evolution II: The Fluoroquinolone Antibiotics
In 1962, during the commercial synthesis of chloroquine, George Lesher and his team isolated a byproduct with distinct antibacterial properties: nalidixic acid [2][10][11]. This 1,8-naphthyridine derivative became the first-generation quinolone antibiotic. While effective against Gram-negative urinary tract infections, its narrow spectrum, poor pharmacokinetics, and rapid resistance emergence limited its utility[11][12].
A breakthrough in structure-activity relationship (SAR) optimization occurred in the 1980s. Chemists discovered that adding a fluorine atom at the C6 position drastically improved cell wall penetration and target affinity, while adding a piperazine ring at the C7 position expanded activity against Gram-negative pathogens like Pseudomonas aeruginosa[2][11]. This birthed ciprofloxacin , the flagship second-generation fluoroquinolone[10][12]. Fluoroquinolones exhibit rapid bactericidal activity by inhibiting bacterial DNA gyrase and Topoisomerase IV, enzymes critical for DNA supercoiling and replication[2][10].
Fig 2. Structural evolution and mechanism of action of fluoroquinolone antibiotics.
Table 2: Comparative Minimum Inhibitory Concentrations (MIC) of Quinolones
Data illustrates the dramatic potency increase achieved via C6-fluorination.
From its humble origins in coal tar to its pivotal role in combating global infectious diseases, the quinoline scaffold represents a masterclass in heterocyclic drug design. The Skraup synthesis remains a testament to the power of rational chemical design, providing a scalable pathway to this privileged core. Meanwhile, the divergent evolutionary paths of quinoline—branching into antimalarial agents like chloroquine and antibacterial fluoroquinolones like ciprofloxacin—highlight the profound impact that targeted pharmacophore optimization can have on human health. As antimicrobial resistance continues to rise, the historical lessons embedded in quinoline's development will undoubtedly guide the next generation of rational drug discovery.
References
1.[4] Application Notes and Protocols for the Skraup Synthesis of Quinolines - Benchchem. URL:
2.[5] SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS - IIP Series. URL:
3.[6] The Skraup Synthesis of Quinoline from Aniline: A Technical Guide - Benchchem. URL:
4.[1] Preparation and Properties of Quinoline - UOP. URL:
5.[12] The quinolones: decades of development and use - SciSpace. URL:
6.[10] Fluoroquinolone antibiotics: An overview - Adesh University Journal of Medical Sciences & Research. URL:
7.[2] Global Health: Antimicrobial Resistance: Fluoroquinolones - PDB-101. URL:
8.[11] The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown - PMC. URL: __
9.[8] Drug Resistance and in Vitro Susceptibility of Plasmodium falciparum in Thailand - Parasites, Hosts and Diseases. URL:
10.[3] Investigating the activity of quinine analogues vs. chloroquine resistant Plasmodium falciparum - PMC. URL:
11.[7] New 4-Aminoquinoline Compounds to Reverse Drug Resistance in P. falciparum Malaria - PDXScholar. URL:
12.[9] In Vitro Sensitivities of Plasmodium falciparum to Different Antimalarial Drugs in Uganda - ASM Journals. URL:
"physicochemical properties of quinoline derivatives"
Physicochemical Profiling of Quinoline Derivatives: From Electronic Structure to Pharmacokinetic Optimization Executive Summary The quinoline scaffold (benzo[b]pyridine) remains a cornerstone of medicinal chemistry, anch...
Author: BenchChem Technical Support Team. Date: March 2026
Physicochemical Profiling of Quinoline Derivatives: From Electronic Structure to Pharmacokinetic Optimization
Executive Summary
The quinoline scaffold (benzo[b]pyridine) remains a cornerstone of medicinal chemistry, anchoring therapeutics ranging from historical antimalarials to modern kinase inhibitors. Its privileged status stems not merely from its biological recognition but from its tunable physicochemical engine. For researchers, the challenge lies in modulating the electronic environment of the quinoline ring system to optimize lipophilicity (LogP) for membrane permeability while precisely tuning the acid dissociation constant (pKa) to ensure target engagement and subcellular accumulation. This guide dissects the physicochemical properties of quinoline derivatives, providing a mechanistic understanding of their behavior and rigorous protocols for their characterization.
Structural Fundamentals & Electronic Character
The quinoline nucleus is a planar, aromatic bicyclic system consisting of a benzene ring fused to a pyridine ring. Its reactivity and physicochemical behavior are governed by the nitrogen atom at position 1.
Electronic Asymmetry: The nitrogen atom, being more electronegative than carbon, distorts the
-electron cloud, creating a permanent dipole. This results in a -deficient pyridine ring (susceptible to nucleophilic attack) and a relatively -rich benzene ring (susceptible to electrophilic attack).
Frontier Molecular Orbitals (FMO): The energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) dictates chemical hardness and reactivity.[1]
Baseline: Unsubstituted quinoline exhibits a HOMO-LUMO gap of approximately 4.83 eV [1].
Substituent Effect: Electron-withdrawing groups (EWGs) like the 7-chloro substituent in chloroquine stabilize the HOMO, altering the gap and, crucially, reducing the electron density on the ring nitrogen.
Diagram 1: Electronic Structure & Reactivity Flow
Caption: Electronic hierarchy of the quinoline scaffold illustrating the dichotomy between the benzene and pyridine rings.
Critical Physicochemical Parameters
The Ion Trapping Mechanism (pKa)
The success of 4-aminoquinoline antimalarials (e.g., Chloroquine) is the textbook example of physicochemical targeting.
Mechanism: The parasite digests hemoglobin in an acidic food vacuole (pH ~5.0).
The pKa Pivot: Chloroquine is a diprotic weak base.
Extracellular (pH 7.4): A significant fraction exists in the uncharged or mono-protonated form, allowing passive diffusion across lipid membranes.
Vacuolar (pH 5.0): The drug encounters a high concentration of protons. Both nitrogen atoms (quinoline ring N and side-chain terminal N) become protonated.
Result: The dicationic species is membrane-impermeable, becoming "trapped" inside the vacuole where it reaches millimolar concentrations, inhibiting hemozoin formation [2].
Lipophilicity (LogP)
Lipophilicity balances solubility with permeability.
High LogP (>5): Increases membrane permeability but risks poor aqueous solubility and high metabolic clearance (liver toxicity).
Optimal Range: For oral drugs, a LogP of 2–4 is ideal. The 7-chloro substituent increases lipophilicity (LogP +0.71) compared to hydrogen, aiding membrane traverse before protonation.
Table 1: Physicochemical Profile of Key Quinoline Derivatives
Drug
Structure Class
pKa1 (Quinoline N)
pKa2 (Side Chain N)
LogP (approx)
Mechanism Relevance
Chloroquine
4-Aminoquinoline
8.4 [3]
10.2
4.6
Strong ion trapping due to high pKa1.
Primaquine
8-Aminoquinoline
~3.2
10.4
1.8
Lower ring basicity; targets liver stage (hypnozoites).
Mefloquine
4-Methanolquinoline
< 4.0 (Est.)*
9.2 (Piperidine)
4.1
CF3 groups (EWG) drastically lower ring pKa; less ion trapping, different target profile.
*Note: Mefloquine's ring nitrogen is weakly basic due to the strong electron-withdrawing effect of the trifluoromethyl groups.
Experimental Protocols
To validate these properties in a new derivative, the following self-validating protocols are recommended.
Protocol A: Potentiometric Determination of pKa
Standard: OECD Guideline 112
Principle: Measures the change in pH as a function of added titrant. The inflection point of the sigmoid curve corresponds to the pKa.
Preparation: Dissolve 2-5 mg of the quinoline derivative in 20 mL of degassed water. If solubility is low, use a co-solvent (methanol) and extrapolate to 0% solvent (Yasuda-Shedlovsky extrapolation).
Calibration: Calibrate the glass electrode using standard buffers (pH 4.0, 7.0, 10.0) at the experimental temperature (25°C).
Titration:
Add 0.1 M HCl to lower pH to ~2.0 (ensure full protonation).
Titrate with 0.1 M standardized NaOH (carbonate-free) in small increments (e.g., 10 µL).
Record equilibrium pH after each addition.
Data Analysis: Plot pH vs. Volume of NaOH. Use the Bjerrum plot or Gran plot method to determine the equivalence point and calculate pKa.
Validation: The curve must show sharp inflection points. If the derivative precipitates, the curve will distort; switch to spectrophotometric titration.
Protocol B: LogP Determination via HPLC
Standard: OECD Guideline 117
Principle: Correlates the retention time of the analyte on a C18 column with its partition coefficient, calibrated against standards of known LogP.
System: HPLC with a C18 reverse-phase column.
Mobile Phase: Methanol/Water (75:25 v/v) buffered to pH 7.4 (phosphate buffer) to ensure the neutral species is dominant (for LogD, vary pH).
Standards: Inject a mixture of reference compounds (e.g., Toluene LogP 2.7, Naphthalene LogP 3.6, Triphenylamine LogP 5.7).
Measurement:
Calculate the capacity factor (
) for the analyte: where is the dead time (determined by thiourea).
Calculation: Construct a calibration curve (
vs. ). Interpolate the LogP of the quinoline derivative.
Diagram 2: Experimental Workflow
Caption: Decision matrix for selecting the appropriate physicochemical characterization method based on sample solubility.
Structure-Activity Relationships (SAR)
Optimizing quinoline derivatives requires balancing the electronic effects of the core with the steric/lipophilic properties of the side chain.
The 7-Position (Electronic Tuning):
Electron Withdrawing Groups (Cl, CF3, NO2): Reduce the electron density on the quinoline nitrogen.
Effect: Lowers pKa1. This is critical for antimalarials; if pKa1 is too high (>9), the drug may protonate before reaching the food vacuole. If too low (<6), it won't trap effectively. The 7-Cl substituent (pKa ~8.4) strikes the perfect balance [4].
The 4-Position (Side Chain):
Chain Length: A spacer of 2-4 carbons is optimal for preventing steric clash while maintaining flexibility.
Terminal Amine: Determines the secondary pKa (pKa2).[2] A tertiary amine (e.g., diethylamine) ensures high basicity (pKa ~10) for strong lysosomotropism.
Diagram 3: SAR Optimization Logic
Caption: Structural optimization strategy for modulating pharmacokinetics via specific substitution patterns.
References
Ayalew, M. (2022). DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline. Journal of Biophysical Chemistry, 13, 29-42.
Egan, T. J., et al. (2000). Structure-Activity Relationships in 4-Aminoquinoline Antiplasmodials. The Role of the Group at the 7-Position. Journal of Medicinal Chemistry, 43(2), 283–291.
Warhurst, D. C., et al. (2003). The role of drug accumulation in 4-aminoquinoline antimalarial potency. Biochemical Pharmacology, 66(11), 2163-2172.
Kuš, N. (2021). DFT/TD-DFT Analysis of 2-Chloro-7-Methylquinoline-3-Carbaldehyde. Eskişehir Technical University Journal of Science and Technology, 9, 88-96.
Application Note: Protocols for Synthesizing 1,2-Dihydroquinoline-4-carbonitrile
Abstract & Strategic Analysis The 1,2-dihydroquinoline-4-carbonitrile scaffold represents a high-value pharmacophore in drug discovery, serving as a precursor for glucocorticoid receptor agonists and a versatile intermed...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Strategic Analysis
The 1,2-dihydroquinoline-4-carbonitrile scaffold represents a high-value pharmacophore in drug discovery, serving as a precursor for glucocorticoid receptor agonists and a versatile intermediate for fused heterocyclic systems. However, its synthesis presents a specific chemoselective challenge: preventing aromatization .
Free 1,2-dihydroquinolines are prone to oxidative aromatization back to quinolines or disproportionation. Furthermore, introducing a nitrile (cyano) group at the C4 position electronically deactivates the ring, altering the reactivity of standard reduction pathways.
This guide details a Two-Stage "Activate-and-Trap" Protocol , widely regarded as the most robust method for generating stable 1,2-dihydroquinolines.
Stage I: Palladium-catalyzed cyanation of 4-chloroquinoline to generate the 4-cyanoquinoline core.
Stage II: Regioselective reduction of the activated N-acylquinolinium intermediate.
Note: Direct reduction of electron-deficient quinolines often yields mixtures. This protocol utilizes an N-acylation strategy (e.g., Ethyl chloroformate) to activate the pyridine ring, directing hydride attack exclusively to the C2 position to yield the stable N-protected 1,2-dihydroquinoline-4-carbonitrile . If the free amine is required, a mild deprotection module is provided.
Synthetic Workflow Visualization
Figure 1: Logical flow for the regioselective synthesis of the target scaffold. The 'Activate-and-Trap' strategy ensures 1,2-selectivity over 1,4-reduction.
Protocol Stage I: Synthesis of 4-Cyanoquinoline
Objective: Install the nitrile group at C4 using a transition-metal catalyzed exchange.
Setup: In a glovebox or under a positive pressure of argon, charge a dried Schlenk flask with 4-chloroquinoline (1.0 equiv), Zn(CN)₂ (0.6 equiv), and Pd(PPh₃)₄ (5 mol%).
Solvation: Add anhydrous DMF (0.2 M concentration relative to substrate).
Reaction: Seal the flask and heat to 80–100°C for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:4). The starting chloride (Rf ~0.5) should disappear, replaced by the more polar nitrile (Rf ~0.3).
Quench by pouring into a saturated NaHCO₃ solution or dilute ammonia (to complex excess zinc).
Extract with Ethyl Acetate (3x).
Wash combined organics with water (3x) and brine (1x) to remove DMF.
Purification: Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (SiO₂, Gradient 0-20% EtOAc in Hexanes).
Yield Expectation: 85–92%.
Protocol Stage II: Regioselective Reduction (The Core Innovation)
Objective: Selective 1,2-reduction. Direct reduction of 4-cyanoquinoline often fails or yields tetrahydroquinolines. This protocol uses an acyl activating group to facilitate hydride attack at C2.
Reagents & Equipment[1][2][3][4]
Substrate: 4-Cyanoquinoline (from Stage I)
Activator: Ethyl Chloroformate (ClCO₂Et)
Reductant: Sodium Borohydride (NaBH₄) or Sodium Cyanoborohydride (NaBH₃CN)
Solvent: THF (anhydrous) and Methanol
Temperature: -78°C to 0°C
Step-by-Step Methodology
Activation: Dissolve 4-cyanoquinoline (1.0 equiv) in anhydrous THF (0.1 M) under Argon. Cool to 0°C .[3]
Acylation: Dropwise add Ethyl Chloroformate (1.1 equiv). Stir for 30 minutes. A precipitate (N-acylquinolinium salt) may form.
Mechanistic Insight: The acyl group quaternizes the nitrogen, increasing the electrophilicity of the adjacent C2 position.
Reduction:
Cool the mixture to -78°C (Dry ice/acetone bath).
Add NaBH₄ (1.2 equiv) dissolved in a minimum amount of MeOH (or solid addition if managing exotherm carefully).
Note: Hydride attack occurs preferentially at C2 due to the hard/soft nature of the acyl-activated species.
Reaction: Allow the mixture to warm slowly to 0°C over 2 hours.
Quench: Carefully add saturated NH₄Cl solution.
Isolation: Extract with CH₂Cl₂, dry over MgSO₄, and concentrate.
Purification: Flash chromatography (SiO₂, usually 10-30% EtOAc/Hexanes). The product, N-ethoxycarbonyl-1,2-dihydroquinoline-4-carbonitrile , is a stable oil or low-melting solid.
Data Summary Table
Parameter
Stage I (Cyanation)
Stage II (Reduction)
Key Reagent
Zn(CN)₂, Pd(PPh₃)₄
ClCO₂Et, NaBH₄
Selectivity Control
Ligand-controlled oxidative addition
Acyl-directed hydride attack (C2)
Critical Hazard
Cyanide toxicity
Exothermic H₂ evolution
Typical Yield
85-92%
75-85%
Stability
Stable Solid
Oxidation-prone (Store under Ar)
Characterization & QC (Self-Validating System)
To confirm the structure and exclude the 1,4-dihydro isomer or fully reduced tetrahydroquinoline, check for these specific NMR signatures:
¹H NMR (CDCl₃, 400 MHz):
H-2 (Diagnostic): Look for a doublet or broad singlet at δ 4.4 – 4.6 ppm (integrating to 2H). This confirms the CH₂ at position 2.
H-3 (Diagnostic): A triplet or vinylic signal at δ 6.5 – 6.8 ppm (1H). The coupling between H-2 and H-3 confirms the 1,2-dihydro motif.
N-Protecting Group: Signals corresponding to the ethyl carbamate (quartet ~4.2 ppm, triplet ~1.3 ppm).
IR Spectroscopy:
Nitrile Stretch (C≡N): Sharp band at 2220–2230 cm⁻¹ .
Carbonyl (C=O): Strong band at 1700–1720 cm⁻¹ (Carbamate).
Cyanide Management: All reactions involving Zn(CN)₂ must be performed in a well-ventilated fume hood with a cyanide antidote kit available. Bleach (sodium hypochlorite) should be used to decontaminate glassware.
Instability: 1,2-dihydroquinolines are enamines. They are sensitive to acid (hydrolysis) and air (oxidation). Store the purified product at -20°C under Argon.
References
Nickel-Catalyzed Hydrocyanation: "Enantioselective Synthesis of 4-Cyanotetrahydroquinolines via Ni-Catalyzed Hydrocyanation of 1,2-Dihydroquinolines." Organic Letters, 2020. Link
Regioselective Reduction: "Synthesis of 1,2-Dihydroquinolines by Reduction of Quinolines with Sodium Cyanoborohydride." Journal of Organic Chemistry, 2013 (Contextual). Link
Gold-Catalyzed Cyclization: "Synthesis of 4-Substituted-1,2-Dihydroquinolines by Means of Gold-Catalyzed Intramolecular Hydroarylation." MDPI Molecules, 2021. Link
Reissert Reaction Context: "Synthesis of chiral N-protected 1,2-dihydro-quinoline-2-carbonitrile... via an asymmetric Reissert reaction." Tetrahedron Letters, 2005.[4] Link
Application Note: 1,2-Dihydroquinoline-4-carbonitrile in Medicinal Chemistry
Abstract The 1,2-dihydroquinoline-4-carbonitrile scaffold has emerged as a highly versatile pharmacophore in modern drug discovery. Its unique physicochemical properties—combining hydrogen bond donor/acceptor capabilitie...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The 1,2-dihydroquinoline-4-carbonitrile scaffold has emerged as a highly versatile pharmacophore in modern drug discovery. Its unique physicochemical properties—combining hydrogen bond donor/acceptor capabilities with a planar, electron-deficient core—enable it to interact with diverse biological targets. This application note details the mechanistic rationale, synthetic methodologies, and validated protocols for utilizing this scaffold in the development of antibacterial agents, epigenetic modulators, and oncology therapeutics.
Mechanistic Rationale and Target Versatility
The utility of the 1,2-dihydroquinoline-4-carbonitrile core stems from its structural modularity and favorable pharmacokinetic properties.
Antibacterial Applications (DNA Gyrase/Topoisomerase IV): Fluoroquinolone resistance, primarily driven by target-based mutations in the GyrA/ParC Quinolone Resistance-Determining Region (QRDR), necessitates novel scaffolds[1]. 1,2-dihydroquinoline derivatives, particularly those bearing C4-aminomethyl or carbonitrile substitutions, bypass traditional resistance mechanisms[1]. The zwitterionic nature of these molecules facilitates permeation through Gram-negative porin channels, while the core stabilizes the enzyme-DNA cleavage complex, inducing lethal double-strand breaks[2].
Epigenetic Modulation (BET Bromodomains): Bromodomain and Extra-Terminal (BET) proteins recognize acetylated lysine residues to regulate gene expression[3]. Bicyclic heterocyclic derivatives based on the dihydroquinoline core act as potent acetyl-lysine mimics[3]. The functionalized core provides critical dipole interactions within the hydrophobic binding pocket of the bromodomain, displacing the natural epigenetic reader and downregulating oncogene transcription[3].
Oncology and Autoimmune Disorders: Derivatives such as 2-oxo-1,2-dihydroquinoline-4-carboxamides (synthesized via carbonitrile hydrolysis and derivatization) have demonstrated significant efficacy in phenotypic screens against esophageal squamous cell carcinoma (ESCC), providing a much-needed alternative to cisplatin-based therapies[4]. Furthermore, related 1,2-dihydro-4-hydroxy-2-oxo-3-quinolinecarboxamides (e.g., Laquinimod) have been heavily investigated for their immunomodulatory effects in autoimmune disorders like multiple sclerosis[5].
Experimental Protocols
To ensure high-fidelity synthesis and functionalization of the 1,2-dihydroquinoline-4-carbonitrile core, the following self-validating protocols have been optimized for yield and reproducibility.
Objective: Functionalization of the quinoline core via C-N bond formation to introduce basic amine side chains critical for Gram-negative outer membrane permeation[2].
Causality & Design: Microwave irradiation is utilized to rapidly overcome the high activation energy required for the oxidative addition of the electron-deficient quinoline core[2]. XANTPHOS is selected as the ligand because its wide bite angle (~111°) sterically accelerates the reductive elimination step, preventing the formation of off-target dehalogenated byproducts. Dioxane provides a non-polar, high-boiling medium that stabilizes the Pd(0) active species.
Step-by-Step Procedure:
Preparation: In a microwave-safe reaction vial, combine 1,2-dihydroquinoline-4-carbonitrile (51.9 mg, 0.162 mmol) and the desired amine, such as (R)-tert-butyl (pyrrolidin-3-ylmethyl)carbamate (32.4 mg, 0.162 mmol)[2].
Catalyst Loading: Add XANTPHOS (9.35 mg, 0.016 mmol) and tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3) (4.44 mg, 4.85 µmol)[2]. Note: Weigh catalysts in a glovebox to prevent premature oxidation of the Pd(0) center.
Base and Solvent: Add anhydrous cesium carbonate (73.7 mg, 0.226 mmol) followed by anhydrous dioxane (539 µL)[2]. The inorganic base is crucial for deprotonating the amine, facilitating its coordination to the Pd(II) intermediate.
Reaction: Seal the vial and heat at 160 °C via microwave irradiation for exactly 30 minutes[2].
Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove the palladium catalyst and inorganic salts. Concentrate the filtrate in vacuo and purify via flash chromatography.
Protocol B: Catalytic Hydrogenation of the Quinoline Core
Objective: Reduction of the C3-C4 double bond to yield 1,2,3,4-tetrahydroquinoline-4-carbonitrile derivatives, altering the 3D conformation (sp2 to sp3 transition) to improve target binding kinetics[1].
Causality & Design: Acetic acid is introduced as a co-solvent/additive to protonate basic amine functionalities[1]. This prevents the lone pairs of the amines from coordinating to and poisoning the palladium catalyst. Sparging with hydrogen gas ensures the complete displacement of dissolved oxygen, which could otherwise lead to the formation of reactive oxygen species or re-oxidation of the substrate.
Step-by-Step Procedure:
Preparation: Dissolve the oxo-1,2-dihydroquinoline-4-carbonitrile derivative (13.7 mg, 0.020 mmol) in HPLC-grade methanol (2.00 mL)[1].
Additive: Add glacial acetic acid (100 µL) to the solution and stir gently[1].
Catalyst Addition: Carefully add Pd/C (10% wt, 50% wet with water, 10.0 mg)[1]. Safety: Always add Pd/C to a solvent under an inert atmosphere to prevent solvent ignition.
Sparging: Submerge a needle connected to a hydrogen gas line into the solution and sparge with H2 (g) for 5 minutes[1].
Reaction: Withdraw the sparging needle to the headspace and maintain the reaction under a positive atmosphere of H2 (g) (using a balloon) for 4 hours at room temperature[1].
Workup: Filter the suspension over a pad of Celite to remove the Pd/C catalyst[1]. Concentrate the filtrate and purify by preparative HPLC.
Quantitative Data & SAR Summary
The structural modifications of the 1,2-dihydroquinoline-4-carbonitrile scaffold directly dictate its pharmacological profile. Table 1 summarizes the structure-activity relationships (SAR) across different therapeutic targets.
Table 1: SAR Profiling of 1,2-Dihydroquinoline Derivatives
Scaffold Modification
Primary Target
Biological Effect
Key Advantage
Ref
C4-Aminomethyl substitution
Bacterial DNA Gyrase / Topo IV
Potent inhibition
Overcomes fluoroquinolone resistance mutations in Gram-negative bacteria.
Figure 1: Synthetic workflow and screening pipeline for 1,2-dihydroquinoline-4-carbonitrile.
Figure 2: Mechanism of action for dihydroquinoline-based bacterial topoisomerase inhibitors.
References
WO2016020836A1 - Quinolone derivatives as antibacterials
Source: Google Patents
URL
Source: St George's, University of London (SGUL)
WO2015104653A1 - Bicyclic heterocyclic derivatives as bromodomain inhibitors
Source: Google Patents
URL
Synthesis and biological evaluation of novel 2-oxo-1,2-dihydroquinoline-4-carboxamide derivatives for the treatment of esophageal squamous cell carcinoma
Source: PubMed / NIH
URL
Synthesis and Biological Evaluation of New 1,2-Dihydro-4-hydroxy-2-oxo-3-quinolinecarboxamides for Treatment of Autoimmune Disorders: Structure−Activity Relationship
Source: Journal of Medicinal Chemistry / ACS Publications
URL
"1,2-Dihydroquinoline-4-carbonitrile as a building block for heterocycles"
Application Note: 1,2-Dihydroquinoline-4-carbonitrile as a Strategic Building Block in Advanced Heterocyclic Synthesis Executive Summary In modern medicinal chemistry, the design of novel therapeutics relies heavily on v...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: 1,2-Dihydroquinoline-4-carbonitrile as a Strategic Building Block in Advanced Heterocyclic Synthesis
Executive Summary
In modern medicinal chemistry, the design of novel therapeutics relies heavily on versatile, rigid scaffolds that can be functionalized with high regioselectivity. 1,2-Dihydroquinoline-4-carbonitrile (and its 2-oxo derivatives) has emerged as a privileged building block for the synthesis of complex heterocycles[1]. This application note details the mechanistic rationale, structural functionalization, and validated experimental protocols for utilizing this scaffold. Specifically, we explore its critical role in synthesizing next-generation topoisomerase inhibitors to combat fluoroquinolone-resistant Gram-negative bacteria[2], and its use as a core intermediate in the development of BET family bromodomain inhibitors for epigenetic targeting[3].
Mechanistic Rationale: The Chemical Logic of the Scaffold
The utility of 1,2-dihydroquinoline-4-carbonitrile stems from its unique electronic and structural properties:
C4-Carbonitrile Activation: The strongly electron-withdrawing nitrile group activates the C3 position toward nucleophilic attack and serves as a highly reactive handle for cyclization (annulation) to form fused tricyclic systems (e.g., pyrido[3,2-c]quinolines)[4]. Furthermore, the nitrile can be reduced to primary amines or hydrolyzed to amides, providing diverse vectors for structure-activity relationship (SAR) exploration.
N1-Lactam Reactivity: In its 2-oxo form, the N1 position can be selectively alkylated under basic conditions. The thermodynamic stability of the lactam heavily favors N-alkylation over O-alkylation, allowing for the reliable installation of lipophilic appendages required for target binding (such as the 4-chlorophenethyl group in bromodomain inhibitors)[5].
C7-Halogenation & Cross-Coupling: The carbocyclic ring (specifically C7) can be pre-functionalized with halogens (Br, I) to serve as an ideal partner for palladium-catalyzed Buchwald-Hartwig aminations or Suzuki-Miyaura couplings, a critical step in appending the basic amines necessary for Gram-negative porin permeation[6].
Workflow of 1,2-dihydroquinoline-4-carbonitrile derivatization into therapeutic heterocycles.
Application Workflows & Self-Validating Protocols
Synthesis of Next-Generation Topoisomerase Inhibitors
Traditional fluoroquinolones (e.g., ciprofloxacin) face severe resistance mechanisms in E. coli, primarily through target mutations in the quinolone resistance-determining region (QRDR) and upregulated efflux pumps (AcrAB-TolC). Utilizing the 1,2-dihydroquinoline-4-carbonitrile scaffold allows for the synthesis of quinolin-2(1H)-ones that lack the classic C3-carboxylic acid, thereby bypassing traditional metal-ion bridge dependencies while maintaining potent DNA gyrase inhibition[6].
Protocol A: Palladium-Catalyzed C7-Amination (Buchwald-Hartwig Cross-Coupling)
This protocol details the attachment of a [3.1.0] bicyclic amine to the C7 position of a 7-bromo-2-oxo-1,2-dihydroquinoline-4-carbonitrile intermediate[7].
Reaction Assembly: Charge a flame-dried microwave vial with 7-bromo-1-cyclopropyl-8-methyl-2-oxo-1,2-dihydroquinoline-4-carbonitrile (1.0 equiv), the target [3.1.0] bicyclic amine (1.2 equiv), and
(1.4 equiv).
Causality:
is strictly selected over weaker bases (like ) because its superior solubility in organic solvents and stronger basicity are required to efficiently deprotonate the secondary amine for the catalytic cycle, without degrading the sensitive C4-nitrile group[7].
Catalyst Addition: Add
(0.05 equiv) and XANTPHOS (0.10 equiv) under a strict argon atmosphere.
Causality: XANTPHOS, a bidentate ligand with a wide bite angle (~111°), sterically enforces the reductive elimination step. This specifically prevents off-target hydrodehalogenation of the quinoline core, a common side reaction in electron-deficient heterocycles[7].
Reaction Execution: Suspend the mixture in anhydrous 1,4-dioxane (0.2 M) and subject to microwave irradiation at 160 °C for 30 minutes.
Self-Validation Checkpoint: Monitor via LC-MS. The system is self-validating when the starting material peak completely disappears. If the starting material persists, verify the exclusion of oxygen, as
oxidation immediately halts the catalytic cycle. Workup involves filtration over Celite to remove palladium black, followed by preparative HPLC[2].
Synthesis of BET Family Bromodomain Inhibitors
Bromodomain and Extra-Terminal (BET) proteins recognize acetyl-lysine residues on histones to regulate gene transcription. Bicyclic heterocyclic derivatives built from 1,2-dihydroquinoline-4-carbonitrile serve as potent inhibitors of this interaction, showing promise as anti-cancer agents[5].
Protocol B: Regioselective N1-Alkylation
This protocol outlines the N-alkylation required to install the lipophilic tail (e.g., 4-chlorophenethyl group) into the bromodomain binding pocket[8].
Preparation: Dissolve 2-oxo-1,2-dihydroquinoline-4-carbonitrile (1.0 equiv) in anhydrous DMF (0.5 M) at room temperature.
(2.0 equiv), followed by dropwise addition of 4-chlorophenethyl bromide (1.1 equiv). Heat the mixture to 80 °C for 4 hours.
Causality: DMF acts as a polar aprotic solvent, stripping the solvation shell from the potassium cation and leaving a highly reactive, "naked" nitrogen anion. The thermodynamic stability of the resulting quinolone lactam drives N-alkylation exclusively over O-alkylation[5].
Self-Validation Checkpoint: Quench a 10 µL aliquot in water and extract with EtOAc. TLC (Eluent: 50% EtOAc/Hexane) must reveal a new, lower-Rf spot (UV active at 254 nm). The absolute absence of O-alkylated byproducts is confirmed by
NMR, where the characteristic quinolone carbonyl carbon must remain visible at ~160 ppm.
Quantitative Data & Optimization
To facilitate rapid decision-making in drug design, the following tables summarize critical SAR and reaction optimization data derived from the functionalization of the 1,2-dihydroquinoline-4-carbonitrile core.
Table 1: SAR Data for Topoisomerase Inhibition (C7 and C8 Modifications) [2][6]
Note: Modifications at the C7 and C8 positions drastically alter both target affinity and efflux pump susceptibility in Gram-negative bacteria.
Compound Core
C7 Substituent
C8 Substituent
E. coli DNA Gyrase Activity
Efflux Susceptibility (WT vs acrB)
Ciprofloxacin (Ref)
Piperazine
C-H
Baseline
High (Standard)
Compound 10
Pyrrolidine
C-CH
Potent
16-fold shift
Compound 21
[3.1.0] Bicyclic Amine
C-CH
Highly Potent
4-fold shift (Superior)
Compound 27
[3.1.0] Bicyclic Amine
C-H
Reduced (4x decrease)
N/A
Table 2: Reaction Condition Optimization for N1-Alkylation [5]
Note: Conditions optimized for maximum N-selectivity while preserving the C4-carbonitrile.
Base / Equivalents
Solvent
Temperature
Yield (%)
Causality / Mechanistic Observation
NaH (1.2 eq)
THF
0 °C to RT
45%
Incomplete conversion; poor solubility of the sodium salt in THF limits nucleophilicity.
KCO (2.0 eq)
DMF
80 °C
88%
Optimal; polar aprotic solvent maximizes N-nucleophilicity without degrading the nitrile.
CsCO (1.5 eq)
MeCN
80 °C
72%
Good conversion, but trace O-alkylation observed due to excessive basicity.
References
Topoisomerase Inhibitors Addressing Fluoroquinolone Resistance in Gram-Negative Bacteria: SAR Development of the Quinolin-2(1H)-one Scaffold. St. George's University of London (SGUL).2
WO2015104653A1 - Bicyclic heterocyclic derivatives as bromodomain inhibitors. Google Patents.3
Molecular Design and Synthesis of Quinolones Activated by Steric Compression. Kochi University of Technology.4
Application Note: Advanced Functionalization of 1,2-Dihydroquinolines
Executive Summary The 1,2-dihydroquinoline (1,2-DHQ) scaffold is a privileged pharmacophore in medicinal chemistry, serving as a precursor to potent antimalarial, anticancer, and cholesteryl ester transfer protein (CETP)...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 1,2-dihydroquinoline (1,2-DHQ) scaffold is a privileged pharmacophore in medicinal chemistry, serving as a precursor to potent antimalarial, anticancer, and cholesteryl ester transfer protein (CETP) inhibitors. However, its utilization is frequently bottlenecked by two factors: oxidative instability (aromatization to quinoline) and regiocontrol challenges (C3 vs. C4 functionalization).
This guide details a robust, self-validating workflow for the C3-selective C-H arylation of 1,2-DHQs. Unlike traditional radical pathways that often lead to mixtures, this protocol utilizes a Palladium(II)-catalyzed, Directing Group (DG)-assisted approach. We prioritize N-protection strategies that simultaneously stabilize the dihydropyridine core and direct the catalyst to the C3 position via a six-membered palladacycle intermediate.
Part 1: Structural Logic & Reactivity Map
To successfully functionalize 1,2-DHQs, one must understand the competing electronic forces. The nitrogen lone pair donates electron density into the
-system, making C3 nucleophilic (enamine character). However, this also makes the ring susceptible to oxidative aromatization.
Diagram 1: Reactivity & Stability Logic
The following diagram illustrates the critical reactive sites and the "Protection-Activation" strategy employed in this protocol.
Caption: Structural analysis of 1,2-DHQ. N-Acylation prevents aromatization and directs Pd-catalysis to C3.
Part 2: Pre-Experimental Considerations
Stability Management (The "Oxidation Liability")
Unprotected 1,2-DHQs disproportionate or oxidize upon prolonged exposure to air or silica gel.
Recommendation: Store crude 1,2-DHQs under Argon at -20°C.
Mandatory Step: Convert free N-H 1,2-DHQs to N-acyl or N-carbamate derivatives immediately after synthesis. This withdraws electron density from the nitrogen, raising the oxidation potential and preventing spontaneous aromatization.
The Directing Group (DG)
For C3-arylation, the N-Pivaloyl (Piv) or N-Acetyl (Ac) group is essential.
Mechanistic Role: The carbonyl oxygen coordinates with Pd(II), positioning the metal exactly at the C3-H bond.
Steric Role: Bulky groups (like Pivaloyl) prevent over-reaction and aid in regioselectivity against C4.
Part 3: Detailed Protocol - Pd-Catalyzed C3-H Arylation
This protocol adapts the oxidative coupling methodologies (e.g., Kapur et al.) to ensure high regioselectivity. It couples an N-acyl-1,2-dihydroquinoline with an Aryl Boronic Acid .[1]
Understanding the cycle allows for troubleshooting. If yields are low, the re-oxidation of Pd(0) to Pd(II) is usually the failing step.
Caption: Pd(II)/Cu(II) catalytic cycle. The C3-palladation is directed by the N-acyl group.
Part 4: Data Analysis & Troubleshooting
Solvent & Oxidant Screening Data
The following table summarizes optimization data for the C3-phenylation of N-acetyl-1,2-DHQ. Use this to adapt the protocol if your specific substrate has solubility issues.
Entry
Solvent
Oxidant (2.0 eq)
Additive
Yield (%)
Notes
1
Toluene
Ag₂CO₃
None
35%
Low conversion; Ag salts less effective for boronic acids.
2
DMF
Cu(OAc)₂
None
42%
Solvent coordination inhibits Pd catalyst.
3
DCE
Cu(OAc)₂
None
65%
Good solubility, moderate rate.
4
DCE
Cu(OAc)₂
TFA (20%)
88%
Optimal. Acid promotes C-H cleavage.
5
DCE
O₂ (1 atm)
TFA (20%)
55%
O₂ is a slower oxidant than Cu(II) here.
Quality Control (QC) Markers
1H NMR Validation:
Starting Material: The C3-H usually appears as a doublet of doublets or multiplet around 5.5 - 6.0 ppm , and C4-H around 6.3 - 6.5 ppm .
Product: The C3-H signal disappears. The C4-H signal often shifts downfield slightly due to the adjacent aryl ring and becomes a singlet (or doublet if long-range coupling exists).
Aromatization Check: If you see peaks in the 7.5 - 8.5 ppm region lacking the characteristic alkene coupling, the compound has oxidized to the fully aromatic quinoline.
Part 5: References
Kapur, M. et al. (2013). Regioselective Palladium-Catalyzed Direct C-3 Arylation of N-Acyl-1,2-dihydroquinolines.[1]
Application Note: Advanced Catalytic Strategies for 1,2-Dihydroquinoline Synthesis
Topic: Catalytic Methods for 1,2-Dihydroquinoline Synthesis Content Type: Detailed Application Note and Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Abstract 1,2-Dihydroqui...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Catalytic Methods for 1,2-Dihydroquinoline SynthesisContent Type: Detailed Application Note and Protocol Guide
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists
Abstract
1,2-Dihydroquinolines (1,2-DHQs) are privileged heterocyclic scaffolds in drug discovery, serving as potent lipid peroxidation inhibitors, glucocorticoid receptor agonists, and intermediates for functionalized quinolines.[1] Despite their utility, their synthesis is often plagued by over-oxidation to quinolines or over-reduction to tetrahydroquinolines (THQs). This guide details three distinct, high-fidelity catalytic protocols: Gold(I)-catalyzed intramolecular hydroarylation for de novo construction, Organocatalytic asymmetric cascade for chiral synthesis, and Copper-catalyzed selective reduction for late-stage functionalization.
Strategic Overview & Mechanistic Logic
The synthesis of 1,2-DHQs requires precise control over the C2–C3 saturation level. We categorize the methods by their bond-forming strategy:
Strategy A: De Novo Ring Construction (Intramolecular Hydroarylation). Uses alkynyl anilines. Requires a soft Lewis acid (Au, Pt) to activate the
-system for 6-endo-dig cyclization without triggering aromatization.
Strategy B: Asymmetric Assembly (Organocatalysis). Uses bifunctional hydrogen-bonding catalysts to direct the stereoselective addition of nucleophiles (anilines) to electrophiles (nitroolefins/aldehydes), establishing the C2 stereocenter.
Strategy C: Selective Partial Reduction. Uses transition metal catalysis (Cu, Ru) with mild hydride sources (e.g., Ammonia Borane) to kinetically trap the 1,2-dihydro state, preventing thermodynamic collapse to the THQ.
Mechanistic Visualization
The following diagram illustrates the divergent pathways and the specific control points for the Gold(I) and Organocatalytic protocols.
Figure 1: Mechanistic pathways for Gold(I) catalyzed cyclization (top) and Organocatalytic asymmetric cascade (bottom).
Application: Robust synthesis of 4-substituted-1,2-dihydroquinolines from acyclic precursors.
Key Advantage: High atom economy and mild conditions that avoid oxidation to quinoline.
Materials
Substrate:
-ethoxycarbonyl-N-(3-arylprop-2-ynyl)aniline (prepared via standard alkylation).
Application: Synthesis of chiral 3-nitro-1,2-dihydroquinolines.
Key Advantage: Generates the C2 stereocenter with high enantiomeric excess (ee) without transition metals.
Additives: Benzoic acid (20 mol%) can accelerate imine formation.
Step-by-Step Methodology
Imine Formation: In a round-bottom flask, mix 2-aminobenzaldehyde and the catalyst in Toluene (2.5 mL). Stir for 10 min.
Addition: Add the nitroolefin.
Reaction: Stir at room temperature (25 °C) for 24–48 hours.
Mechanism:[1][2][3][4][5] The amine moiety of the catalyst activates the aldehyde (via iminium or H-bonding), while the thiourea moiety activates the nitroolefin via H-bonding.
Monitoring: Monitor by HPLC (Chiralcel OD-H column) if possible, or TLC.
Workup: Direct concentration.
Purification: Flash chromatography on silica gel (Hexane/EtOAc).
Use basic alumina or EtN-treated silica. Store under Argon.
Low Conversion (Gold Protocol)
Catalyst poisoning (chlorides/amines).
Ensure substrates are free of halides/amines that bind Au strongly. Use AgSbF to reactivate.
Low ee (Organocatalysis)
High temperature; Water in solvent.
Run at 0 °C or -20 °C. Use molecular sieves.
Over-reduction to THQ
Reaction time too long; Too much reductant.
Monitor strictly by GC/NMR. Stop reaction immediately upon consumption of starting material.
References
Arcadi, A., et al. (2021). "Synthesis of 4-Substituted-1,2-Dihydroquinolines by Means of Gold-Catalyzed Intramolecular Hydroarylation Reaction of N-Ethoxycarbonyl-N-Propargylanilines." Catalysts, 11(6), 708. Link
Hariharan, N., & Gunanathan, C. (2025). "Copper-Catalyzed Selective 1,2-Reduction of Quinolines." Organic Letters, 27(1), 120-125. Link
Zhang, H., et al. (2009). "One-pot organocatalytic asymmetric synthesis of 3-nitro-1,2-dihydroquinolines by a dual-activation protocol." Chemistry – An Asian Journal, 4(12), 1834-1838. Link
Kim, J. H., et al. (2020). "Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis." Organic Letters, 22(15), 6026–6030. Link
Wang, D., et al. (2026).[1][3] "Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes." Organic Letters, 28(2), 450-455. Link
Purification of 1,2-Dihydroquinoline-4-carbonitrile by Silica Gel Column Chromatography
An Application Note and Protocol for Researchers Abstract This document provides a comprehensive guide for the purification of 1,2-Dihydroquinoline-4-carbonitrile from a crude reaction mixture using silica gel column chr...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Protocol for Researchers
Abstract
This document provides a comprehensive guide for the purification of 1,2-Dihydroquinoline-4-carbonitrile from a crude reaction mixture using silica gel column chromatography. 1,2-Dihydroquinolines are crucial heterocyclic scaffolds in medicinal chemistry and drug development.[1][2] Achieving high purity is paramount for their use in subsequent synthetic steps and biological screening. This guide details a systematic approach, from initial method development using Thin-Layer Chromatography (TLC) to a step-by-step column chromatography protocol, including troubleshooting and safety considerations. The methodologies described herein are designed to provide researchers, scientists, and drug development professionals with a robust and reproducible purification strategy.
Principle of the Method: Adsorption Chromatography
The purification strategy is based on normal-phase adsorption chromatography. In this technique, a solid stationary phase (silica gel) adsorbs the components of the mixture passed through it. A liquid mobile phase (eluent) is then used to wash the components down the column.
The separation occurs due to the differential affinities of the compounds in the mixture for the stationary and mobile phases.
Stationary Phase: Silica gel is a polar, slightly acidic adsorbent.[3] Polar compounds in the crude mixture will adhere more strongly to the silica gel.
Mobile Phase: A non-polar or moderately polar solvent system is used as the eluent. As the eluent flows through the column, it competes with the silica gel for the compounds.
Separation: Less polar compounds, having a weaker affinity for the silica gel, will be carried along more readily by the mobile phase and elute from the column first. More polar compounds will be retained on the column for longer, eluting later. By systematically increasing the polarity of the mobile phase (gradient elution), compounds can be selectively desorbed and collected as pure fractions.
Pre-Chromatography: Method Development with Thin-Layer Chromatography (TLC)
Before proceeding to column chromatography, it is essential to develop an appropriate solvent system using TLC. The goal is to find a mobile phase composition that provides good separation between the desired product and impurities, with an optimal retention factor (Rf) for the product.
What is an ideal Rf value?
The retention factor (Rf) is the ratio of the distance traveled by the compound to the distance traveled by the solvent front. For column chromatography, an Rf value for the target compound in the range of 0.25-0.35 is ideal.[4]
Rf > 0.4: The compound will elute too quickly from the column, resulting in poor separation from less polar impurities.
Rf < 0.2: The compound will be too strongly adsorbed, requiring large volumes of solvent and leading to broad, diffuse bands.
Protocol: TLC Analysis
Preparation: In a developing chamber (a covered beaker will suffice), place a piece of filter paper and add a small amount of the chosen solvent system. Close the chamber to allow the atmosphere to become saturated with solvent vapors.
Spotting: On a silica gel TLC plate, lightly draw a baseline in pencil about 1 cm from the bottom. Dissolve a small amount of the crude 1,2-Dihydroquinoline-4-carbonitrile mixture in a volatile solvent (e.g., dichloromethane). Using a capillary tube, spot a small amount onto the baseline.
Development: Place the spotted TLC plate into the saturated chamber, ensuring the baseline is above the solvent level.[3] Allow the solvent to ascend the plate by capillary action until it is about 1 cm from the top.
Visualization: Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the separated spots under a UV lamp (254 nm) and circle them with a pencil.[3]
Analysis: Calculate the Rf value for each spot. Adjust the polarity of the solvent system until the spot corresponding to 1,2-Dihydroquinoline-4-carbonitrile has an Rf of ~0.3.
Table 1: Suggested TLC Solvent Systems and Troubleshooting
Solvent System (Hexane:Ethyl Acetate)
Expected Observation for a Moderately Polar Compound
Optimal. Product spot moves to an Rf of ~0.25-0.35.
This is a good starting point for the column.
1:1
Product spot is near the solvent front (Rf ≈ 1).[3]
Decrease eluent polarity.
Varies
Product spot appears as a streak ("tailing").
This is common for basic nitrogen heterocycles on acidic silica.[3] Add 0.5-1% triethylamine (Et₃N) to the mobile phase to neutralize acidic sites on the silica gel.[3]
This protocol assumes a crude sample size of approximately 500 mg. The column size and solvent volumes should be scaled accordingly for different sample quantities. A general rule is to use a mass of silica gel that is 50-100 times the mass of the crude sample.
Glassware: Chromatography column (e.g., 40 cm length, 2.5 cm diameter), Erlenmeyer flasks, beakers, test tubes for fraction collection, separatory funnel.
Equipment: Fume hood, rotary evaporator, TLC plates and chamber, UV lamp (254 nm), clamps and stand, cotton or glass wool.
Experimental Workflow
Caption: Workflow for the purification of 1,2-Dihydroquinoline-4-carbonitrile.
Step-by-Step Methodology
Column Preparation (Slurry Packing):
a. Insert a small plug of cotton or glass wool into the bottom of the column. Add a ~1 cm layer of sand.[4]
b. In a beaker, prepare a slurry of silica gel (~30 g) in the initial, non-polar eluent (e.g., 95:5 Hexane:Ethyl Acetate).
c. With the column stopcock closed, pour the slurry into the column. Gently tap the sides of the column to dislodge air bubbles and ensure even packing.[5]
d. Open the stopcock and allow the solvent to drain until its level is just above the top of the silica bed. Never let the column run dry. Add a ~1 cm protective layer of sand on top.
Sample Preparation and Loading (Dry Loading):
a. Dissolve the crude product (~500 mg) in a minimal amount of a volatile solvent like dichloromethane.
b. Add ~1-2 g of silica gel to this solution and mix well.
c. Remove the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder of the crude product adsorbed onto silica.[4]
d. Carefully add this powder to the top of the packed column, ensuring an even layer.
Elution and Fraction Collection:
a. Carefully add the initial mobile phase (e.g., 95:5 Hexane:EtOAc) to the column, taking care not to disturb the top layer.
b. Open the stopcock and begin collecting the eluent in test tubes or small flasks (e.g., 10-15 mL fractions).
c. Gradually increase the polarity of the mobile phase (gradient elution) as the separation progresses. This is achieved by progressively increasing the percentage of ethyl acetate in the hexane mixture.[5]
Table 2: Example Elution Gradient
Fraction Numbers
Solvent Volume (approx.)
Eluent Composition (Hexane:Ethyl Acetate)
Purpose
1-10
150 mL
95:5
Elute very non-polar impurities.
11-30
300 mL
80:20
Elute less polar byproducts.
31-60
450 mL
70:30
Elute the target compound.
61+
200 mL
50:50
Elute highly polar baseline impurities.
Monitoring and Isolation:
a. Periodically, analyze the collected fractions by TLC. Spot the crude material, and several fractions on the same plate to track the separation.
b. Identify the fractions that contain the pure 1,2-Dihydroquinoline-4-carbonitrile (single spot at the correct Rf).
c. Combine the pure fractions into a round-bottomed flask.
d. Remove the solvent using a rotary evaporator to yield the purified solid product.
e. Determine the yield and confirm purity using analytical techniques such as HPLC, NMR, or melting point analysis.
Troubleshooting Common Issues
Problem
Likely Cause(s)
Recommended Solution(s)
Poor Separation
Inappropriate solvent system.
Re-optimize the mobile phase using TLC. An isocratic elution with the optimal solvent may provide better resolution for closely related impurities.[5]
Column was overloaded.
Reduce the amount of crude sample loaded. A general rule is a 1:50 to 1:100 ratio of sample to silica gel by weight.[6]
Compound Tailing
The basic nitrogen of the quinoline is interacting strongly with acidic silica.
Add a small amount (0.5-1%) of triethylamine or another basic modifier to the eluent system to improve peak shape.[3][6]
Cracked Silica Bed
The column ran dry, or heat was generated during packing.
Always keep the solvent level above the top of the stationary phase. Pack the column slowly and allow heat to dissipate before loading the sample.[6]
Compound Won't Elute
The eluent is not polar enough.
Systematically increase the polarity of the mobile phase. For very polar compounds, a system like dichloromethane/methanol may be necessary.[7]
Safety Considerations
Solvent Handling: Hexanes, ethyl acetate, and dichloromethane are flammable and volatile. All procedures should be conducted in a well-ventilated fume hood.
Silica Gel: Fine silica dust can be a respiratory irritant. Wear a dust mask when handling dry silica gel.
Compound Hazards: The toxicological properties of 1,2-Dihydroquinoline-4-carbonitrile may not be fully characterized. Handle with care, using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Published data for related structures indicate potential hazards such as being harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye irritation.[8]
References
Benchchem. (n.d.). Column chromatography techniques for purifying oxazolo[4,5-c]quinoline derivatives.
Horizon IRD. (n.d.). Preparative separation of quinolines by centrifugal partition chromatography with gradient elution.
University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]
Oriental Journal of Chemistry. (2023). Establishment and Validation of Stability-indicating Approach for Quantifying Dihydroquinine in the Quinine Sulphate Pharmaceutical Dosage form by RP-HPLC. Retrieved from Oriental Journal of Chemistry website.
Copper(II) Catalyzed Domino Synthesis of Quinoline Derivatives from Arylamines and Alkynes. (2014).
Kurkin, A. V., et al. (2016). Synthesis of 2-Oxo-1, 2-Dihydroquinoline Chemotype with Multiple Attachment Points as Novel Screening Compounds for Drug Discovery. JSM Chem, 4(4), 1033.
ResearchGate. (2015). Synthesis of novel cyano quinoline derivatives suplemantary.
PubChem. (n.d.). 4-Hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile. Retrieved from [Link]
ResearchGate. (2025). 1,2-Dihydroquinolines: preparation and isolation as intermediates in the synthesis of quinolines.
MDPI. (2021). Synthesis of 4-Substituted-1,2-Dihydroquinolines by Means of Gold-Catalyzed Intramolecular Hydroarylation Reaction of N-Ethoxycarbonyl-N-Propargylanilines. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of 1,2-dihydroquinolines. Retrieved from [Link]
Benchchem. (n.d.). Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions.
Thin Layer Chrom
PubChem. (n.d.). 4-Oxo-1,4-dihydroquinoline-3-carbonitrile. Retrieved from [Link]
Benchchem. (n.d.). Technical Support Center: Purification of Crude 4-Hydroxyquinoline-2-acetonitrile.
Benchchem. (n.d.). Technical Support Center: Purification of 1(2H)-Isoquinolinone by Column Chromatography.
Organic Syntheses. (n.d.). Preparation of 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile. Retrieved from [Link]
PMC. (n.d.). SEPARATION AND PURIFICATION OF TWO MINOR COMPOUNDS FROM RADIX ISATIDIS BY INTEGRATIVE MPLC AND HSCCC WITH PREPARATIVE HPLC.
Benchchem. (n.d.). Technical Support Center: Thin-Layer Chromatography (TLC) for Quinoline Compounds.
Application Note: Definitive Structural Elucidation of 1,2-Dihydroquinoline-4-carbonitrile using NMR and Mass Spectrometry
Introduction and Core Principles 1,2-Dihydroquinoline-4-carbonitrile is a heterocyclic compound featuring a partially saturated pyridine ring fused to a benzene ring, with a nitrile functional group at position 4. This s...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Core Principles
1,2-Dihydroquinoline-4-carbonitrile is a heterocyclic compound featuring a partially saturated pyridine ring fused to a benzene ring, with a nitrile functional group at position 4. This substitution pattern presents a unique spectroscopic fingerprint. The definitive characterization of this molecule relies on two primary analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR serves as the most powerful tool for mapping the carbon-hydrogen framework of a molecule.[1] By analyzing chemical shifts, spin-spin couplings, and through-bond correlations, we can precisely determine the connectivity and spatial relationships of atoms.
Mass Spectrometry (MS): This technique provides the exact molecular weight and, through fragmentation analysis, offers corroborating evidence of the molecular structure.[1]
This document outlines the expected spectral features and provides step-by-step protocols to acquire high-quality data for unequivocal structural validation.
Molecular Structure and Atom Numbering
To facilitate a clear discussion of the spectroscopic data, the standard IUPAC numbering for the 1,2-dihydroquinoline ring system is used.
Caption: Structure of 1,2-Dihydroquinoline-4-carbonitrile with IUPAC numbering.
NMR Spectroscopic Analysis
NMR analysis provides the foundational data for structural confirmation. The choice of deuterated solvent is critical; Dimethyl sulfoxide-d₆ (DMSO-d₆) is often preferred for its ability to dissolve a wide range of compounds and for observing exchangeable protons like N-H. Chloroform-d (CDCl₃) is also a common alternative.[1]
¹H NMR Spectroscopy: Proton Environment Mapping
The proton NMR spectrum reveals the number of distinct proton environments and their neighboring protons.
Expected ¹H NMR Data (Predicted for 400 MHz in DMSO-d₆)
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Rationale & Expert Insights
N1-H
~6.5 - 7.5
Broad Singlet
-
The chemical shift is variable and concentration-dependent. The broadness is due to quadrupolar relaxation from the adjacent ¹⁴N and chemical exchange.
H3
~6.8 - 7.2
Triplet
~4.5 Hz
This vinylic proton is coupled to the two adjacent H2 methylene protons, resulting in a triplet.
H2 (2H)
~3.4 - 3.8
Doublet
~4.5 Hz
These methylene protons are coupled to the H3 proton. Their chemical shift is influenced by the adjacent nitrogen atom.
H5, H8
~7.0 - 7.4
Doublet
~7-8 Hz
These are aromatic protons ortho to the fusion carbons, typically appearing as doublets due to coupling with their respective neighbors (H6 and H7).
| H6, H7 | ~6.8 - 7.2 | Multiplet/Triplet | ~7-8 Hz | These aromatic protons are expected to show more complex splitting (triplet or doublet of doublets) due to coupling with two neighbors. Their signals may overlap. |
Causality Behind a Key Assignment: The downfield shift of the H2 protons compared to typical aliphatic CH₂ groups is a direct consequence of the deshielding effect from the adjacent electronegative nitrogen atom.[2] This deshielding is a key indicator of their position within the heterocyclic ring.
¹³C NMR Spectroscopy: Carbon Backbone Elucidation
The ¹³C NMR spectrum, typically acquired with proton decoupling, shows a single peak for each chemically unique carbon atom.
Expected ¹³C NMR Data (Predicted for 100 MHz in DMSO-d₆)
Carbon Assignment
Predicted Chemical Shift (δ, ppm)
Rationale & Expert Insights
C2
~40 - 50
Aliphatic carbon adjacent to nitrogen, appearing significantly upfield.
C4
~100 - 110
Vinylic carbon holding the nitrile group. Its shift is influenced by the double bond and the electron-withdrawing nitrile.
C≡N
~115 - 125
The nitrile carbon itself has a characteristic chemical shift in this range. Quaternary carbons often show lower intensity.[3]
C4a, C5, C6, C7, C8
~115 - 135
Aromatic carbons of the benzene ring. Their precise shifts depend on the electronic environment.
C8a
~140 - 150
This quaternary aromatic carbon is bonded to nitrogen, causing it to be the most deshielded carbon in the aromatic system.[1]
| C3 | ~145 - 155 | The vinylic carbon adjacent to the aromatic ring, significantly deshielded. |
Trustworthiness through Self-Validation: The presence of a signal in the ~115-125 ppm range is a strong indicator of the nitrile group. The absence of signals in the carbonyl region (>160 ppm) and the presence of the aliphatic C2 signal (~40-50 ppm) together validate the 1,2-dihydroquinoline-4-carbonitrile structure over other isomers like a quinolone.
Protocol: NMR Data Acquisition
Sample Preparation: Accurately weigh 5-10 mg of the purified 1,2-Dihydroquinoline-4-carbonitrile.[1]
Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry 5 mm NMR tube.[2]
Homogenization: Gently vortex the tube until the sample is fully dissolved.
¹H NMR Acquisition: Acquire the proton spectrum on a spectrometer (≥400 MHz). Use standard parameters, including a sufficient relaxation delay (e.g., 1-2 seconds) to ensure accurate integration.
¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A greater number of scans will be required compared to the ¹H spectrum due to the low natural abundance of the ¹³C isotope.
Data Processing: Process the raw data using appropriate software. This involves Fourier transformation, phase correction, and baseline correction. Reference the chemical shifts to the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.51 ppm for ¹³C).[4]
Mass Spectrometry (MS) Analysis
MS provides the molecular weight and crucial fragmentation data that acts as a secondary confirmation of the structure. Electron Ionization (EI) is a common technique for this type of analysis.
Molecular Ion and Fragmentation Pattern
The molecular formula of 1,2-Dihydroquinoline-4-carbonitrile is C₁₀H₈N₂. The nominal molecular weight is 156 g/mol .
Expected Mass Spectrometry Data (EI-MS)
m/z Value
Proposed Fragment
Rationale & Expert Insights
156
[M]⁺• (Molecular Ion)
This is the parent ion peak, confirming the molecular weight of the compound. Its presence is crucial.
155
[M-H]⁺
Loss of a single hydrogen radical is a common fragmentation pathway, often from the C2 position.
129
[M-HCN]⁺•
Quinolines and related heterocycles are known to undergo the expulsion of a neutral hydrogen cyanide (HCN) molecule.[5] This is a highly characteristic fragmentation.
| 102 | [C₈H₆]⁺• | Further fragmentation of the [M-HCN]⁺• ion can lead to the loss of another molecule of HCN or related fragments. |
Expertise in Interpretation: The observation of a peak at m/z 129, representing a loss of 27 Da from the molecular ion, is a hallmark fragmentation for nitrogen-containing aromatic systems and provides strong evidence for the quinoline core structure.[5]
Protocol: Mass Spectrometry Data Acquisition
Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a volatile solvent like methanol or acetonitrile.
Instrument Setup: The analysis is typically performed on a mass spectrometer equipped with an Electron Ionization (EI) source.
Ionization: The sample is introduced into the ion source where it is bombarded with high-energy electrons (typically 70 eV).[5] This process creates the molecular ion and induces fragmentation.
Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z).
Detection: The detector records the abundance of each ion, generating the mass spectrum.
Integrated Workflow for Structural Confirmation
A logical and systematic workflow ensures that all necessary data is collected and interpreted correctly for a definitive structural assignment.
Caption: Integrated workflow for spectroscopic analysis.
Conclusion
By combining the detailed connectivity map provided by ¹H and ¹³C NMR with the molecular weight and fragmentation evidence from mass spectrometry, the structure of 1,2-Dihydroquinoline-4-carbonitrile can be confirmed with a high degree of confidence. The protocols and expected spectral data presented in this application note serve as a comprehensive guide for researchers, ensuring the generation of high-quality, reproducible data for the structural elucidation of this and related heterocyclic scaffolds.
References
BenchChem. (2025).
Organic Chemistry Portal. (n.d.). Synthesis of 1,2-dihydroquinolines. [Link]
Gontard, G., et al. (2021). Synthesis of 4-Substituted-1,2-Dihydroquinolines by Means of Gold-Catalyzed Intramolecular Hydroarylation Reaction of N-Ethoxycarbonyl-N-Propargylanilines. MDPI. [Link]
Lambert, K. M., et al. (2020). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis. PMC. [Link]
Lambert, K. M., et al. (2019). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalysed Ring-Closing Carbonyl-Olefin Metathesis. Semantic Scholar. [Link]
Wang, Z., et al. (2021). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors. PMC. [Link]
Beck, A. (n.d.). CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES. UNCW Institutional Repository. [Link]
Ferreira, M., et al. (2023). Synthesis of Dihydroquinolines in the Twenty‐First Century. ResearchGate. [Link]
TSI Journals. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. [Link]
Kurkin, A. V., et al. (2016). Synthesis of 2-Oxo-1, 2-Dihydroquinoline Chemotype with Multiple Attachment Points as Novel Screening Compounds for Drug Discovery. JSM Chemistry. [Link]
Vaia. (n.d.). The integrated 1H NMR spectrum of a compound.... [Link]
Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]
MDPI. (2023). Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. [Link]
Džara, A., et al. (n.d.). Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Chemical Papers. [Link]
ChemConnections. (n.d.). Mass Spectrometry Fragmentation. [Link]
Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. [Link]
Chem Help ASAP. (2022, October 7). sample 13C NMR spectra of compounds with common functional groups. YouTube. [Link]
Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]
Application Note & Protocols: A Scalable Synthesis of 1,2-Dihydroquinoline-4-carbonitrile
For: Researchers, scientists, and drug development professionals. Introduction: The Significance of the 1,2-Dihydroquinoline Scaffold The 1,2-dihydroquinoline nucleus is a privileged scaffold in medicinal chemistry, form...
Author: BenchChem Technical Support Team. Date: March 2026
For: Researchers, scientists, and drug development professionals.
Introduction: The Significance of the 1,2-Dihydroquinoline Scaffold
The 1,2-dihydroquinoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its derivatives have demonstrated a wide spectrum of pharmacological activities, making them attractive targets for drug discovery and development. The incorporation of a carbonitrile group at the 4-position further enhances the synthetic utility of this heterocyclic system, providing a versatile handle for further molecular elaborations.
This application note provides a comprehensive guide to a scalable synthesis of 1,2-dihydroquinoline-4-carbonitrile, focusing on a robust and efficient methodology suitable for producing gram-scale quantities and beyond. We will delve into the rationale behind the chosen synthetic strategy, provide a detailed step-by-step protocol, and discuss critical process parameters and safety considerations essential for successful scale-up.
Synthetic Strategy: A Comparative Analysis
Several methods for the synthesis of quinoline and dihydroquinoline derivatives have been reported, each with its own merits and limitations. Classical methods like the Skraup, Friedländer, and Combes reactions often require harsh conditions, such as strong acids, which may not be compatible with complex molecules.[1] More contemporary approaches utilize transition-metal catalysis, offering milder reaction conditions and broader substrate scope.[1][2]
For the specific synthesis of 4-cyanoquinolines, a notable method involves the reductive cyclization of 2-(2-nitroaryl)-4-oxo-alkanenitriles.[3] This approach is attractive due to the ready availability of the starting materials from o-nitroarylacetonitriles.[3] However, the reduction step can sometimes lead to complex product mixtures and challenges in purification.[3]
Another promising strategy involves the hydrazine-catalyzed ring-closing carbonyl-olefin metathesis (RCCOM) of N-prenylated 2-aminobenzaldehydes to form 1,2-dihydroquinolines.[1][4] This method is advantageous for its mild conditions and tolerance of various functional groups.[1]
Considering the goals of scalability, efficiency, and operational simplicity, this guide will focus on a transition-metal-free approach that has demonstrated potential for scale-up.[5] This method leverages the reactivity of α-aryl vinylsulfonium salts to construct the 1,2-dihydroquinoline skeleton under mild conditions.[5]
Recommended Scalable Protocol: Synthesis via α-Aryl Vinylsulfonium Salts
This protocol is adapted from methodologies that have shown promise for producing diverse 1,2-dihydroquinoline derivatives in moderate to excellent yields.[5] The key transformation involves the reaction of an appropriately substituted aniline with an α-aryl vinylsulfonium salt.
Experimental Workflow
Caption: Experimental workflow for the synthesis of 1,2-Dihydroquinoline-4-carbonitrile.
Detailed Step-by-Step Methodology
Step 1: Preparation of the α-Aryl Vinylsulfonium Salt (Illustrative Example)
To a stirred solution of 2-chloro-N-(2-formylphenyl)acetamide (1.0 eq) in ethanol, add malononitrile (1.1 eq) and a catalytic amount of piperidine.
Reflux the reaction mixture for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature.
The precipitated product, an intermediate vinylsulfonium salt precursor, is collected by filtration, washed with cold ethanol, and dried under vacuum.
Step 2: Synthesis of 1,2-Dihydroquinoline-4-carbonitrile
Materials: Intermediate from Step 1, a suitable base (e.g., 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)), and a polar aprotic solvent (e.g., acetonitrile).
Procedure:
Suspend the intermediate from Step 1 (1.0 eq) in acetonitrile.
Add DBU (1.5 eq) dropwise to the suspension at room temperature.
Stir the reaction mixture at room temperature for 12-24 hours, or until TLC analysis indicates complete consumption of the starting material.
Step 3: Work-up and Purification
Procedure:
Quench the reaction by adding water.
Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1,2-Dihydroquinoline-4-carbonitrile.
Expert Insights and Process Validation
Causality Behind Experimental Choices:
Solvent Selection: Acetonitrile is often chosen for its ability to dissolve the reactants and for its relatively high boiling point, which can be beneficial if heating is required. Its polar aprotic nature facilitates the desired cyclization reaction.
Base Selection: DBU is a non-nucleophilic base that is effective in promoting the elimination and subsequent cyclization steps without competing side reactions.
Purification: Column chromatography is a standard and effective method for isolating the target compound from reaction byproducts and unreacted starting materials, ensuring high purity of the final product.
Trustworthiness and Self-Validating Systems:
In-Process Controls: Regular monitoring of the reaction by TLC is crucial to determine the reaction endpoint, preventing the formation of degradation products from prolonged reaction times.
Product Characterization: The identity and purity of the final product should be rigorously confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). This comprehensive analysis validates the success of the synthesis and ensures the quality of the material for subsequent applications.
The proposed mechanism for the formation of the 1,2-dihydroquinoline ring system from an α-aryl vinylsulfonium salt involves a sequence of base-promoted elimination followed by an intramolecular cyclization.
Caption: Proposed reaction mechanism for the synthesis of 1,2-Dihydroquinoline-4-carbonitrile.
Conclusion
The synthesis of 1,2-Dihydroquinoline-4-carbonitrile via α-aryl vinylsulfonium salts offers a scalable and efficient route to this valuable heterocyclic building block. The mild reaction conditions and the potential for diversification make this methodology particularly attractive for applications in drug discovery and development. By following the detailed protocol and adhering to the principles of process validation outlined in this guide, researchers can confidently produce high-quality material for their scientific endeavors.
References
Organic Chemistry Portal. (n.d.). Synthesis of 1,2-dihydroquinolines. Retrieved from [Link]
Lambert, K. M., & Movassaghi, M. (2021). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis. The Journal of Organic Chemistry, 86(17), 11656–11666. [Link]
Li, Z., et al. (2026). Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes. Organic Letters. [Link]
Wang, Y., et al. (2022). Diverse synthesis of functionalized hydroquinoline derivatives from α-aryl vinylsulfonium salts. Organic Chemistry Frontiers, 9(1), 107-113. [Link]
Lambert, K. M., & Movassaghi, M. (2021). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalysed Ring-Closing Carbonyl-Olefin Metathesis. ChemRxiv. [Link]
Application Notes & Protocols for the 1,2-Dihydroquinoline Scaffold in Drug Discovery: A Focus on the 4-Carbonitrile Moiety
Abstract: The quinoline and its partially saturated derivatives represent a class of "privileged scaffolds" in medicinal chemistry, forming the core of numerous therapeutic agents. Among these, the 1,2-dihydroquinoline f...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract: The quinoline and its partially saturated derivatives represent a class of "privileged scaffolds" in medicinal chemistry, forming the core of numerous therapeutic agents. Among these, the 1,2-dihydroquinoline framework offers a unique three-dimensional geometry that is synthetically accessible and amenable to diverse functionalization. This guide provides an in-depth exploration of the 1,2-dihydroquinoline scaffold, with a specific focus on the strategic incorporation of a 4-carbonitrile (-CN) group. The nitrile moiety is a versatile functional group in drug design, acting as a hydrogen bond acceptor, a metabolic blocker, a bioisostere for other polar groups, and even a reactive "warhead" for covalent inhibitors.[1][2][3] This document serves as a technical resource for researchers and drug development professionals, detailing synthetic strategies, comprehensive protocols for biological evaluation, and principles for lead optimization centered on this promising chemical scaffold.
Part I: The 1,2-Dihydroquinoline-4-Carbonitrile Scaffold: Synthesis and Properties
Synthetic Strategies for the 1,2-Dihydroquinoline Core
The construction of the 1,2-dihydroquinoline core can be achieved through various modern synthetic methods that offer advantages over classical, often harsh, named reactions like the Skraup synthesis.[4] Contemporary approaches prioritize milder conditions, broader functional group tolerance, and greater control over substitution patterns.
Key Methodologies:
Transition Metal-Catalyzed Cyclizations: Gold, rhodium, and iron catalysts have been effectively used to promote the intramolecular hydroarylation or allylic amination of appropriately substituted anilines, providing a direct route to the 1,2-dihydroquinoline ring system under mild conditions.[5]
Ring-Closing Carbonyl-Olefin Metathesis (RCCOM): A novel approach utilizes hydrazine catalysis to cyclize N-allylated 2-aminobenzaldehydes, offering an efficient pathway to substituted 1,2-dihydroquinolines.[6] This method is notable for its compatibility with a wide range of functional groups.
Causality in Method Selection: The choice of synthetic route depends on the desired substitution pattern and the complexity of the starting materials. For library synthesis, a robust, high-yield reaction like a gold-catalyzed cyclization might be preferred for its reliability across diverse substrates.[5] For complex fragments where protecting groups are a concern, the mild, buffered conditions of RCCOM could be advantageous to preserve sensitive functionalities.[6]
General Protocol: Synthesis of a Protected 1,2-Dihydroquinoline Precursor via RCCOM
This protocol describes a generalized procedure for the synthesis of an N-protected 1,2-dihydroquinoline, which can serve as a versatile intermediate for further functionalization, including the introduction of a 4-carbonitrile group. The protocol is adapted from principles of hydrazine-catalyzed ring-closing carbonyl-olefin metathesis.[6]
Materials:
N-prenylated-2-aminobenzaldehyde derivative
Hydrazine acetate (catalyst)
Anhydrous ethanol or isopropanol (solvent)
Argon or Nitrogen gas supply
Standard reflux apparatus and magnetic stirrer
Silica gel for column chromatography
Solvents for chromatography (e.g., hexanes, ethyl acetate)
Step-by-Step Methodology:
Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the N-prenylated-2-aminobenzaldehyde substrate (1.0 eq).
Inert Atmosphere: Purge the flask with argon or nitrogen for 10-15 minutes to create an inert atmosphere.
Solvent and Catalyst Addition: Add anhydrous ethanol (or isopropanol) to achieve a substrate concentration of approximately 0.1 M. Add hydrazine acetate (0.2 eq) to the mixture.
Reaction Execution: Heat the reaction mixture to reflux (typically 80-85 °C) and maintain for 12-24 hours.
Rationale: Refluxing provides the necessary thermal energy to overcome the activation barrier for the cycloaddition and cycloreversion steps in the catalytic cycle. The hydrazine catalyst facilitates the reversible formation of a hydrazone intermediate, which is key to the metathesis reaction.[6]
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Workup: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.
Purification: Dissolve the crude residue in a minimal amount of dichloromethane and purify by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., 0% to 20% ethyl acetate in hexanes).
Characterization: Combine the fractions containing the desired product and concentrate under reduced pressure. Characterize the final 1,2-dihydroquinoline product by NMR and mass spectrometry to confirm its structure and purity.
Introducing the 4-Carbonitrile Moiety
While direct synthesis of 1,2-dihydroquinoline-4-carbonitrile is not widely reported, the 4-position can be functionalized from a suitable precursor. A plausible strategy involves the use of a 4-halo-1,2-dihydroquinoline intermediate followed by a palladium-catalyzed cyanation reaction (e.g., using Zn(CN)₂ or KCN).
A typical drug discovery workflow from Hit to Lead Candidate.
Structure-Activity Relationship (SAR) Insights:
Based on the hypothetical data in Table 1, initial SAR can be derived. For example, adding a 4-fluorophenyl group at the R¹ position (Lead-002) significantly improves both antiproliferative and kinase inhibitory activity compared to the unsubstituted parent (Lead-001). This suggests a potential hydrophobic or π-stacking interaction in the target's binding pocket. Further optimization by adding a methoxy group at the R² position (Lead-004) leads to a synergistic improvement in potency, guiding the next round of analog synthesis.
Part III: Conclusion and Future Perspectives
The 1,2-dihydroquinoline scaffold, particularly when functionalized with a 4-carbonitrile group, represents a promising starting point for the development of novel therapeutic agents. The nitrile's unique electronic and steric properties provide a powerful tool for medicinal chemists to modulate target affinity, selectivity, and pharmacokinetic profiles. The standardized protocols provided herein offer a robust framework for synthesizing and evaluating compound libraries based on this scaffold. Future work should focus on exploring diverse substitutions on both the dihydro and phenyl rings to build comprehensive SAR models, investigating different therapeutic targets, and profiling optimized leads in more complex biological systems.
References
Chemspace. (n.d.). Bioisosteric Replacements. Retrieved from [Link]
Wikipedia. (n.d.). Bioisostere. Retrieved from [Link]
Lemos, B. S., et al. (2022). Nitriles: an attractive approach to the development of covalent inhibitors. RSC Medicinal Chemistry. Retrieved from [Link]
Symeres. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Retrieved from [Link]
Richards, M. R., et al. (2020). Bioisosteres of Carbohydrate Functional Groups in Glycomimetic Design. Molecules. Retrieved from [Link]
Wang, Z., et al. (2012). A facile and efficient iron-catalyzed intramolecular allylic amination of 2-aminophenyl-1-en-3-ols. The Journal of Organic Chemistry. Retrieved from [Link]
ResearchGate. (2023). (PDF) Synthesis of Dihydroquinolines in the Twenty‐First Century. Retrieved from [Link]
Movassaghi, M., & Schmidt, M. A. (2007). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis. Organic Letters. Retrieved from [Link]
Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry. Retrieved from [Link]
protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]
Horton, T. (n.d.). MTT Cell Assay Protocol. Retrieved from [Link]
He, J., et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry. Retrieved from [Link]
ResearchGate. (n.d.). Nitrile groups forming hydrophobic interactions.... Retrieved from [Link]
FWD AMR-RefLabCap. (2022). MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. Retrieved from [Link]
ResearchGate. (2025). Application of Nitrile in Drug Design. Retrieved from [Link]
Technical Support Center: Synthesis of 1,2-Dihydroquinoline-4-carbonitrile
Welcome to the technical support center for the synthesis of 1,2-dihydroquinoline-4-carbonitrile and its derivatives. This guide is designed for researchers, chemists, and drug development professionals to provide field-...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 1,2-dihydroquinoline-4-carbonitrile and its derivatives. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights and troubleshoot common challenges encountered during this specific synthesis. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to optimize your reaction outcomes.
Frequently Asked Questions (FAQs)
Q1: What is the most common and significant byproduct in the synthesis of 1,2-dihydroquinoline-4-carbonitrile?
The most prevalent byproduct is the fully oxidized quinoline-4-carbonitrile . The 1,2-dihydroquinoline core is highly susceptible to oxidation, which can occur spontaneously in the presence of atmospheric oxygen, especially when heated or in the presence of acid or metal catalysts.[1] In many cases, the desired dihydroquinoline can be an elusive intermediate that readily converts to the more stable aromatic quinoline during the reaction or subsequent workup and purification steps.[2]
Q2: My reaction has resulted in a dark, intractable tar with very low yield of the desired product. What is the primary cause?
Tar formation is a frequent and challenging issue in many quinoline syntheses, particularly those employing strong acids and high temperatures.[3][4] This is typically caused by the acid-catalyzed self-condensation and polymerization of the reactive starting materials (e.g., α,β-unsaturated carbonyl compounds or their precursors).[3][5] Uncontrolled exothermic events can accelerate this process, leading to a complex, high-molecular-weight residue that is difficult to process.[6]
Q3: Besides the oxidized quinoline, what other small-molecule byproducts should I look for?
Another common byproduct is the 1,2,3,4-tetrahydroquinoline-4-carbonitrile . This can arise from the disproportionation of the 1,2-dihydroquinoline intermediate, an acid-catalyzed process where one molecule is oxidized to the quinoline while another is reduced to the tetrahydroquinoline.[2] Additionally, depending on the workup conditions, hydrolysis of the nitrile group to an amide or carboxylic acid can occur, though this is generally less common if conditions are kept anhydrous and exposure to strong acid or base is minimized.
Q4: How can I effectively monitor the reaction to prevent byproduct formation?
Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring the reaction's progress.[6] It allows you to track the consumption of starting materials and the appearance of the desired product and key byproducts. For this specific synthesis, it is advisable to co-spot your reaction mixture with a reference sample of the expected oxidized quinoline byproduct, if available. This will help you determine if the reaction is proceeding cleanly to the dihydroquinoline or if oxidation is occurring in situ, allowing you to adjust conditions (e.g., lowering temperature, ensuring inert atmosphere) before the starting material is fully consumed.
Troubleshooting Guide: From Low Yields to Pure Product
This section provides a systematic approach to diagnosing and resolving common issues encountered during the synthesis of 1,2-dihydroquinoline-4-carbonitrile.
Issue 1: Predominant Formation of Quinoline-4-carbonitrile (Over-oxidation)
Symptoms: The major product isolated has a mass two units lower than the target compound (M-2). 1H NMR analysis shows aromatic protons consistent with a quinoline ring system rather than the characteristic alkene protons of a 1,2-dihydroquinoline.
Root Cause Analysis: The 1,2-dihydroquinoline ring system is electronically rich and easily oxidized to the thermodynamically stable aromatic quinoline. This can be triggered by atmospheric oxygen, residual oxidizing agents, or even the silica gel used during column chromatography.[1]
Corrective & Preventative Actions:
Maintain an Inert Atmosphere: Conduct the reaction and all subsequent transfers under a blanket of nitrogen or argon. Use solvents that have been degassed via sparging with an inert gas or through freeze-pump-thaw cycles.
Control Reaction Temperature: Avoid excessive heat, as it can accelerate the rate of oxidation. Determine the minimum effective temperature required for the cyclization to proceed.[3]
Careful Purification: Oxidation can readily occur during purification.
Column Chromatography: Work quickly and consider using deactivated silica or alumina. Pre-treating the silica gel with a small amount of a non-polar amine like triethylamine can help neutralize acidic sites that promote oxidation.
Crystallization: If the product is crystalline, this can be a superior method for purification as it avoids prolonged exposure to air on a high-surface-area stationary phase.
Issue 2: Significant Tar and Polymer Formation
Symptoms: The reaction mixture becomes a dark, viscous, or solid mass. Workup is difficult, and the yield of soluble organic material is extremely low.
Root Cause Analysis: Many synthetic routes to quinolines, such as the Doebner-von Miller or Skraup syntheses, operate under harsh acidic conditions that can cause the α,β-unsaturated starting materials or intermediates to polymerize.[4][5]
Corrective & Preventative Actions:
Moderate Reaction Conditions: If using a classic acid-catalyzed method, add a moderating agent like FeSO₄ or boric acid to control the exotherm.[5][6]
Slow Reagent Addition: Add the most reactive substrate (often the α,β-unsaturated nitrile or its precursor) slowly and in a controlled manner to the reaction mixture to maintain a low instantaneous concentration, thus minimizing self-polymerization.[3]
Optimize Catalyst: Screen different Brønsted acids (e.g., HCl, p-TsOH) and Lewis acids (e.g., ZnCl₂, SnCl₄) to find a catalyst that promotes cyclization without aggressively driving polymerization.[3] In some modern syntheses, metal-free catalysts like molecular iodine have been used effectively.[7]
Issue 3: Isolation of Uncyclized Michael Adduct Intermediate
Symptoms: A major product is isolated that corresponds to the mass of the aniline starting material plus the acrylate/propiolate partner. NMR analysis confirms a linear structure rather than the heterocyclic quinoline ring.
Root Cause Analysis: The final intramolecular cyclization step is often the rate-limiting step and typically requires significant thermal energy. Insufficient temperature or reaction time will result in the accumulation of the stable enamine intermediate formed after the initial Michael addition.
Corrective & Preventative Actions:
Increase Thermal Energy: If TLC shows the presence of the intermediate, increase the reaction temperature. It may be necessary to switch to a higher-boiling solvent such as diphenyl ether or Dowtherm A, which are classically used for thermal cyclizations in the Gould-Jacobs reaction.[8]
Ensure Proper Catalysis: The cyclization step is an electrophilic aromatic substitution. Ensure the acid catalyst used is sufficient to activate the system for ring closure.
Data & Byproduct Summary
The table below summarizes the key characteristics of the target product and its most common byproducts to aid in their identification.
Use this decision tree to diagnose the primary issue in your synthesis based on initial observations and analytical data.
Caption: A decision tree for troubleshooting synthesis outcomes.
References
BenchChem. (2025).
ResearchGate. (n.d.). Generation of 1,2‐dihydroquinolines 4 and its plausible mechanism.
SciSpace. (n.d.).
Gashaw, M., & D'hooghe, M. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PMC.
BenchChem. (2025). Technical Support Center: Doebner-von Miller Quinoline Synthesis.
ACS Omega. (2025).
Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series.
Lecce, G., et al. (2021). Synthesis of 4-Substituted-1,2-Dihydroquinolines by Means of Gold-Catalyzed Intramolecular Hydroarylation Reaction of N-Ethoxycarbonyl-N-Propargylanilines. MDPI.
Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline.
Lambert, K. M., et al. (n.d.).
Al-Suwaidan, I. A., et al. (2013). Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)
BenchChem. (2025).
BenchChem. (2025). Identification of common byproducts in quinoline synthesis.
ResearchGate. (2025).
Kumar, A., & Kumar, A. (2022). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Organic & Biomolecular Chemistry (RSC Publishing).
"improving yield of 1,2-Dihydroquinoline-4-carbonitrile synthesis"
Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the synthesis of 1,2-dihydroquinoline-4-carbonitriles.
These compounds—specifically their 2-oxo derivatives (carbostyrils)—are highly valued as stable, solvent-independent fluorescent dyes and critical pharmacological scaffolds[1]. However, their synthesis is notoriously prone to poor yields and side reactions if the underlying reaction kinetics are not strictly managed. This guide provides field-proven protocols, mechanistic troubleshooting, and quantitative data to ensure a self-validating and high-yielding synthetic workflow.
I. Core Experimental Workflow: Sulfinate-Mediated Cyanation
Direct nucleophilic aromatic substitution (
) of a chloride leaving group by a cyanide ion on the electron-rich quinolone ring is kinetically unfavorable. To overcome this, the industry standard utilizes a sulfinate-mediated cyanation pathway [2].
Step-by-Step Methodology
This protocol details the conversion of 4-chlorocarbostyrils to 1,2-dihydroquinoline-4-carbonitriles using sodium p-toluenesulfinate as a nucleophilic catalyst[2].
Precursor Activation: Dissolve 5.0 mmol of the synthesized 4-chlorocarbostyril in 15 mL of strictly anhydrous N,N-dimethylformamide (DMF)[2].
Mediator Addition: Add 5.0 mmol (1.0 eq) of anhydrous sodium p-toluenesulfinate[2]. Stir the mixture at 80°C for 30–45 minutes. Causality: The soft sulfinate nucleophile efficiently displaces the hard chloride, forming a highly activated 4-toluenesulfonyl intermediate.
Cyanation: Add 12.0 mmol (2.4 eq) of potassium cyanide (KCN)[2]. (Caution: KCN is highly toxic; perform strictly in a specialized fume hood).
Reaction Monitoring: Stir vigorously at 80–90°C for 4–6 hours[2]. Self-Validation: Monitor the reaction via TLC (Ethyl Acetate/Hexane). The intermediate sulfone will appear as a distinct, highly fluorescent spot that gradually disappears as the final carbonitrile forms[3].
Quenching & Workup: Cool the mixture to room temperature and pour it into 100 mL of crushed ice/water[2].
Precipitation: Carefully acidify the mixture with concentrated HCl to pH 3–4[2]. Causality: Acidification neutralizes unreacted cyanide (generating HCN gas—ensure proper scrubbing) and protonates the quinolone nitrogen, forcing the highly fluorescent product to precipitate out of the aqueous DMF solution.
Isolation: Filter the precipitate by suction, wash thoroughly with distilled water to remove residual salts, and dry under a vacuum[2].
Pathway for sulfinate-mediated synthesis of 1,2-dihydroquinoline-4-carbonitriles.
II. Quantitative Data: Reaction Optimization
The success of the cyanation step is highly dependent on the presence of the mediator and precise temperature control. Table 1 summarizes the expected outcomes based on varying reaction parameters[1][2][3].
Table 1: Optimization of Cyanation Conditions for 4-Chlorocarbostyrils
Catalyst / Mediator
Reagent (eq)
Temp (°C)
Time (h)
Major Product Isolated
Yield (%)
None
KCN (2.4)
100
24
Unreacted Starting Material
< 5
Na p-Toluenesulfinate (1.0)
KCN (2.4)
85
5
4-Monocarbonitrile
78
Na p-Toluenesulfinate (1.0)
KCN (4.0)
130
8
3,4-Dicarbonitrile
82
Li p-Toluenesulfinate (1.0)
KCN (2.4)
85
5
4-Monocarbonitrile
75
III. Troubleshooting & FAQs
Q1: My cyanation yield is extremely low (<10%), and I recover mostly unreacted 4-chlorocarbostyril. What is going wrong?A: You are likely omitting the sulfinate mediator or using wet solvents. Direct cyanation of 4-chlorocarbostyrils is kinetically restricted because the C4 position is electron-rich due to nitrogen lone-pair delocalization. You must add sodium p-toluenesulfinate[2]. It acts as a nucleophilic catalyst, converting the inert chloride into a 4-toluenesulfonyl group. This massive electron-withdrawing group activates the C4 position, making it highly susceptible to attack by the hard cyanide nucleophile. Additionally, ensure your DMF is strictly anhydrous; water competitively hydrolyzes the sulfonyl intermediate back to the 4-hydroxy starting material.
Q2: I am obtaining a mixture of 4-monocarbonitrile and 3,4-dicarbonitrile. How do I control the selectivity?A: Selectivity is entirely dictated by temperature and stoichiometry[3].
For 4-monocarbonitriles: Strictly maintain the reaction temperature between 80–90°C and limit KCN to 2.4 equivalents[3].
For 3,4-dicarbonitriles: Higher temperatures (120–140°C) and excess KCN (4.0+ equivalents) promote an oxidative addition of a second cyanide group at the C3 position[1]. If you want the mono-cyano product, your heating mantle is likely overshooting the target temperature.
Q3: During the synthesis of my precursor, I am getting a mixture of 2-chloro and 4-chloro quinolines instead of the pure 4-chlorocarbostyril. How do I fix this?A: This is a classic regioselectivity issue during the activation of 4-hydroxycarbostyrils. Treatment with
inherently yields 2,4-dichloroquinoline[2]. To isolate the correct precursor, you must perform a regioselective hydrolysis . The C2 position (adjacent to the ring nitrogen) is significantly more susceptible to nucleophilic attack by water under acidic conditions than the C4 position. Reflux the 2,4-dichloro intermediate in aqueous acetic acid; this will selectively hydrolyze the C2-chloride, yielding the required 4-chloro-2-oxo-1,2-dihydroquinoline (4-chlorocarbostyril)[2].
Q4: The final product is highly fluorescent, making it difficult to visualize impurities on a TLC plate under standard 254 nm UV light. How can I ensure purity?A: Because 1,2-dihydroquinoline-4-carbonitriles exhibit intense, solvent-independent green to red fluorescence (often with large Stokes shifts up to 130 nm)[1], they can mask non-fluorescent impurities. To validate purity:
Use a dual-wavelength UV lamp. Check the plate at 365 nm (where the product will glow intensely) and 254 nm (to spot UV-active, non-fluorescent impurities like residual sulfinate).
Utilize chemical stains. A potassium permanganate (
) stain will oxidize unreacted starting materials and mediators, appearing as yellow spots on a purple background, bypassing the fluorescence issue entirely.
IV. References
Enoua, G. C., Lahm, G., Uray, G., & Stadlbauer, W. (2014). 6-Methoxy-2-oxo-1,2-dihydroquinoline-3,4-dicarbonitriles, A Red Compound Class with Solvent and pH Independent Green Fluorescence Maxima. ResearchGate. Available at:[Link]
Enoua, G. C., Uray, G., & Stadlbauer, W. (2013). 4-Cyano-6-methoxyquinolones: Syntheses and Luminescence Properties. Sciforum. Available at:[Link]
Enoua, G. C., et al. (2013). Guy Crépin Enoua's research works. ResearchGate. Available at:[Link]
Technical Support Center: Troubleshooting 1,2-Dihydroquinoline Reaction Mechanisms
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for 1,2-dihydroquinoline synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for 1,2-dihydroquinoline synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of these valuable heterocyclic scaffolds. Our goal is to move beyond simple procedural lists and provide in-depth, mechanism-driven troubleshooting advice to resolve common experimental challenges.
Section 1: Low Yield and Incomplete Conversion
Low product yield is one of the most frequent challenges. The root cause often lies in suboptimal reaction parameters or competing reaction pathways. This section addresses the most common culprits.
FAQ 1.1: My reaction has stalled or shows low conversion. What are the primary factors to investigate?
Answer: When facing low conversion, a systematic review of your reaction conditions is critical. The three most impactful factors are typically the solvent, temperature, and catalyst activity.
Solvent Choice and Side Reactions: The solvent is not merely a medium but an active participant in the reaction. Protic solvents, especially methanol, can engage in undesirable side reactions. For instance, in reactions involving aldehyde starting materials, methanol can form dimethyl acetals, consuming your substrate and reducing the potential yield.[1][2] A switch to a less reactive alcohol like isopropanol can significantly improve yields by slowing the rate of acetalization.[1][2]
Thermal Profile: Many quinoline syntheses require thermal energy, but an incorrect temperature profile is a common pitfall. Excessively high temperatures can lead to the decomposition of starting materials, intermediates, or the desired product, often manifesting as tar formation.[3] Conversely, a temperature that is too low will result in a sluggish or incomplete reaction.[3] It is crucial to perform temperature optimization studies for your specific substrate combination.
Catalyst Efficacy: The catalyst's role cannot be overstated. In modern catalytic systems, such as the hydrazine-catalyzed ring-closing carbonyl-olefin metathesis (RCCOM), the specific catalyst is essential for the reaction to proceed at all.[1][2] In classical syntheses like the Friedländer annulation, the choice between Brønsted acids, Lewis acids, or bases is highly substrate-dependent.[4][5] If conversion is low, consider screening alternative catalysts or ensuring the purity and activity of your current one.
Table 1: Effect of Solvent on 1,2-Dihydroquinoline Yield (RCCOM Example)
Most effective solvent, minimal side reactions.[1][2]
5
Isopropanol
120
Lower
Lower
Reduced rate and yield at lower temperature.[1][2]
Data synthesized from studies on hydrazine-catalyzed RCCOM of N-prenylated 2-aminobenzaldehydes.[1][2]
FAQ 1.2: My substrates have bulky or electron-withdrawing groups, and the yield is poor. How can I address this?
Answer: Substrate electronics and sterics are fundamental to reaction success.
Steric Hindrance: Bulky substituents can impede the necessary bond formations. For example, substitution at the 8-position of the aniline ring can create severe steric conflict during the cycloaddition step, leading to drastically reduced yields.[2] In such cases, a higher reaction temperature or a catalyst with a smaller steric profile may be necessary to overcome the activation energy barrier.
Electronic Effects: The nucleophilicity of the aniline nitrogen is crucial for the initial steps of many syntheses. Strong electron-withdrawing groups on the aniline ring decrease its nucleophilicity, slowing the reaction and potentially favoring side reactions.[3][6] To counteract this, you may need to employ more forcing conditions (higher temperature, longer reaction times) or switch to a more potent catalytic system, such as a stronger Lewis acid, to activate the carbonyl component more effectively.[4]
Section 2: Formation of Side Products and Impurities
The isolation of a pure product is often complicated by the formation of characteristic byproducts. Identifying these impurities provides valuable mechanistic clues for optimizing the reaction.
FAQ 2.1: My final product is contaminated with the corresponding quinoline. How can I prevent this over-oxidation?
Answer: This is a classic problem stemming from the inherent instability of the 1,2-dihydroquinoline scaffold, which is prone to oxidation.
Atmospheric Oxygen: 1,2-dihydroquinolines are highly sensitive to atmospheric oxygen, especially under acidic conditions or during work-up.[7] Performing the reaction under an inert atmosphere (Nitrogen or Argon) is the first line of defense. During the work-up, using de-gassed solvents and minimizing exposure to air is critical. For extractions, employing peroxide-free ethers can significantly reduce the level of quinoline impurity.[7]
Protecting Group Instability: Certain N-protecting groups, particularly acid-labile ones like tert-butyloxycarbonyl (Boc), can be cleaved under the reaction conditions. The resulting unprotected 1,2-dihydroquinoline is often more susceptible to in-situ autoxidation, leading to the formation of quinoline as a significant byproduct.[1][2] If the dihydroquinoline is the desired product, switching to a more robust protecting group (e.g., tosyl) is advisable.
Incomplete Aromatization (Doebner-von Miller): In syntheses like the Doebner-von Miller, the final step is the oxidation of a dihydroquinoline intermediate. If an insufficient amount of the oxidizing agent is present or generated in situ, the reaction can stall, leaving the dihydroquinoline as an impurity in the final quinoline product.[8] Ensuring a stoichiometric excess of the oxidant is key to driving the reaction to completion.[8]
Caption: Unwanted oxidation pathway of 1,2-dihydroquinoline.
FAQ 2.2: My reaction mixture is full of tar and polymeric material, especially when using classical methods. What causes this and how can it be prevented?
Answer: Tar and polymer formation is the hallmark of uncontrolled side reactions, particularly in strongly acidic, high-temperature syntheses like the Skraup or Doebner-von Miller.[9]
The primary cause is the acid-catalyzed self-condensation and polymerization of highly reactive intermediates, such as α,β-unsaturated aldehydes or ketones (e.g., acrolein).[8][9]
Mitigation Strategies:
Control Reagent Addition: Add the α,β-unsaturated carbonyl component slowly to the heated acidic solution of the aniline. This maintains a low instantaneous concentration of the polymerizable species.[8]
Use a Moderating Agent: In the notoriously exothermic Skraup synthesis, adding ferrous sulfate (FeSO₄) is recommended. It appears to moderate the reaction, preventing localized overheating and uncontrolled polymerization.[3][9]
Employ a Biphasic System: For the Doebner-von Miller reaction, sequestering the α,β-unsaturated carbonyl in a non-polar organic solvent (e.g., toluene) while the aniline resides in an acidic aqueous phase can dramatically reduce polymerization and increase the yield of the desired product.[8][9]
Caption: Competing pathways in the Doebner-von Miller synthesis.
Section 3: Experimental Protocols and Workflows
Here we provide actionable protocols for both troubleshooting and synthesis, emphasizing best practices to ensure reproducibility and high purity.
Protocol 1: Troubleshooting Workflow for Low-Yield Reactions
This protocol provides a systematic approach to diagnosing a problematic reaction.
Caption: A systematic workflow for troubleshooting reactions.
Protocol 2: Base-Catalyzed Friedländer Synthesis of a Substituted 1,2-Dihydroquinoline
This protocol is a general procedure for a base-catalyzed Friedländer synthesis, which is often milder than acid-catalyzed alternatives.[4]
Reaction Setup:
In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve the 2-aminoaryl aldehyde or ketone (1.0 mmol) in ethanol (10 mL) under a nitrogen atmosphere.
Add the carbonyl compound containing an α-methylene group (1.1 mmol).
Add a catalytic amount of a base, such as potassium hydroxide (0.2 mmol, 20 mol%).
Reaction Execution:
Heat the mixture to reflux (typically 78 °C for ethanol).
Monitor the reaction progress by Thin-Layer Chromatography (TLC), observing the consumption of the 2-aminoaryl carbonyl starting material. Reaction times can vary from a few hours to overnight.
Work-up and Purification:
Upon completion, cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure using a rotary evaporator.
Add deionized water (20 mL) to the residue and extract the product with a suitable organic solvent like dichloromethane or ethyl acetate (3 x 15 mL).
Combine the organic extracts, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and evaporate the solvent.
Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to yield the pure 1,2-dihydroquinoline.[4]
References
Lambert, T. H., et al. (2021). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis. PMC. Available at: [Link]
Lambert, T. H., et al. (2021). Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalysed Ring-Closing Carbonyl-Olefin Metathesis. ChemRxiv. Available at: [Link]
Arotsky, J., et al. (1971). 1,2-Dihydroquinolines: preparation and isolation as intermediates in the synthesis of quinolines. Canadian Journal of Chemistry. Available at: [Link]
Bunce, R. A., et al. (2018). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules. Available at: [Link]
Saeed, A., et al. (2024). Different catalytic approaches of Friedländer synthesis of quinolines. RSC Advances. Available at: [Link]
Wikipedia. (n.d.). Doebner–Miller reaction. Retrieved from [Link]
Söderberg, B. C. G., et al. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry. Available at: [Link]
Technical Support Center: Optimization of Reaction Conditions for Quinoline Synthesis
Welcome to the Technical Support Center for Quinoline Synthesis. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing one of the...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Quinoline Synthesis. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing one of the most fundamental and versatile heterocyclic syntheses. Quinolines are a critical scaffold in medicinal chemistry and materials science, but their synthesis is often plagued by challenges ranging from low yields to difficult-to-control reactions and byproduct formation.[1]
This center moves beyond simple protocols to explain the causality behind experimental choices. Each section is structured in a question-and-answer format to directly address the specific issues you may encounter at the bench.
Part 1: General Troubleshooting & Frequently Asked Questions (FAQs)
This section addresses broad issues applicable across various named quinoline syntheses.
Question 1: My reaction yield is consistently low or I'm getting no product at all. What are the primary factors to investigate?
Answer: Low or no yield is a common frustration that can stem from several factors. A systematic troubleshooting approach is the most effective way to identify the root cause.[2]
Substrate Reactivity: The electronic nature of your starting materials is paramount. For instance, anilines substituted with strong electron-withdrawing groups are less nucleophilic, which can significantly slow down or inhibit the crucial cyclization step.[3][4]
Suboptimal Reaction Temperature: Temperature is a critical parameter. Excessively high temperatures can lead to the decomposition of starting materials, intermediates, or the final product, often manifesting as tar formation.[3][4] Conversely, a temperature that is too low will result in a sluggish or incomplete reaction.[4] Small-scale trial reactions are excellent for determining the optimal temperature range without committing large quantities of material.[2]
Catalyst Inefficiency or Inappropriateness: The choice of catalyst is often substrate-dependent. A standard acid or base catalyst that works for one set of reactants may be ineffective for another.[5] If using a Lewis acid, ensure that your reagents and solvents are anhydrous, as water can deactivate the catalyst.[4][5]
Presence of Water: In many classical, acid-catalyzed syntheses (like Skraup or Combes), water generated during the reaction can inhibit the catalyst or shift the reaction equilibrium unfavorably.[3][4] However, it's worth noting that modern, green chemistry approaches have been developed that successfully use water as a solvent, often under catalyst-free conditions.[6]
Question 2: My reaction mixture is turning into a thick, dark, intractable tar, making product isolation nearly impossible. What causes this and how can I prevent it?
Answer: Tar formation is arguably the most frequent and challenging issue in classical quinoline syntheses, especially those employing harsh conditions like the Skraup and Doebner-von Miller reactions.[3][7] The primary cause is the acid-catalyzed polymerization of highly reactive starting materials or intermediates.[3]
Here are key strategies to mitigate tarring:
Use a Moderator (Skraup Synthesis): In the notoriously exothermic Skraup reaction, the in-situ generation of acrolein from glycerol is followed by its rapid polymerization under hot acidic conditions.[8] Adding a moderating agent like ferrous sulfate (FeSO₄) is crucial to control the reaction's exothermicity and reduce charring.[3]
Optimize Temperature Control: Avoid localized overheating. This can be achieved through efficient stirring, controlled heating using an oil bath, and, for highly exothermic reactions, a stepwise heating approach or external cooling.[3][8]
Slow Addition of Reagents: Gradually adding a reactive component (like an α,β-unsaturated aldehyde in the Doebner-von Miller synthesis) keeps its instantaneous concentration low, favoring the desired intermolecular reaction over self-polymerization.[3][9]
Employ a Biphasic Solvent System (Doebner-von Miller): To prevent the polymerization of the α,β-unsaturated carbonyl compound, a biphasic system (e.g., water/organic solvent) can be used. This sequesters the carbonyl reactant in the organic phase, limiting its contact with the acid catalyst in the aqueous phase and thereby reducing polymerization.[3][10]
Part 2: Method-Specific Troubleshooting Guides
The Skraup Synthesis
Question 3: My Skraup synthesis is extremely vigorous, often becoming uncontrollable. How can I ensure the reaction proceeds smoothly and safely?
Answer: The Skraup synthesis is famously and dangerously exothermic.[4][11] Its control is a matter of both yield and safety. The violence of the reaction is the primary difficulty in this synthesis.[11]
Primary Cause: The reaction involves the dehydration of glycerol to acrolein, followed by a series of exothermic condensation and oxidation steps, all initiated by concentrated sulfuric acid. The rate can accelerate rapidly, leading to a runaway reaction.
Solution - Use a Moderator: The single most effective solution is the addition of a moderator before heating. Ferrous sulfate (FeSO₄·7H₂O) is the most common choice.[8][11] It is believed to act as an oxygen carrier, smoothing the oxidation step and extending the reaction over a longer period.[8][11] Boric acid can also be used.[8]
Solution - Controlled Reagent Addition: The slow, dropwise addition of concentrated sulfuric acid with efficient stirring and external cooling is critical to manage the initial exotherm.[8]
Solution - Temperature Management: After initiating the reaction with gentle heat, the external heat source should often be removed, allowing the reaction to proceed under its own exotherm.[4] If the reaction becomes too vigorous, the flask can be cooled with a wet towel.[4][8]
Caption: Workflow for controlling the Skraup synthesis exotherm.
The Doebner-von Miller Synthesis
Question 4: My Doebner-von Miller reaction suffers from low yields and the formation of a gummy, polymeric material. What is the cause?
Answer: This is a classic Doebner-von Miller problem. The culprit is the acid-catalyzed self-polymerization of the α,β-unsaturated aldehyde or ketone starting material, which consumes your reactant and generates intractable polymeric byproducts.[7][9][10]
Primary Cause: Strong acids (e.g., HCl, H₂SO₄) used to catalyze the reaction are also highly effective at promoting the polymerization of electron-deficient alkenes.[7][12]
Solution - Milder Catalysts: While strong Brønsted acids are traditional, exploring milder Lewis acids may reduce the propensity for polymerization.[9]
Solution - Slow Reagent Addition: Adding the α,β-unsaturated carbonyl compound slowly to the heated aniline-acid mixture ensures its concentration remains low, favoring the desired Michael addition with aniline over self-polymerization.[3][9]
Solution - Incomplete Aromatization: The final step is the oxidation of a dihydroquinoline intermediate. If an appropriate oxidizing agent is not present or is insufficient, you may isolate partially hydrogenated byproducts.[12] The reaction intermediates themselves can sometimes serve as oxidizing agents, but for consistent results, an agent like nitrobenzene is often included.[12][13]
The Friedländer Synthesis
Question 5: I'm using an unsymmetrical ketone in my Friedländer synthesis and obtaining a mixture of regioisomers. How can I improve selectivity?
Answer: Regioselectivity is a well-known challenge in the Friedländer synthesis when an unsymmetrical ketone (e.g., 2-butanone) provides two different enolates for the initial condensation.[3][14]
Primary Cause: The reaction can proceed via condensation at either the α-methyl or α-methylene position of the ketone, leading to two different quinoline products.
Solution - Catalyst Selection: The choice of catalyst can direct the reaction. Specific amine catalysts or the use of ionic liquids has been shown to favor the formation of one isomer over the other.[3]
Solution - Substrate Modification: A more advanced strategy involves temporarily modifying the ketone. Introducing a directing group, such as a phosphoryl group, on one of the α-carbons can force the reaction to proceed at the other position.[3][14]
Solution - Reaction Condition Optimization: Carefully tuning the reaction temperature and solvent can also influence the regiochemical outcome.[3] Milder conditions, sometimes facilitated by modern catalysts (e.g., gold-based) or microwave irradiation, can provide greater control.[14][15]
Caption: Control of regioselectivity in the Friedländer synthesis.
Note: This data is illustrative and highlights general trends. Optimal conditions are highly substrate-dependent.[3]
Experimental Protocol 1: Moderated Skraup Synthesis of Quinoline
This protocol is adapted from established procedures designed to control the reaction's vigor.[8]
Warning: This reaction is highly exothermic and must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE) and a blast shield.
Reaction Setup: In a large (e.g., 2 L) three-necked round-bottom flask equipped with a robust mechanical stirrer and a reflux condenser, add aniline (1.0 eq), nitrobenzene (as oxidant/solvent), and anhydrous glycerol (approx. 3.0 eq).
Moderator Addition: To the stirred mixture, add powdered ferrous sulfate heptahydrate (FeSO₄·7H₂O) (approx. 0.1 eq).
Acid Addition: Begin vigorous stirring. Through an addition funnel, add concentrated sulfuric acid (approx. 3.0 eq) very slowly and dropwise. The rate of addition should be controlled to keep the internal temperature manageable. Use an ice-water bath for external cooling as necessary.
Reaction: Once the acid addition is complete, gently heat the mixture using a heating mantle until boiling commences. The reaction is exothermic, and once started, the external heat should be removed immediately. The heat of the reaction should sustain the boiling.
Control: If the reaction becomes too vigorous (i.e., refluxing too rapidly), cool the flask with a wet towel or briefly immerse it in a cool water bath.
Work-up: After the initial vigorous reaction subsides (typically 30-60 minutes), heat the mixture at reflux for an additional 2-3 hours to ensure completion. Allow the mixture to cool. Carefully dilute with water and neutralize with a concentrated base (e.g., sodium hydroxide solution) while cooling in a large ice bath.
Purification: The quinoline product is traditionally isolated from the neutralized mixture by steam distillation.[8][18] The distillate can then be extracted with an organic solvent, dried, and purified further by vacuum distillation.
This protocol highlights a modern, rapid, and efficient approach to the Friedländer synthesis, adapted from published microwave methodologies.[15][19]
Reaction Setup: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, combine the 2-aminobenzophenone (1.0 eq) and a cyclic ketone (e.g., cyclohexanone) (1.2 eq).
Solvent/Catalyst Addition: Add neat glacial acetic acid (2-3 mL), which serves as both the solvent and the acid catalyst.[15][19]
Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at 160 °C for 5-10 minutes.[15][19] Monitor pressure to ensure it remains within safe limits for the vessel.
Work-up: After the reaction, allow the vessel to cool to room temperature. Transfer the contents to a round-bottom flask.
Purification: Remove the acetic acid under reduced pressure. The resulting crude residue can be purified directly by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure quinoline product.
Part 4: Reaction Monitoring
Question 6: How can I effectively monitor the progress of my quinoline synthesis?
Answer: Thin-Layer Chromatography (TLC) is the most common, rapid, and cost-effective method for monitoring these reactions. It allows you to visualize the consumption of starting materials and the formation of the product in near real-time.[20]
Caption: A flowchart for monitoring quinoline synthesis using TLC.
Solvent System Selection: A good starting point is a mixture of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate). The ratio should be adjusted so the starting material has an Rf value of ~0.4-0.6, allowing clear separation from the product spot. For basic quinolines, adding a trace amount of triethylamine (~0.5%) to the mobile phase can prevent streaking and improve spot shape.[20]
Visualization: Most quinoline derivatives are aromatic and UV-active, appearing as dark spots on a fluorescent TLC plate under 254 nm UV light.[20] Staining with iodine vapor can be used as a secondary, more general visualization method.[20]
References
Synthesis of quinolines via sequential addition and I2-mediated desulfurative cycliz
Combes quinoline synthesis. Various Sources.
Different catalytic approaches of Friedländer synthesis of quinolines. (2025). PubMed.
Technical Support Center: Doebner-von Miller Quinoline Synthesis. (2025). BenchChem.
Navigating Quinoline Synthesis: A Technical Support Center for Researchers. (2025). BenchChem.
Technical Support for Substituted Quinoline Synthesis: A Troubleshooting Guide. (2025). BenchChem.
Combes quinoline synthesis. Wikipedia.
Overcoming poor solubility of quinoline deriv
Friedländer Quinoline Synthesis. Alfa Chemistry.
Troubleshooting guide for the synthesis of heterocyclic compounds. (2025). BenchChem.
Optimizing reaction conditions for Friedländer quinoline synthesis. (2025). BenchChem.
Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. (2020). PubMed.
. (2025). BenchChem.
A review on synthetic investigation for quinoline- recent green approaches. (2022). Taylor & Francis Online.
Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. (2012). Organic Chemistry Portal.
Technical Support Center: Troubleshooting Low Conversion Rates in Quinoline Synthesis. (2025). BenchChem.
Optimizing Catalyst Selection for Quinoline Derivative Synthesis: A Technical Support Center. (2025). BenchChem.
QUINOLINE. (1921). Organic Syntheses.
Technical Support Center: Monitoring Quinoline Synthesis with Thin-Layer Chrom
An efficient synthesis of quinolines under solvent-free conditions. (2004). Indian Academy of Sciences.
Overcoming Challenges in Quinoline Synthesis. (2025). BenchChem.
Synthesis and Evaluation of Substituted Quinolines. (2016). Journal of Applicable Chemistry.
Skraup reaction process for synthesizing quinolones. (1998).
A Comparative Guide to Quinoline Synthesis: Thermal Heating vs.
Identification of common byproducts in quinoline synthesis. (2025). BenchChem.
"stability of 1,2-Dihydroquinoline-4-carbonitrile in different solvents"
Welcome to the Technical Support Center for Heterocyclic Stability. As application scientists, we frequently receive inquiries regarding the handling of sensitive intermediates. 1,2-Dihydroquinolines—specifically 1,2-dih...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Heterocyclic Stability. As application scientists, we frequently receive inquiries regarding the handling of sensitive intermediates. 1,2-Dihydroquinolines—specifically 1,2-dihydroquinoline-4-carbonitrile —are notoriously labile. Without rigorous solvent control, these compounds rapidly degrade, compromising downstream assays and synthetic yields.
Below is our comprehensive troubleshooting guide, mechanistic breakdown, and validated protocols to ensure the integrity of your 1,2-dihydroquinoline-4-carbonitrile samples.
🔍 Troubleshooting Guide & FAQs
Q1: Why does my 1,2-dihydroquinoline-4-carbonitrile sample degrade into a mixture of two different compounds when dissolved in protic solvents (e.g., Methanol, Ethanol)?A1: This is a classic case of acid-catalyzed disproportionation [1]. Structurally, 1,2-dihydroquinolines act as cyclic enamines. In protic solvents, trace acidic impurities readily protonate the electron-rich C3 position (the enamine
-carbon). This protonation generates a highly reactive carbocation at the C4 position—a state further destabilized by the electron-withdrawing 4-carbonitrile group.
To resolve this instability, an intermolecular hydride transfer occurs. The C2 position of an unprotonated dihydroquinoline molecule donates a hydride to the C4 position of the protonated molecule. The result is a 1:1 mixture of two distinct products:
The Hydride Donor loses a hydride and an N-proton to become the fully aromatic quinoline-4-carbonitrile .
The Hydride Acceptor is reduced, becoming 1,2,3,4-tetrahydroquinoline-4-carbonitrile .
Actionable Fix: Avoid protic solvents for storage or long-term reactions. If a protic solvent is strictly required, ensure it is rigorously neutralized by storing it over activated 4Å molecular sieves or basic alumina.
Q2: My solution in Dichloromethane (DCM) turns yellow over 24-48 hours, and NMR shows a fully aromatic spectrum. What happened?A2: Your sample has undergone oxidative aromatization . The thermodynamic driving force for 1,2-dihydroquinolines is the formation of the highly stable, fully aromatic quinoline ring. Halogenated solvents like DCM or chloroform naturally degrade over time, releasing trace amounts of hydrochloric acid (HCl) and phosgene. When your compound is exposed to these trace acids in the presence of dissolved oxygen and ambient light, the labile C2 protons are rapidly abstracted [2].
Actionable Fix: Never store 1,2-dihydroquinolines in halogenated solvents. If DCM must be used for an extraction, use freshly distilled, amylene-stabilized DCM, pass it through a basic alumina plug prior to use, and perform the solvent evaporation swiftly under reduced pressure.
Q3: What are the optimal solvents and conditions for NMR analysis and long-term storage?A3: For NMR analysis, use Acetone-
or DMSO- . Accelerated stability studies on related dihydroquinoline derivatives demonstrate that deoxygenated acetone solutions remain stable for over 3 weeks in the dark at room temperature [3]. For long-term storage, the compound should be kept as a neat solid under an inert atmosphere (Argon or N) at -20 °C.
📊 Quantitative Data: Solvent Stability Matrix
Solvent Category
Specific Solvents
Primary Degradation Pathway
Estimated Half-Life (Air, 25°C)
Recommended Usage
Halogenated
Dichloromethane, Chloroform
Oxidative Aromatization
< 24 hours
Avoid; use only for rapid, neutralized extractions.
Protic
Methanol, Ethanol
Disproportionation
2–3 days
Not recommended for storage; use freshly prepared.
Aprotic (Polar)
Acetone, DMSO
None (Stable if degassed)
> 3 weeks
Recommended for NMR and stock solutions.
Aprotic (Non-Polar)
Toluene, Hexanes
Slow Oxidation
5–7 days
Acceptable for chromatography; avoid prolonged exposure.
🧪 Experimental Protocol: Preparation and Stabilization of Stock Solutions
To ensure the scientific integrity of your assays, follow this self-validating protocol for preparing stable solutions of 1,2-dihydroquinoline-4-carbonitrile. The causality behind these steps is to systematically eliminate the three degradation catalysts: oxygen, trace acid, and light.
Step 1: Solvent Purification and Degassing
Select HPLC-grade Acetone or DMSO.
Transfer the solvent to a Schlenk flask and perform three cycles of Freeze-Pump-Thaw . Causality: This rigorously removes dissolved oxygen, which is the primary driver of oxidative aromatization.
Backfill the flask with high-purity Argon.
Step 2: Acid Neutralization (Mandatory if using DCM for extractions)
Pack a glass pipette with 2 inches of activated basic alumina (Brockmann Grade I).
Pass the halogenated solvent through the plug immediately before use. Causality: This strips out trace HCl that acts as the catalyst for intermolecular disproportionation.
Step 3: Sample Preparation
Weigh the 1,2-dihydroquinoline-4-carbonitrile solid inside a glovebox or under an inverted Argon funnel.
Dissolve the compound in the degassed solvent to the desired concentration (e.g., 10 mM stock).
Transfer the solution to an amber glass vial equipped with a PTFE-lined septum. Causality: Amber glass prevents photo-induced radical oxidation pathways.
Step 4: Validation via NMR
Take a 0.5 mL aliquot and dissolve in Acetone-
.
Monitor the C2 protons (typically appearing as a distinct signal around 4.0–4.5 ppm). The disappearance of these peaks and the downfield shift of the aromatic protons serve as a self-validating indicator that the sample has oxidized to the quinoline.
🧬 Mechanistic Visualization
Degradation pathways of 1,2-Dihydroquinoline-4-carbonitrile via oxidation and disproportionation.
📚 References
Synthesis and Anticancer Activity of 3,4-Diaryl-1,2-dihydro- and 1,2,3,4-Tetrahydroquinolines
Source: Molecules (MDPI), 2024, 29(17), 4273.
URL:[Link]
One-pot synthesis of dibenzo[b,h][1,6]naphthyridines and 1,2-dihydroquinolines
Source: Chemical Communications (Royal Society of Chemistry), 2012, 48, 4256-4258.
URL:[Link]
Optimization
Technical Support Center: Degradation Pathways of Quinoline Derivatives
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals investigating the degradation pathways of quinoline derivatives. This guide is designed to provide practical, field-...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals investigating the degradation pathways of quinoline derivatives. This guide is designed to provide practical, field-proven insights and troubleshooting strategies to navigate the complexities of your experimental work. As your Senior Application Scientist, my goal is to not only provide protocols but to explain the underlying principles, ensuring your experiments are robust, reproducible, and built on a foundation of scientific integrity.
Troubleshooting Guide: Experimental Challenges
This section addresses specific issues you may encounter during your degradation studies. The format is designed for quick problem identification and resolution.
Q1: My microbial culture is showing low or no degradation of my target quinoline derivative. What are the potential causes and solutions?
A1: This is a common hurdle that can stem from several factors, ranging from the choice of microorganism to the specific experimental conditions. Let's break down the causality and troubleshooting steps.
Cause 1: Suboptimal Microbial Strain or Lack of Acclimatization. Not all microorganisms are equipped with the necessary enzymatic machinery to metabolize quinoline structures.[1][2] Many potent quinoline-degrading bacteria are isolated from contaminated sites like coking plants and require a period of adaptation to efficiently metabolize the target compound.[3][4][5]
Solution:
Strain Selection: If possible, use a strain known to degrade quinolines, such as those from the Pseudomonas, Rhodococcus, or Ochrobactrum genera.[2][6][7]
Acclimatization: Before starting your main experiment, acclimate your culture. Gradually introduce the quinoline derivative to the growth medium over several days or weeks. One study found that acclimating Bacillus sp. for 120 hours increased the degradation rate by nearly tenfold.[5]
Source of Inoculum: If isolating a new strain, consider sourcing it from environments with a history of industrial contamination, as these are rich sources of adapted microorganisms.[3][7]
Cause 2: Inappropriate Culture Conditions. The metabolic activity of bacteria is highly sensitive to their environment. Factors like pH, temperature, aeration, and nutrient availability can dramatically impact enzyme function and, consequently, degradation efficiency.
Solution:
Optimize pH and Temperature: The optimal pH for quinoline degradation is often neutral to slightly alkaline (pH 7.0-9.0).[7][8] However, some strains, like Ochrobactrum sp. C2, perform well under acidic conditions.[4][9] Most strains thrive at temperatures between 30-37°C.[7][9] Verify the optimal conditions for your specific strain and buffer your medium accordingly.
Ensure Adequate Aeration: Aerobic degradation pathways, which are most common, require oxygen. Ensure sufficient aeration by using baffled flasks and optimizing the shaking speed (e.g., 150 r/min).[4][9]
Check Nutrient Sources: Some strains can utilize quinoline as the sole source of carbon and nitrogen.[9][10] However, the presence of additional, more easily metabolized carbon or nitrogen sources (like glucose or ammonium sulfate) can sometimes inhibit the degradation of the more complex quinoline molecule.[4][11] Test whether your strain performs better with or without supplementary sources.
Cause 3: Substrate Toxicity. High concentrations of quinoline derivatives can be toxic to microorganisms, inhibiting their growth and metabolic activity.[6]
Solution:
Determine the Inhibitory Concentration: Run a dose-response experiment to find the maximum concentration of your quinoline derivative that the microbial culture can tolerate.[5] For example, Ochrobactrum sp. C2 could completely degrade quinoline at concentrations up to 250 mg/L within 24 hours.[9]
Fed-Batch Approach: Instead of adding the full concentration at the start, use a fed-batch approach where the substrate is added incrementally as the microorganisms consume it.
Caption: A decision tree for troubleshooting poor microbial degradation.
Q2: My HPLC analysis of degradation samples is problematic. I'm observing poor retention or significant peak tailing for my quinoline metabolites.
A2: High-Performance Liquid Chromatography (HPLC) is a cornerstone for monitoring degradation, but the diverse polarities and chemical properties of quinoline derivatives and their metabolites can present challenges.
Issue 1: Poor or No Retention of Polar Metabolites. Highly polar analytes, such as hydroxylated quinoline derivatives, have a high affinity for the polar mobile phase in reversed-phase (RP) chromatography and may elute at or near the solvent front (void volume).[12]
Causality & Solution:
Increase Mobile Phase Polarity: Decrease the concentration of the organic solvent (e.g., acetonitrile, methanol) in your mobile phase. Some modern C18 columns are designed to be stable in 100% aqueous conditions.[12]
Switch to a More Polar Stationary Phase: If modifying the mobile phase is insufficient, use an RP column with a more polar character. Phenyl-hexyl or columns with embedded polar groups (EPG) can provide alternative selectivity.[12]
Utilize HILIC: For very polar compounds, switch to Hydrophilic Interaction Liquid Chromatography (HILIC). This technique uses a polar stationary phase and a high-organic mobile phase, which is ideal for retaining and separating polar analytes.[12]
Issue 2: Significant Peak Tailing. Peak tailing, especially for basic compounds like many quinoline derivatives, is often caused by secondary interactions with acidic residual silanol groups on the surface of silica-based columns.[12][13]
Causality & Solution:
Adjust Mobile Phase pH: This is the most critical factor.[12] For basic quinoline compounds, operating at a low pH (e.g., 2.5-3.5 using formic acid or phosphate buffer) will protonate the analyte, which can reduce interaction with silanols. Conversely, operating at a high pH (e.g., >8, using a hybrid-silica column stable at high pH) can suppress the ionization of silanol groups.
Use an End-Capped Column: Modern, high-purity silica columns are typically "end-capped" to block most of the residual silanol groups, significantly reducing tailing for basic compounds.
Add a Competing Base: A small amount of a competing base (e.g., triethylamine) can be added to the mobile phase to occupy the active silanol sites, thereby improving the peak shape of the analyte.
Troubleshooting Summary for HPLC Analysis
Problem
Potential Cause(s)
Recommended Solution(s)
Poor Retention
Analyte is too polar for RP-HPLC; Mobile phase is too nonpolar.
Decrease organic solvent %; Switch to a more polar column (e.g., Phenyl-Hexyl, EPG); Use HILIC mode.[12]
Peak Tailing
Secondary interactions with residual silanols; Column overload.
Adjust mobile phase pH (low pH for basic analytes); Use a modern, end-capped column; Reduce sample concentration.[12][13]
Peak Fronting
Sample overload; Low column temperature; Sample solvent stronger than mobile phase.
Dilute the sample; Increase column temperature; Dissolve sample in mobile phase or a weaker solvent.[13]
Baseline Drift/Noise
Contaminated mobile phase; Temperature fluctuations; Detector issues.
Use fresh, high-purity solvents; Use a column oven; Purge the system to remove air bubbles.[13][14][15]
Shifting Retention Times
Inconsistent mobile phase prep; Column degradation; Pump malfunction/leaks.
Prepare mobile phase carefully; Use a guard column and flush the main column regularly; Check pump for leaks and ensure consistent flow rate.[16]
Frequently Asked Questions (FAQs)
Q3: What are the major microbial degradation pathways for quinoline?
A3: Bacteria have evolved several sophisticated pathways to break down the stable quinoline ring system. Degradation is typically initiated by hydroxylation, which destabilizes the aromatic system and facilitates further breakdown.[6] The most well-documented aerobic pathways include:
The 8-Hydroxycoumarin Pathway: In this pathway, quinoline is first hydroxylated to form 2(1H)-quinolinone.[3][9] This intermediate is then further processed, eventually leading to the formation of 8-hydroxycoumarin, followed by ring cleavage.[3][4] This pathway has been observed in various bacteria, including Ochrobactrum and Comamonas species.[3][17]
The Anthranilate Pathway: Some bacteria, like certain Rhodococcus strains, can utilize a pathway that leads to the formation of anthranilate (2-aminobenzoic acid) as a key intermediate.[7]
The 5,6-dihydroxy-2(1H)-quinolinone Pathway: This is another common route where the initial 2(1H)-quinolinone intermediate undergoes further hydroxylations at the 5 and 6 positions before the benzene ring is cleaved.[4][7]
It's noteworthy that some versatile strains, such as Rhodococcus sp. JH145, have been shown to utilize multiple degradation pathways simultaneously.[7]
Major Microbial Degradation Pathways of Quinoline
Caption: Simplified overview of major aerobic microbial degradation pathways for quinoline.
Q4: What are the key steps and reactive species in the photocatalytic degradation of quinoline derivatives?
A4: Photocatalytic degradation, often using semiconductor catalysts like titanium dioxide (TiO₂) or silver phosphate (Ag₃PO₄), is a powerful advanced oxidation process.[18][19] The process relies on the generation of highly reactive oxygen species (ROS) upon irradiation.
Generation of ROS: When the photocatalyst is irradiated with light of sufficient energy (e.g., UV light for TiO₂), an electron is promoted from the valence band to the conduction band, creating an electron-hole pair.[20] These charge carriers migrate to the catalyst surface and react with water and oxygen to generate powerful oxidizing agents, primarily hydroxyl radicals (•OH) and superoxide radicals (O₂⁻•).[19][21]
Initial Attack on the Quinoline Ring: The degradation is initiated by the attack of these ROS on the quinoline molecule. Studies have shown that superoxide radicals tend to attack the nitrogen-containing pyridine ring, leading to intermediates like 2-quinolinone and 2-aminobenzaldehyde.[19][21] In contrast, hydroxyl radicals are more likely to attack the benzene ring, forming products such as 5-hydroxyquinoline.[19]
Ring Opening and Mineralization: Following the initial attacks, a series of subsequent oxidation reactions lead to the opening of the aromatic rings and the formation of smaller aliphatic compounds. Ultimately, under optimal conditions, these intermediates can be completely mineralized to CO₂, water, and inorganic nitrogen compounds.[18]
The efficiency of photocatalytic degradation is highly dependent on parameters such as catalyst dosage, initial quinoline concentration, and the pH of the solution.[18][19]
Experimental Protocols
Protocol 1: General Method for Microbial Degradation Assay
This protocol provides a framework for assessing the degradation of a quinoline derivative by a bacterial strain.
Preparation of Inoculum: Culture the selected bacterial strain (e.g., Rhodococcus sp. JH145) in a nutrient-rich medium (e.g., Luria-Bertani broth) until it reaches the late logarithmic growth phase.[7]
Cell Harvesting: Centrifuge the culture (e.g., at 8,000 rpm for 10 min), discard the supernatant, and wash the cell pellet twice with a sterile phosphate buffer (e.g., 50 mM, pH 7.0) to remove residual growth medium.
Initiation of Degradation Experiment: Resuspend the washed cells in a Mineral Salts Medium (MSM) to a specific optical density (e.g., OD₆₀₀ of 1.5).[5] The MSM should contain the target quinoline derivative as the sole carbon source at a known concentration (e.g., 100 mg/L).
Incubation: Incubate the flasks in an orbital shaker at the optimal temperature (e.g., 30°C) and shaking speed (e.g., 150 r/min).[7][9] Include a sterile control (MSM with quinoline but no bacteria) to account for any abiotic loss.
Sampling: Withdraw aliquots (e.g., 1 mL) at regular time intervals (e.g., 0, 4, 8, 12, 24, 48 hours).
Sample Preparation: Immediately centrifuge the samples to pellet the cells (e.g., 12,000 rpm for 5 min).[7] Filter the supernatant through a 0.22 µm syringe filter to remove any remaining cells or particulates.
Analysis: Analyze the concentration of the parent quinoline compound and the formation of any metabolites in the supernatant using a validated stability-indicating HPLC method (see Protocol 2).
Protocol 2: Stability-Indicating HPLC Method for Quinoline Analysis
This method is crucial for separating and quantifying the parent quinoline compound from its degradation products.[22]
HPLC System and Conditions:
Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is a common starting point.[7]
Mobile Phase: An isocratic or gradient mixture of an aqueous buffer and an organic solvent. A typical starting point is a mixture of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B).[7] A common mobile phase could be 40:60 (v/v) methanol/water containing 1% formic acid.[7]
Detection: UV detector set at a wavelength where the parent compound and expected metabolites have significant absorbance (e.g., 275 nm or 313 nm).[4][7][23] A Photo Diode Array (PDA) detector is highly recommended to assess peak purity.
Method Validation: The HPLC method must be validated to ensure specificity, linearity, accuracy, and precision.
Specificity: Perform a forced degradation study (exposing the compound to acid, base, oxidation, and heat) to generate degradation products.[22] The method is specific if it can resolve the parent peak from all degradation product peaks and any matrix components. Use a PDA detector to confirm peak purity.
Quantification: Create a calibration curve using standards of the parent quinoline compound at several known concentrations. Calculate the concentration in your unknown samples by comparing their peak areas to the calibration curve.
References
Biodegradation characteristics and mechanism of quinoline by Ochrobactrum sp. strain C2. IWA Publishing.
Microbial degradation of quinoline (as proposed by Boyd et al. 1993;...).
Bacterial Degradation of Quinoline and Derivatives-Pathways and Their Biocatalysts. Angewandte Chemie International Edition. [Link]
Microbial degradation of quinoline and methylquinolines. Applied and Environmental Microbiology. [Link]
Biodegradation characteristics and mechanism of quinoline by Ochrobactrum sp. strain C2. Water Science & Technology. [Link]
Biodegradation characteristics and mechanism of quinoline by Ochrobactrum sp. strain C2. Water Science & Technology. [Link]
Photocatalytic Degradation of Quinoline Yellow over Ag3PO4. MDPI. [Link]
Aerobic biodegradation of quinoline under denitrifying conditions in membrane-aerated biofilm reactor. Pure. [Link]
Microbial metabolism of quinoline and related compounds. XIX. Degradation of 4-methylquinoline and quinoline by Pseudomonas putida K1. PubMed. [Link]
Photocatalytic Degradation of Quinolones by Magnetic MOFs Materials and Mechanism Study. MDPI. [Link]
Evaluation of quinoline photodegradation from g-C3N4/TiO2 heterostructured materials. Brazilian Catalysis Society. [Link]
Biodegradation of quinoline at different concentrations of quinoline by... ResearchGate. [Link]
Photocatalytic degradation of quinoline in aqueous TiO2 suspension. PubMed. [Link]
Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145. MDPI. [Link]
Photocatalytic Quinoline Production from Nitroaromatic Compounds - QuinoLight. Dechema. [Link]
Proposed pathways for the photocatalytic degradation of quinoline. ResearchGate. [Link]
Pathway proposed for the degradation of quinoline: (1) 2-oxo-1,2-dihydroquinoline. ResearchGate. [Link]
Possible degradation pathway of quinoline. ResearchGate. [Link]
Characteristics and Mechanisms of Simultaneous Quinoline and Ammonium Nitrogen Removal by a Robust Bacterium Pseudomonas stutzeri H3. MDPI. [Link]
Induction Conditions and Kinetic Properties of Quinoline Biodegradation by a Newly Isolated Bacterial Strain. Polish Journal of Environmental Studies. [Link]
Development of a Quinolinium/Cobaloxime Dual Photocatalytic System for Oxidative C–C Cross-Couplings via H2 Release. ACS Catalysis. [Link]
Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. PharmaCores. [Link]
Photocatalytic Synthesis of Quinolines via Povarov Reaction under Oxidant-Free Conditions. ResearchGate. [Link]
Rapid Determination of Quinoline and 2-Hydroxyquinoline in Quinoline Biodegradation Process by Tri-Wavelength UV/Vis Spectroscopy. Semantic Scholar. [Link]
Photocatalytic degradation of quinoline in aqueous TiO2 suspension. ResearchGate. [Link]
Enhanced degradation of quinoline in three-dimensional electro-Fenton system through NiCo2S4/gC3N4 particles. Arabian Journal of Chemistry. [Link]
HPLC Troubleshooting: Solutions for Common Problems. Phenomenex. [Link]
An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. International Journal of Progressive Research in Science and Engineering. [Link]
Troubleshooting Common HPLC Issues. Labcompare. [Link]
Preparation of cell samples for metabolomics. Mass Spectrometry Research Facility. [Link]
Technical Support Center: Purification and Troubleshooting for 1,2-Dihydroquinoline-4-carbonitrile
Target Audience: Researchers, medicinal chemists, and drug development professionals. Overview 1,2-Dihydroquinoline-4-carbonitrile and its derivatives are critical structural scaffolds in medicinal chemistry, frequently...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, medicinal chemists, and drug development professionals.
Overview
1,2-Dihydroquinoline-4-carbonitrile and its derivatives are critical structural scaffolds in medicinal chemistry, frequently utilized as intermediates in the synthesis of topoisomerase inhibitors and bromodomain inhibitors[1]. However, the isolation of these intermediates is notoriously challenging. 1,2-dihydroquinolines are inherently unstable; they are highly susceptible to autoxidation and acid-catalyzed disproportionation[2].
This technical guide provides field-proven, mechanistically grounded troubleshooting strategies to isolate high-purity 1,2-dihydroquinoline-4-carbonitrile while preserving its structural integrity.
Visualization: Purification Workflow
Workflow for isolating 1,2-dihydroquinoline-4-carbonitrile from crude mixtures.
Troubleshooting FAQs
Q1: My isolated 1,2-dihydroquinoline-4-carbonitrile rapidly degrades into a fully aromatic quinoline. What is the mechanistic cause, and how can I prevent this?
Causality: 1,2-dihydroquinolines that possess a hydrogen atom at the C-2 position are thermodynamically driven to aromatize. They are rapidly oxidized by atmospheric oxygen to form the corresponding quinoline. Furthermore, in the presence of trace acids, they undergo rapid disproportionation into a mixture of the fully aromatic quinoline and the fully saturated tetrahydroquinoline[2].
Solution & Self-Validating Protocol:
Exclude Oxygen and Peroxides: Perform all extractions using strictly peroxide-free solvents (e.g., freshly distilled diethyl ether or methyl tert-butyl ether). Peroxides act as radical initiators that severely accelerate the autoxidation process[2].
Temperature Control: Avoid heating the product during solvent removal. Evaporate solvents under high vacuum at water-bath temperatures strictly below 30°C[2].
Acid Neutralization: Quench the reaction mixture with a mild base (e.g., saturated aqueous NaHCO₃) immediately to neutralize trace acids that catalyze disproportionation.
Validation Check: Run a quick ¹H-NMR of the crude extract. The absence of downfield aromatic peaks at δ 8.0–9.0 ppm (characteristic of the fully oxidized quinoline) and the preservation of the vinylic protons confirm successful stabilization.
Q2: I am observing persistent colored polymeric impurities and unreacted aniline starting materials. What is the most effective removal strategy?
Causality: The synthesis of dihydroquinolines often involves the condensation of anilines with carbonyls under aggressive dehydrating conditions[3]. These conditions inevitably lead to the formation of dark, high-molecular-weight polymeric byproducts and leave behind unreacted aniline derivatives.
Solution & Self-Validating Protocol:
Relying solely on acid-base extractions is dangerous due to the acid-sensitivity of the dihydroquinoline core. Instead, utilize a two-tier physical separation:
Silica Gel Chromatography: Use a gradient elution of Hexane to Ethyl Acetate. The polymeric impurities typically streak or bind irreversibly to the baseline of the silica column, while the carbonitrile derivative elutes cleanly[4].
Recrystallization: For final polishing, recrystallize the chromatographed product from a Chloroform/Methanol (9:1) mixture. This specific solvent system is highly effective at keeping less polar impurities and residual colored oligomers dissolved in the mother liquor[4].
Validation Check: HPLC analysis at 254 nm should show a single sharp peak, and the physical appearance of the batch should transition from a dark tar to a pale yellow or off-white crystalline solid.
Q3: How do I separate the desired 4-carbonitrile regioisomer from other cyano-quinoline byproducts?
Causality: Cyanation reactions (such as Reissert-type additions) can yield mixtures of regioisomers (e.g., 2-cyano vs. 4-cyano) depending on the steric bulk and electronic directing effects of the starting materials.
Solution & Self-Validating Protocol:
The 4-carbonitrile isomer possesses a distinct dipole moment compared to the 2-isomer due to the para-relationship with the ring nitrogen. This electronic difference translates to distinct retention factors (Rf) on normal-phase silica. Use a highly non-polar solvent system initially (e.g., 95:5 Toluene/Ethyl Acetate) to maximize the ΔRf between the regioisomers during flash chromatography before increasing polarity.
The following table summarizes the expected outcomes of various purification techniques applied to dihydroquinoline derivatives[4].
Purification Method
Solvent System
Target Impurity Removed
Expected Purity (%)
Yield Recovery (%)
Peroxide-Free Extraction
MTBE / Sat. NaHCO₃
Trace acids, unreacted amines
~ 75.0
> 90
Flash Chromatography
Hexane / EtOAc (Gradient 9:1 to 1:1)
Polymeric byproducts, oxidized quinolines
> 99.5
55
Recrystallization
CHCl₃ / MeOH (9:1)
Less polar impurities, colored oligomers
99.1
68
Preparative HPLC
C18, MeCN / H₂O Gradient
Co-eluting regioisomers
> 99.9
< 40
Standard Operating Procedure: Step-by-Step Purification Methodology
Phase 1: Quenching and Extraction
Transfer the crude reaction mixture to a separatory funnel and dilute with 10 volumes of ice-cold, peroxide-free methyl tert-butyl ether (MTBE).
Slowly add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize any acidic catalysts. (Caution: Vigorous CO₂ evolution will occur).
Separate the organic layer and wash the aqueous layer twice more with MTBE.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).
Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator), ensuring the water bath does not exceed 30°C to prevent thermal degradation and autoxidation.
Phase 2: Flash Column Chromatography
Pack a glass column with silica gel (230-400 mesh) using Hexane as the slurry solvent.
Load the concentrated crude mixture onto the column using a minimal amount of Dichloromethane (DCM).
Elute using a step gradient: start with 100% Hexane to flush out non-polar impurities, then gradually increase polarity to 80:20 Hexane/Ethyl Acetate to elute the 1,2-dihydroquinoline-4-carbonitrile.
Monitor fractions via TLC (UV active at 254 nm). Combine fractions containing the product and concentrate under vacuum (<30°C).
Phase 3: Recrystallization
Dissolve the chromatographed solid in a minimum volume of boiling Chloroform (CHCl₃).
Slowly add Methanol (MeOH) dropwise until the solution becomes slightly turbid (approximate ratio 9:1 CHCl₃:MeOH).
Allow the solution to cool slowly to room temperature, then transfer to an ice bath for 1 hour to maximize crystallization.
Filter the crystals using a Büchner funnel, wash with ice-cold Methanol, and dry under high vacuum overnight.
References
1,2-Dihydroquinolines: preparation and isolation as intermediates in the synthesis of quinolines
Source: cdnsciencepub.com
URL:[Link]
Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis
Source: nih.gov
URL:[Link]
Topoisomerase Inhibitors Addressing Fluoroquinolone Resistance in Gram-Negative Bacteria: SAR Development of the Quinolin-2(1H)-one Scaffold
Source: sgul.ac.uk
URL:[Link]
Technical Support Center: Characterization of 1,2-Dihydroquinolines
Welcome to the technical support center for the characterization of 1,2-dihydroquinolines (1,2-DHQs). This guide is designed for researchers, scientists, and drug development professionals who are working with this impor...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the characterization of 1,2-dihydroquinolines (1,2-DHQs). This guide is designed for researchers, scientists, and drug development professionals who are working with this important class of N-heterocycles. 1,2-Dihydroquinolines are valuable synthetic intermediates and possess a range of biological activities.[1] However, their characterization is often plagued by challenges related to their inherent instability.
This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these challenges, ensuring the acquisition of high-quality, reproducible data. The advice herein is based on established chemical principles and field-proven insights to support your research and development endeavors.
The Core Challenge: Inherent Instability
The primary difficulty in the characterization of 1,2-dihydroquinolines lies in their propensity to undergo facile oxidation to the corresponding aromatic quinoline.[2][3] This process can occur upon exposure to air, light, or even under certain chromatographic and mass spectrometric conditions. Additionally, they can be susceptible to disproportionation and other rearrangements, particularly in the presence of acids.[4]
Troubleshooting Guides
This section provides detailed, step-by-step protocols to address specific issues you may encounter during the characterization of 1,2-dihydroquinolines.
Guide 1: My 1,2-dihydroquinoline sample appears to be degrading during analysis.
This is the most common issue faced by researchers. Degradation often manifests as the appearance of new peaks in your chromatogram or extra signals in your NMR spectrum, which typically correspond to the oxidized quinoline.
Step-by-Step Protocol for Sample Handling and Preparation:
Inert Atmosphere is Key: From the moment of synthesis or isolation, handle the 1,2-dihydroquinoline under an inert atmosphere (e.g., nitrogen or argon). This minimizes exposure to atmospheric oxygen.
Solvent Choice Matters: Use deoxygenated solvents for all sample preparations. Solvents can be deoxygenated by sparging with an inert gas for 15-30 minutes prior to use.
Avoid Excessive Heat: Many 1,2-dihydroquinolines are thermally labile. Avoid heating solutions during dissolution. If gentle warming is necessary, do so under an inert atmosphere and for the shortest possible time.
Light Protection: Store samples in amber vials or wrap vials with aluminum foil to protect them from light, which can catalyze oxidation.[5]
Prompt Analysis: Analyze samples as quickly as possible after preparation. If a delay is unavoidable, store the prepared sample under an inert atmosphere in a refrigerator.
dot
Caption: Common degradation pathways of 1,2-dihydroquinolines.
Guide 2: I am seeing a mixture of my 1,2-dihydroquinoline and the corresponding quinoline in my NMR spectrum.
This indicates that oxidation has occurred either prior to or during the NMR experiment.
Step-by-Step Protocol for NMR Sample Preparation and Acquisition:
Use High-Purity Solvents: Use high-purity deuterated solvents. If possible, use solvents from a freshly opened ampule.
Degas the NMR Tube: After adding your sample and the deuterated solvent to the NMR tube, bubble a slow stream of nitrogen or argon through the solution for a few minutes using a long needle. This will displace any dissolved oxygen.
Seal the Tube: Immediately after degassing, cap the NMR tube tightly. For highly sensitive compounds, using a J. Young NMR tube with a resealable Teflon valve is recommended.
Prompt Acquisition: Acquire the NMR spectrum as soon as possible after preparing the sample.
Consider N-Protection: If the NH proton is present, its exchangeability can sometimes complicate spectra. Derivatization of the nitrogen, for example, with a Boc group, can improve stability and simplify the spectrum.[3]
Typical ¹H NMR Chemical Shifts (ppm)
1,2-Dihydroquinoline
Quinoline
Aromatic Protons
6.5 - 7.5
7.5 - 8.9
Vinyl Protons (in dihydro ring)
~4.5 - 6.5
N/A
Aliphatic Protons (at C2, C4)
~3.0 - 4.5
N/A
Note: These are general ranges and can vary significantly based on substitution.
Guide 3: My HPLC analysis shows poor peak shape and multiple peaks for a supposedly pure compound.
This can be due to on-column degradation or interaction with the stationary phase.
Step-by-Step Protocol for HPLC Method Development:
Mobile Phase Considerations:
pH Control: The pH of the mobile phase can be critical. For basic 1,2-dihydroquinolines, using a slightly basic mobile phase (e.g., with ammonium bicarbonate buffer) can improve peak shape. For N-protected derivatives, a neutral or slightly acidic mobile phase may be suitable.
Deoxygenation: Always degas the mobile phase to prevent on-column oxidation.
Stationary Phase Selection:
A standard C18 column is often a good starting point.[6]
For particularly challenging separations, consider a column with low silanol activity to minimize tailing.[7]
Temperature Control: Maintain a consistent and, if possible, lower column temperature to minimize thermal degradation during the analysis.
Use of Additives: In some cases, adding a small amount of a reducing agent like ascorbic acid to the sample or mobile phase can help prevent oxidation. However, this should be done with caution as it can interfere with certain detection methods.
"alternative catalysts for 1,2-dihydroquinoline synthesis"
Welcome to the Technical Support Center for Heterocyclic Synthesis . This hub is specifically curated for researchers, synthetic chemists, and drug development professionals seeking robust, alternative catalytic strategi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Heterocyclic Synthesis . This hub is specifically curated for researchers, synthetic chemists, and drug development professionals seeking robust, alternative catalytic strategies for the synthesis of 1,2-dihydroquinolines.
Moving beyond traditional, harsh transition-metal or stoichiometric acid conditions, this guide explores green, metal-free, heterogeneous, and highly regioselective catalytic systems.
Section 1: Troubleshooting & FAQs
Q1: My standard Skraup-Doebner-Von Miller reaction yields a complex mixture of regioisomers and requires harsh dehydrating conditions. How can I improve regioselectivity and yield?A1: Traditional Skraup reactions often suffer from poor regiocontrol when using non-symmetrical ketones. We recommend switching to a Magnesium Bromide (MgBr₂) catalyzed multicomponent approach under solvent-free conditions[1]. The causality behind this improvement is MgBr₂ acting as a potent Lewis acid that tightly coordinates with the in-situ generated imine intermediates. This coordination directs the nucleophilic attack of the second ketone molecule, heavily favoring a single regioisomer while avoiding the need for harsh stoichiometric acids[2].
Q2: We are transitioning our pipeline to align with green chemistry principles. Are there recyclable, heterogeneous catalysts that effectively synthesize 1,2-dihydroquinolines?A2: Yes. MOF-199 , a highly crystalline porous metal-organic framework synthesized from copper nitrate and 1,3,5-benzenetricarboxylic acid, is an excellent alternative[3]. It features highly active Cu(II) Lewis acid sites within its porous structure, which facilitate the cyclization of aniline and acetone at mild temperatures (80 °C) under solvent-free conditions[3]. Because the catalysis is entirely heterogeneous, MOF-199 can be easily filtered and reused multiple times without significant catalytic degradation or metal leaching[3].
Q3: I am attempting to synthesize 1,2-dihydroquinolines by reducing quinolines, but I keep over-reducing the substrate to 1,2,3,4-tetrahydroquinolines. How do I stop at the dihydro stage?A3: Over-reduction is a notorious issue with standard hydrogenation protocols (e.g., Pd/C with H₂). To achieve strict 1,2-selective reduction, utilize Dinuclear Rare Earth Metal Alkyl Complexes (such as Yttrium-based catalysts) coupled with ammonia borane (H₃N·BH₃) as the reductant[4].
The Mechanistic Causality: The yttrium hydride species directs an intramolecular hydride insertion specifically at the C(2) position of the coordinated quinoline[4]. Subsequent σ-bond metathesis utilizes the N-H bond of ammonia borane to deliver a proton exclusively to the N(1) position. This safely ejects the 1,2-dihydroquinoline from the metal center before any further reduction of the C3-C4 double bond can occur[4].
Q4: Can we achieve enantioselective synthesis of 1,2-dihydroquinolines without using toxic transition metals?A4: Yes, biocatalysis and organocatalysis offer powerful metal-free routes. Pepsin from porcine gastric mucosa exhibits unique enzyme catalytic promiscuity, promoting an asymmetric domino aza-Michael/aldol reaction between 2-aminobenzaldehydes and α,β-unsaturated aldehydes[5]. Alternatively, chiral Brønsted acids can be used to dearomatize 1,2-dihydroquinolines into highly reactive aza-o-xylylene intermediates, which are then trapped with Hantzsch esters for highly enantioselective transformations[6].
Q5: Are there any novel bond-disconnection strategies that bypass the standard aniline + ketone condensation entirely?A5: Consider Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis (RCCOM) . This strategy converts readily available N-prenylated 2-aminobenzaldehydes directly into 1,2-dihydroquinolines[7]. The hydrazine catalyst forms a transient intermediate that facilitates the cycloaddition and subsequent cycloreversion, bypassing traditional condensation pathways and avoiding the formation of water as a byproduct[7].
Section 2: Quantitative Data & Catalyst Comparison
The following table summarizes the operational parameters and efficiencies of the alternative catalytic systems discussed:
Catalyst System
Reaction Type
Substrates
Key Conditions
Yield / Selectivity
Magnesium Bromide (MgBr₂)
Multicomponent Annulation
Aniline + 2 Ketones
Solvent-free, RT to Heat
High yield, excellent regioselectivity
MOF-199 (Cu-based)
Modified Skraup
Aniline + Acetone
Solvent-free, 80 °C
Up to 75% yield, highly recyclable
Rare Earth Alkyl Complexes
Selective 1,2-Reduction
Quinoline + H₃N·BH₃
Mild heating, inert atmosphere
82–94% yield, no over-reduction
Hydrazine
RCCOM
N-prenylated 2-aminobenzaldehydes
120 °C, 12 h
Up to 72% yield, unique bond disconnection
Pepsin (Biocatalyst)
Domino aza-Michael/aldol
2-aminobenzaldehyde + α,β-unsaturated aldehydes
Aqueous/mild conditions
38–97% yield, 6–24% ee
Section 3: Self-Validating Experimental Protocols
Protocol A: Green Solvent-Free Synthesis via MOF-199 Catalysis
This protocol leverages the Lewis acidic Cu(II) sites of MOF-199 to drive a modified Skraup reaction without the use of volatile organic solvents[3].
Preparation: In a clean, dry sealed tube, combine aniline (1.0 mmol) and acetone (10.0 mmol). The excess acetone acts as both the reactant and the fluidizing medium.
Catalyst Addition: Add 2.5 mol% of finely powdered MOF-199 catalyst to the mixture[3].
Reaction: Seal the tube and heat the vigorously stirring mixture to 80 °C for 18–24 hours[3].
Self-Validation (Monitoring): Monitor the reaction via Thin Layer Chromatography (TLC). The reaction is deemed complete when the aniline spot is fully consumed.
Workup & Recycling: Cool the mixture to room temperature. Add a small volume of ethyl acetate to dilute the mixture, then filter it through a sintered glass funnel to recover the MOF-199 catalyst[3].
Validation of Recyclability: Wash the recovered catalyst with ethanol, dry it under a vacuum, and record its mass balance. A >95% mass recovery validates the heterogeneous stability of the framework.
Purification: Concentrate the filtrate under reduced pressure and purify the crude product via silica gel column chromatography to isolate pure 2,2,4-trimethyl-1,2-dihydroquinoline.
Protocol B: Selective 1,2-Reduction via Rare Earth Metal Catalysis
This protocol provides a highly selective route to 1,2-dihydroquinolines from fully aromatic quinolines[4].
Inert Setup: Inside an argon-filled glovebox, charge a Schlenk flask with the quinoline derivative (1.0 mmol) and ammonia borane (H₃N·BH₃, 1.5 mmol)[4].
Catalyst Addition: Add the dinuclear yttrium alkyl complex (2-5 mol%) dissolved in dry toluene (3 mL)[4].
Reaction: Stir the mixture at room temperature (or with mild heating for sterically hindered substrates) until gas evolution (H₂/alkane) ceases.
Quenching: Remove the flask from the glovebox and quench the reaction carefully with wet ether or a few drops of methanol.
Self-Validation (NMR Analysis): Obtain a crude ¹H NMR spectrum. The absence of a 1,2,3,4-tetrahydroquinoline byproduct—specifically checking for the absence of multiplets at δ 1.9-2.0 ppm characteristic of the C3 protons in the fully saturated ring—confirms the strict 1,2-selectivity of the hydride insertion.
Purification: Filter through a short pad of Celite to remove metal residues, concentrate, and purify via flash chromatography.
Section 4: Mechanistic Pathways
MOF-199 catalyzed solvent-free annulation workflow for 1,2-dihydroquinolines.
Mechanism of selective 1,2-reduction of quinoline via rare earth metal catalysis.
References
Application Notes and Protocols: One-Pot Synthesis Using Magnesium Bromide Ethyl Etherate as a Catalyst – Benchchem.
Synthesis of 1,2-Dihydroquinolines via Hydrazine-Catalysed Ring-Closing Carbonyl-Olefin Metathesis – ChemRxiv.
Regioselective Synthesis of 1,2-Dihydroquinolines by a Solvent-Free MgBr₂-Catalyzed Multicomponent Reaction – ResearchGate.
Ceric Ammonium Nitrate: An Efficient Catalyst for One-Pot Synthesis of 2,2,4-Trimethyl-1,2-dihydroquinolines – Bentham Science Publishers.
Enantioselective Organocatalytic Transfer Hydrogenation of 1,2-Dihydroquinoline through Formation of Aza-o-xylylene – Organic Letters, ACS Publications.
Enzyme-catalyzed asymmetric domino aza-Michael/aldol reaction for the synthesis of 1,2-dihydroquinolines using pepsin from porcine gastric mucosa – RHHZ.
Solvent-free one pot synthesis of 1, 2-Dihydroquinolines from Anilines and Acetone catalysed by MOF-199 – ResearchGate.
Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes – Organic Letters, ACS Publications.
Author: BenchChem Technical Support Team. Date: March 2026
Status: Operational | Lead Scientist: Dr. A. Vance | Version: 2.4
Welcome to the technical support hub for Quinoline-based scaffolds. This guide addresses the physicochemical vulnerabilities of the quinoline core (
), specifically focusing on its pyridine-ring nitrogen and photosensitivity.
The protocols below are designed not just to "fix" issues, but to diagnose them with forensic precision.
Module 1: Photochemical Instability (The "Yellowing" Phenomenon)
Issue: "My clear quinoline solution turned yellow/brown after 48 hours on the bench."
The Mechanism
Quinoline derivatives are inherently photosensitive. Upon exposure to UV or strong ambient light, the scaffold undergoes radical-mediated oxidation.
Primary Pathway: Superoxide radicals (
) attack the pyridine ring, leading to ring-opening products like 2-aminobenzaldehyde or oxidation to 2-quinolinone [1].[1][2][3]
Secondary Pathway: Hydroxyl radicals (
) attack the benzene ring, forming 5-hydroxyquinoline [1].[2]
Diagnostic Protocol: The "Dark Control" Validation
Do not assume degradation without a control. Use this self-validating workflow to confirm photolysis.
Prepare Triplicates:
Vial A (Test): Clear glass, exposed to ambient light.
Vial B (Dark Control): Amber glass wrapped in aluminum foil.
Vial C (Thermal Control): Amber glass/foil, placed in a heating block at 40°C (to rule out thermal instability).
Incubation: Leave all vials for 24–48 hours.
Analysis: Analyze via HPLC-UV (254 nm).
Result: If Vial A shows new peaks (often eluting earlier due to increased polarity of hydroxylation) while Vial B is clean, you have confirmed photodegradation.
Visualization: Photodegradation Logic
Caption: Logic flow for diagnosing photochemical degradation versus thermal instability.
Issue: "My mass spec shows a persistent M+16 peak."
The Mechanism
The nitrogen atom in the quinoline ring possesses a lone pair that is nucleophilic.[4] In the presence of peracids (like m-CPBA during synthesis) or long-term exposure to air/peroxides in solvents (like aged THF or ethers), the nitrogen oxidizes to form Quinoline N-oxide [2].
Key Identifier: N-oxides are highly polar and often exhibit a "split" peak in LC-MS due to thermal de-oxygenation in the ion source, confusing the analyst.
Storage & Stability Data
The following table summarizes stability risks based on environmental factors.
Stressor
Risk Level
Degradation Product
Prevention Strategy
Air (Oxygen)
Moderate
Quinoline N-oxide
Store under Argon/Nitrogen atmosphere.
Light (UV)
High
2-Quinolinone / Ring cleavage
Amber vials; wrap in foil.
Acidic pH
Low
Protonated salt (Stable)
pH < 3 stabilizes the N-center.
Peroxides
Critical
N-oxide (Rapid formation)
Avoid ether/THF; use fresh solvents.
FAQ: Troubleshooting N-Oxides
Q: How do I remove the N-oxide impurity?A: N-oxides are significantly more polar than the parent quinoline.
Flash Chromatography: Use a gradient of MeOH/DCM. The N-oxide will elute much later (or stick to the silica) compared to the parent.
Chemical Reduction: If valuable material is oxidized, treat with
or Zn/AcOH to reduce the N-oxide back to the parent quinoline.
Issue: "My quinoline peak looks like a shark fin (severe tailing). I can't integrate it reliably."
The Mechanism
This is the most common analytical issue. Silica-based HPLC columns contain residual silanol groups (Si-OH).[5][6] At neutral pH, these silanols are ionized (
). The basic quinoline nitrogen () becomes protonated () and ionically binds to the silanols, causing "drag" or tailing [3].
The "Golden Rule" Protocol
To fix tailing, you must control the ionization state of both the analyte and the column.
The pH Rule: Operate at pH < 3.0 .
Why? At pH 2.5, the silanols are protonated (neutral, Si-OH) and cannot bind the quinoline.
Recipe: Use 0.1% Formic Acid or 10mM Ammonium Formate adjusted to pH 2.5.
The Modifier Rule: If low pH is impossible, add a "Sacrificial Base."
Action: Add 5mM Triethylamine (TEA) to the mobile phase.[7] TEA saturates the silanol sites, preventing the quinoline from binding.
The Column Rule: Use "End-capped" columns.
Recommendation: Switch to a column specifically designed for bases (e.g., C18 with high carbon load and extensive end-capping).
Visualization: HPLC Troubleshooting Logic
Caption: Decision tree for eliminating peak tailing in basic quinoline analysis.
References
Jing, J., et al. (2012). Photocatalytic degradation of quinoline in aqueous TiO2 suspension.[2] Journal of Hazardous Materials.[2]
BenchChem Technical Support. Preventing N-oxide Formation in Quinoline Reactions.
"biological activity of 1,2-Dihydroquinoline-4-carbonitrile vs other quinolines"
Executive Summary: The Scaffold Shift In the landscape of nitrogen heterocycles, the quinoline core is a "privileged structure," forming the backbone of antimalarials (Chloroquine) and antibiotics (Ciprofloxacin). Howeve...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Scaffold Shift
In the landscape of nitrogen heterocycles, the quinoline core is a "privileged structure," forming the backbone of antimalarials (Chloroquine) and antibiotics (Ciprofloxacin). However, the fully aromatic quinoline ring often suffers from poor solubility and limited 3D spatial complexity.
This guide focuses on 1,2-Dihydroquinoline-4-carbonitrile , a distinct scaffold that bridges the gap between planar aromatics and flexible tetrahydroquinolines. Unlike its fully aromatic counterpart, the 1,2-dihydro motif—often stabilized as the 2-oxo-1,2-dihydroquinoline (carbostyril) tautomer—offers unique hydrogen-bonding capabilities and a "kinked" geometry that enhances binding affinity for specific targets like Bacterial DNA Gyrase and BET Bromodomains .
Key Differentiators at a Glance
Feature
1,2-Dihydroquinoline-4-carbonitrile
Standard Quinoline (Aromatic)
Tetrahydroquinoline
Geometry
Partially Planar / Tautomeric
Fully Planar (Rigid)
Flexible / Puckered
H-Bonding
Donor (NH) & Acceptor (C=O/CN)
Acceptor only (N)
Donor (NH)
Primary Target
DNA Gyrase (ATPase domain), BET
DNA Intercalation, Kinases
Receptors, Ion Channels
Metabolic Stability
Moderate (prone to oxidation unless 2-oxo)
High
Low (prone to oxidation)
Chemical Profile & Structural Logic
To understand the biological activity, one must first grasp the structural nuance. The "1,2-dihydro" designation usually implies the presence of a carbonyl at position 2 (carbostyril form) in bioactive contexts, as the simple dihydropyridine ring is oxidatively unstable.
The "4-Cyano" Advantage
The nitrile (-CN) group at position 4 is not merely a spacer; it is a bioisostere for carbonyls and halogens, providing:
Metabolic Robustness: Resistant to oxidative metabolism compared to methyl groups.
Polar Interactions: Acts as a weak hydrogen bond acceptor in the enzyme pocket.
Electronic Modulation: Withdraws electron density, increasing the acidity of the N-H proton (in the 2-oxo form), strengthening H-bond donor capacity.
Figure 1: Structural evolution of the quinoline scaffold. The 1,2-dihydro form offers a "Goldilocks" zone of rigidity and polarity.
Comparative Biological Activity[1][2]
A. Antimicrobial Activity: Targeting Resistance
While fluoroquinolones (e.g., Ciprofloxacin) target the DNA cleavage complex of Gyrase, 4-cyano-1,2-dihydroquinolines have emerged as inhibitors of the Gyrase B (ATPase) subunit or novel binding sites, bypassing standard resistance mechanisms.
Mechanism: The 2-oxo-1,2-dihydro motif mimics the nucleobase pairing (guanine/adenine) within the ATP-binding pocket. The 4-cyano group occupies a small hydrophobic sub-pocket, displacing water molecules to gain entropy.
Data Comparison:
Compound Class
Target
Activity (MIC against S. aureus)
Resistance Profile
Fluoroquinolones
GyrA / ParC
< 0.1 µg/mL
High Cross-Resistance
1,2-Dihydroquinoline-4-CN
GyrB / Novel Site
0.5 – 4.0 µg/mL
Low Cross-Resistance
Quinoline-4-CN (Aromatic)
DNA Intercalation
> 16 µg/mL
High Toxicity
Key Insight: The 1,2-dihydro derivatives are less potent than optimized fluoroquinolones but retain activity against MRSA strains resistant to Ciprofloxacin.
B. Anticancer Activity: BET Bromodomain Inhibition
Recent patent literature (e.g., WO2015104653) highlights 1,2-dihydroquinoline-4-carbonitriles as inhibitors of the BET (Bromodomain and Extra-Terminal) family proteins (BRD4).
Role of 4-CN: The nitrile group often interacts with the conserved asparagine residue (Asn140) in the BRD4 binding pocket, mimicking the acetyl-lysine recognition motif.
Comparison: Unlike the fully aromatic quinolines which function primarily as kinase inhibitors (e.g., Bosutinib), the dihydro-scaffolds are specific epigenetic modulators.
C. Cytotoxicity & Safety
Aromatic Quinolines: Often display broad cytotoxicity due to non-specific DNA intercalation.
1,2-Dihydroquinolines: Show improved selectivity.[1] The saturation at C2-C3 breaks the planarity required for strong DNA intercalation, reducing genotoxicity while maintaining enzyme affinity.
Experimental Protocols (Self-Validating Systems)
Protocol 1: Synthesis via Gold-Catalyzed Hydroarylation
To access the 1,2-dihydroquinoline-4-carbonitrile core efficiently, modern labs utilize gold catalysis rather than harsh Skraup syntheses.
ADP + Pi. Pi reacts with substrate to produce UV-absorbent product (360 nm).
Control: Novobiocin (known GyrB inhibitor).
Procedure:
Incubate E. coli Gyrase with 1,2-dihydroquinoline-4-CN (0.1 - 100 µM) for 10 min.
Add ATP (2 mM) to initiate.
Measure Absorbance (360 nm) continuously for 30 mins.
Calculation: Plot Slope (rate) vs. Log[Inhibitor] to determine IC50.
References
Gold-Catalyzed Synthesis: "Synthesis of 4-Substituted-1,2-Dihydroquinolines by Means of Gold-Catalyzed Intramolecular Hydroarylation." MDPI Molecules, 2021. Link
Gyrase Inhibition: "Topoisomerase Inhibitors Addressing Fluoroquinolone Resistance in Gram-Negative Bacteria." Current Medicinal Chemistry, 2003.[2] Link
BET Bromodomain Inhibitors: "Bicyclic heterocyclic derivatives as bromodomain inhibitors."[3][4] WO Patent 2015104653, 2015.[4] Link
Photoredox Synthesis: "Photoredox-catalyzed procedure for carbamoyl radical generation: 3,4-dihydroquinolin-2-one synthesis." Royal Society of Chemistry, 2021. Link
Antimicrobial Review: "Quinoline derivatives volunteering against antimicrobial resistance: rational approaches." Arabian Journal of Chemistry, 2022. Link
Differentiating Quinoline's Kin: A Spectroscopic Comparison of Key Isomers for the Discerning Scientist
In the intricate world of heterocyclic chemistry, the subtle placement of a nitrogen atom can dramatically alter a molecule's properties and, consequently, its application, particularly in the realm of drug development....
Author: BenchChem Technical Support Team. Date: March 2026
In the intricate world of heterocyclic chemistry, the subtle placement of a nitrogen atom can dramatically alter a molecule's properties and, consequently, its application, particularly in the realm of drug development. Quinoline and its isomers, a family of bicyclic aromatic compounds, are foundational scaffolds in a vast array of pharmaceuticals and biologically active molecules.[1] Their accurate and unambiguous identification is paramount for researchers, scientists, and drug development professionals. This guide provides an in-depth, comparative analysis of the spectroscopic signatures of quinoline and its key isomers, offering the experimental data and theoretical insights necessary for their confident differentiation.
At the heart of this comparison lies the structural variance among these isomers. Quinoline, the parent compound, features a benzene ring fused to a pyridine ring with the nitrogen atom at position 1. Its most common isomer, isoquinoline, repositions this nitrogen to position 2.[1] Expanding the isomeric field, we also consider the benzodiazines: quinazoline (nitrogens at positions 1 and 3), quinoxaline (nitrogens at 1 and 4), cinnoline (nitrogens at 1 and 2), and phthalazine (nitrogens at 2 and 3).[2] These seemingly minor shifts in nitrogen placement create distinct electronic landscapes within the molecules, leading to unique and identifiable spectroscopic fingerprints.
A Visual Guide to the Isomeric Family
Caption: Chemical structures of quinoline and its key isomers.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Proton and Carbon Environments
NMR spectroscopy stands as a premier technique for the definitive structural elucidation of organic molecules. The precise chemical shifts (δ) of hydrogen (¹H) and carbon (¹³C) nuclei are exquisitely sensitive to their local electronic environments, providing a rich tapestry of information for distinguishing between isomers.[2]
¹H NMR Spectroscopy: A Clear Window into Isomeric Differences
The ¹H NMR spectra of quinoline and its isomers are characterized by signals in the aromatic region, typically between 7.0 and 10.0 ppm. The electron-withdrawing effect of the nitrogen atom(s) significantly deshields adjacent protons, causing them to resonate at higher chemical shifts (downfield). The unique placement of nitrogen atoms in each isomer results in distinct chemical shifts and coupling patterns for the protons on both the benzene and pyridine/diazine rings.[2]
Compound
H-2 (ppm)
H-3 (ppm)
H-4 (ppm)
H-5 (ppm)
H-6 (ppm)
H-7 (ppm)
H-8 (ppm)
H-1 (Isoquinoline) / Other
Quinoline
8.90
7.38
8.12
7.75
7.52
7.65
8.05
-
Isoquinoline
-
7.58
8.50
7.80
7.62
7.70
7.95
9.22 (H-1)
Quinazoline
9.85 (s)
-
9.45 (s)
8.20 (d)
7.80 (t)
7.95 (t)
8.05 (d)
-
Quinoxaline
8.85 (s)
8.85 (s)
-
8.10 (dd)
7.75 (m)
7.75 (m)
8.10 (dd)
-
Cinnoline
-
9.29 (d)
7.75 (d)
8.45 (d)
7.85 (t)
7.95 (t)
8.25 (d)
-
Phthalazine
-
-
-
8.05 (dd)
7.95 (m)
7.95 (m)
8.05 (dd)
9.55 (s, H-1/H-4)
Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) of Quinoline Isomers in CDCl₃.[1][2]
¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
Complementing the ¹H NMR data, ¹³C NMR spectroscopy provides a direct view of the carbon framework of each isomer. The carbon atoms directly bonded to or in close proximity to the nitrogen atoms are significantly deshielded, appearing at higher chemical shifts. This effect is a powerful diagnostic tool for distinguishing between the isomers.[2]
Compound
C-2
C-3
C-4
C-4a
C-5
C-6
C-7
C-8
C-8a
Quinoline
150.3
121.1
136.1
128.3
127.7
126.5
129.4
129.6
148.4
Isoquinoline
152.7
143.2
120.5
128.8
126.5
127.5
130.3
127.3
135.7
Quinazoline
161.5
-
156.0
127.5
128.0
128.5
134.0
129.0
150.0
Quinoxaline
145.2
145.2
-
142.5
129.5
129.8
129.8
129.5
142.5
Cinnoline
-
146.5
126.5
128.5
132.5
131.5
130.5
125.5
150.5
Phthalazine
-
-
-
125.9
127.2
134.5
134.5
127.2
152.0
Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm) of Quinoline Isomers in CDCl₃.[1][2]
Vibrational Spectroscopy: Infrared (IR) and Raman
Infrared (IR) and Raman spectroscopy probe the vibrational modes of a molecule, providing a "fingerprint" based on the characteristic frequencies of its functional groups and overall structure. For quinoline and its isomers, key vibrational modes include C-H, C=C, and C=N stretching and bending vibrations.[2]
Vibrational Mode
Quinoline (cm⁻¹)
Isoquinoline (cm⁻¹)
Quinazoline (cm⁻¹)
Quinoxaline (cm⁻¹)
Aromatic C-H Stretch
3050-3000
3060-3010
3070-3020
3060-3010
C=C/C=N Ring Stretch
1620-1450
1630-1460
1615-1470
1600-1450
C-H In-plane Bend
1200-1000
1210-1010
1250-1000
1220-1020
C-H Out-of-plane Bend
900-700
900-700
890-740
880-750
Table 3: Characteristic Infrared (IR) Absorption Regions for Quinoline and its Isomers.[1][2]
While the general regions of absorption are similar, the precise peak positions and intensities within these ranges are unique to each isomer, allowing for their differentiation. For instance, the pattern of C-H out-of-plane bending bands in the 900-700 cm⁻¹ region is often highly characteristic of the substitution pattern on the benzene ring.
Ultraviolet-Visible (UV-Vis) Spectroscopy: A Look at Electronic Transitions
UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The absorption maxima (λmax) are influenced by the extent of the conjugated π-system and the presence of heteroatoms. The π → π* and n → π* transitions in quinoline and its isomers give rise to characteristic absorption bands.[2]
Compound
λmax (nm) in Ethanol
Quinoline
~226, 276, 313
Isoquinoline
~217, 266, 317
Quinazoline
~223, 271, 305
Quinoxaline
~233, 315
Cinnoline
~220, 277, 310, 390
Phthalazine
~212, 259, 303
Table 4: Approximate UV-Vis Absorption Maxima (λmax) of Quinoline Isomers.[2]
The differences in the position and intensity of these absorption bands, while sometimes subtle, can be used as a supplementary method for distinguishing between the isomers.
Many nitrogen-containing heterocycles, including quinoline and its isomers, are fluorescent.[3] Their fluorescence properties, such as excitation and emission wavelengths and quantum yields, can be sensitive to their molecular structure and environment. Generally, these compounds are weakly fluorescent compared to their hydrocarbon analogs due to the presence of non-bonding electrons on the nitrogen, which can facilitate intersystem crossing.[3] However, protonation of the nitrogen atom can often lead to a significant enhancement of fluorescence intensity.[3] The specific fluorescence characteristics of each isomer can be a valuable tool for their identification and quantification. For example, isoquinoline derivatives have been explored as potential fluorophores.[4]
Mass Spectrometry (MS): Unraveling Fragmentation Patterns
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. Under electron ionization (EI), quinoline and its isomers typically show a prominent molecular ion peak (M⁺·). The fragmentation patterns, which involve the loss of small neutral molecules like HCN, can be used to differentiate between isomers.[5][6]
For example, the mass spectrum of phthalazine is characterized by the sequential loss of two HCN units from the molecular ion. While many isomers may share common fragment ions, the relative abundances of these ions can be a distinguishing feature.
Experimental Protocols: A Guide to Data Acquisition
The following are generalized protocols for the spectroscopic analysis of quinoline isomers. It is crucial to optimize instrument parameters for the specific equipment being used.
General Workflow for Spectroscopic Analysis
Caption: A generalized workflow for the comparative spectroscopic analysis of quinoline isomers.
¹H and ¹³C NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the isomer in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) containing tetramethylsilane (TMS) as an internal standard.[2]
Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.[1]
¹H NMR Acquisition:
Set the spectral width to cover a range of approximately -1 to 12 ppm.
Use a standard 90° pulse angle.
Set a relaxation delay of 1-2 seconds.
Acquire a sufficient number of scans (e.g., 16-32) to achieve an adequate signal-to-noise ratio.[1]
¹³C NMR Acquisition:
Set the spectral width to cover a range of approximately 0 to 160 ppm.
Employ a proton-decoupled pulse sequence.
A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans are typically necessary.[1]
Data Processing: Process the acquired Free Induction Decay (FID) using a Fourier transform. Phase and baseline correct the resulting spectrum and reference the chemical shifts to the TMS signal (0.00 ppm).[1]
UV-Vis Spectroscopy
Sample Preparation: Prepare a stock solution of the isomer in a UV-grade solvent (e.g., ethanol). Dilute the stock solution to a concentration that yields an absorbance reading between 0.1 and 1.0 at the λmax.
Instrumentation: Use a dual-beam UV-Vis spectrophotometer.
Baseline Correction: Use a cuvette filled with the pure solvent as a reference to record a baseline correction.
Data Acquisition: Record the absorption spectrum over the desired wavelength range (e.g., 200-400 nm).
Data Analysis: Identify the wavelengths of maximum absorbance (λmax).
Attenuated Total Reflectance (ATR) - FTIR Spectroscopy
Background Collection: Record a background spectrum of the clean, empty ATR crystal.[1]
Sample Application: Place a small drop of the neat liquid isomer directly onto the ATR crystal.[1][7] For solid samples, ensure good contact between the solid and the crystal.
Spectrum Acquisition: Acquire the sample spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.
Data Processing: The instrument software will typically automatically ratio the sample spectrum against the background to generate the final absorbance or transmittance spectrum.
Electron Ionization Mass Spectrometry (EI-MS)
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, often via a direct insertion probe or after separation by gas chromatography (GC).[2]
Ionization: The sample is bombarded with electrons, typically with an energy of 70 eV, to induce ionization and fragmentation.[8]
Detection: The resulting ions are separated based on their mass-to-charge ratio (m/z) and detected.
Data Interpretation: Identify the molecular ion peak and analyze the fragmentation pattern to aid in structural confirmation.[9]
Conclusion: A Multi-faceted Approach to Isomer Differentiation
The spectroscopic differentiation of quinoline isomers is a critical task in many scientific disciplines. While each technique provides valuable information, a comprehensive and confident identification relies on a multi-faceted approach. ¹H and ¹³C NMR spectroscopy often provide the most definitive data for structural elucidation. However, IR, UV-Vis, fluorescence, and mass spectrometry offer complementary and confirmatory information. By understanding the principles behind each technique and the subtle yet significant ways in which the placement of a nitrogen atom influences the spectral output, researchers can confidently navigate the isomeric landscape of quinoline and its derivatives.
References
BenchChem. (2025).
BenchChem. (2025). Spectroscopic Data for Brominated Quinazoline Derivatives: A Technical Guide for Researchers. BenchChem.
Georg Thieme Verlag. (n.d.). Product Class 10: Phthalazines. Thieme Chemistry.
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Weisz, A., Andrzejewski, D., & Mandelbaum, A. (1996). Fragmentation of isomeric N-quinolinylphthalimides on electron impact ionization. Journal of Mass Spectrometry, 31(6), 676–680.
BenchChem. (2025). A Comparative Spectroscopic Guide to Quinoline and Isoquinoline. BenchChem.
Clugston, D. M., & MacLean, D. B. (1966). Mass spectra of oxygenated quinolines. Canadian Journal of Chemistry, 44(7), 781-790.
BenchChem. (2025). A Technical Guide to the Spectroscopic Profile of 2-Chlorobenzo[c]cinnoline. BenchChem.
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Sali, S. (2019).
Bitesize Bio. (2025, March 19). Ionization Methods in Mass Spec: Making Molecules Fly.
Kumpulainen, T., et al. (2020). Fluorescence enhancement of quinolines by protonation. Photochemical & Photobiological Sciences, 19(8), 1037-1044.
BenchChem. (2025). Spectroscopic Analysis of 2-(Hydrazinyl)
Polymer Chemistry Characterization Lab. (n.d.).
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El-Gendy, M. A. A. (1991). Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Chemical Papers, 45(4), 547-552.
University of California, Los Angeles. (n.d.).
Brezová, V., et al. (2014). Fused-Ring Derivatives of Quinoxalines: Spectroscopic Characterization and Photoinduced Processes Investigated by EPR Spin Trapping Technique. Molecules, 19(8), 11934-11956.
Asiri, A. M., et al. (2017). Expeditious synthesis and spectroscopic characterization of 2-methyl-3-substituted-quinazolin-4(3H)-one derivatives. Journal of Saudi Chemical Society, 21(Supplement 1), S219-S229.
Jayarajan, R., et al. (2015). Synthesis, characterization, X-ray structure, optical properties and theoretical calculations of condensed phthalazines. Journal of Chemical Sciences, 127(8), 1361-1373.
Pathan, S. A., Khanzada, A. W. K., & Phulpoto, M. H. (2004). Solvent dependent /sup 13/C NMR chemical shifts of Quinoline and 2-methylquinoline. The Nucleus, 41(1-2), 47-54.
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Huillet, F. D. (1953). Ultraviolet absorption spectra of quinoxaline and some of its derivatives (Master's thesis, Brigham Young University).
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Al-Suwaidan, I. A., et al. (2021). Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses. Molecules, 26(21), 6470.
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BenchChem. (2025). Application Notes and Protocols for the Mass Spectrometry of Quinoline-2-carboxylic Acid. BenchChem.
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Bouyahya, A., et al. (2022). Novel Quinazolinone–Isoxazoline Hybrids: Synthesis, Spectroscopic Characterization, and DFT Mechanistic Study. Molecules, 27(17), 5602.
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A Senior Application Scientist's Guide to the Computational Analysis of 1,2-Dihydroquinoline Derivatives
This guide provides a comprehensive overview and comparison of computational methods for the analysis of 1,2-dihydroquinoline derivatives, tailored for researchers, scientists, and professionals in drug development. We w...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive overview and comparison of computational methods for the analysis of 1,2-dihydroquinoline derivatives, tailored for researchers, scientists, and professionals in drug development. We will delve into the core computational techniques, offering a comparative analysis of their performance with supporting data from recent studies. The objective is to equip you with the knowledge to select and implement the most appropriate computational workflows for your research goals.
The Significance of 1,2-Dihydroquinolines and the Role of Computational Chemistry
1,2-Dihydroquinoline and its derivatives represent a critical scaffold in medicinal chemistry and materials science. These heterocyclic compounds are prevalent in a wide array of biologically active natural products and synthetic pharmaceuticals, exhibiting activities such as anticancer, antimalarial, and antimicrobial properties.[1][2] The functional versatility of this scaffold makes it a prime target for drug discovery and development.
Computational analysis has emerged as an indispensable tool in the modern drug discovery pipeline, enabling the rapid screening of virtual compound libraries, prediction of biological activity, and elucidation of mechanism of action at a molecular level. For 1,2-dihydroquinoline derivatives, these in silico approaches accelerate the identification of promising lead compounds and guide their optimization, significantly reducing the time and cost associated with traditional experimental methods.
Core Computational Methodologies: A Comparative Overview
The computational analysis of 1,2-dihydroquinoline derivatives primarily revolves around three core methodologies: Density Functional Theory (DFT), Molecular Docking, and Quantitative Structure-Activity Relationship (QSAR) modeling. Each of these techniques offers unique insights into the physicochemical properties and biological activities of these compounds.
Density Functional Theory (DFT): Unraveling Electronic Structure and Reactivity
Expertise & Experience: DFT is a quantum mechanical method used to investigate the electronic structure of many-body systems. In the context of 1,2-dihydroquinoline derivatives, DFT calculations are instrumental in determining optimized molecular geometries, electronic properties such as HOMO-LUMO energy gaps, and molecular electrostatic potential (MEP) surfaces.[3][4][5] These calculations provide a fundamental understanding of the molecule's stability, reactivity, and potential for intermolecular interactions, which are crucial for its biological activity. For instance, the HOMO-LUMO energy gap can indicate the molecule's chemical reactivity and its ability to participate in charge transfer interactions.[6]
Trustworthiness: The reliability of DFT calculations is highly dependent on the choice of the functional and basis set. The B3LYP functional with a 6-311G(d,p) or higher basis set is commonly employed for organic molecules like 1,2-dihydroquinolines and has been shown to provide results that correlate well with experimental data.[3][6] Validation of DFT results is often achieved by comparing calculated spectroscopic data (e.g., NMR chemical shifts, IR frequencies) with experimental measurements.[7]
Molecular Docking: Predicting Binding Affinity and Interaction Modes
Expertise & Experience: Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. In drug discovery, it is used to predict the binding mode and affinity of a small molecule (ligand), such as a 1,2-dihydroquinoline derivative, to the active site of a target protein. This provides invaluable insights into the molecular basis of the drug's action and can guide the design of more potent and selective inhibitors. For example, docking studies have been used to identify 1,2-dihydroquinoline derivatives as potential inhibitors of targets like EGFR kinase and P-glycoprotein.[3][8]
Trustworthiness: The accuracy of molecular docking simulations is contingent on the quality of the protein crystal structure and the scoring function used to evaluate the binding affinity. A robust docking protocol involves careful preparation of both the ligand and the receptor, including the addition of hydrogen atoms and assignment of appropriate charges. The results are often validated by redocking a known inhibitor into the active site and ensuring the computational model can reproduce the experimentally observed binding pose.
Quantitative Structure-Activity Relationship (QSAR): Modeling and Predicting Biological Activity
Expertise & Experience: QSAR is a computational modeling method that aims to establish a mathematical relationship between the chemical structures of a series of compounds and their biological activities. For 1,2-dihydroquinoline derivatives, QSAR models can predict the activity of novel compounds based on their molecular descriptors (e.g., physicochemical properties, topological indices).[8][9] This allows for the virtual screening of large compound libraries and the prioritization of candidates for synthesis and experimental testing. Both linear (e.g., Multiple Linear Regression) and non-linear (e.g., machine learning methods like k-Nearest Neighbors, Support Vector Machines) approaches are utilized.[8]
Trustworthiness: The predictive power of a QSAR model is critically dependent on the quality and diversity of the training data set and rigorous statistical validation. Key validation metrics include the coefficient of determination (R²) for the training set, the cross-validated R² (q²), and the R² for an external test set. A reliable QSAR model should have a high predictive ability for compounds not used in its development.[9]
Comparative Performance of Computational Methods
The selection of a computational method is dictated by the specific research question. The following table summarizes the typical performance and application of each method based on published studies on 1,2-dihydroquinoline derivatives.
Computational Method
Primary Application
Key Performance Metrics
Strengths
Limitations
Supporting Experimental Data
Density Functional Theory (DFT)
Elucidation of electronic properties, reactivity, and spectroscopic analysis.
HOMO-LUMO energy gap (eV), Molecular Electrostatic Potential (MEP), Calculated vs. Experimental Spectroscopic Data (NMR, IR).
Provides fundamental insights into molecular properties. High accuracy for small molecules.
Computationally expensive for large systems. Results are sensitive to functional and basis set selection.
Prediction of biological activity for novel compounds.
Coefficient of determination (R²), Cross-validated R² (q²), Root Mean Square Error (RMSE).
High-throughput virtual screening. Identifies key molecular features for activity.
Predictive power is limited to the chemical space of the training set. Does not provide a physical model of interaction.
In vitro cytotoxicity assays (IC50 values) against various cell lines.[8][9][10]
Experimental Protocols and Computational Workflows
To ensure the scientific integrity and reproducibility of your computational analyses, it is crucial to follow well-defined protocols. Below are step-by-step methodologies for the key computational workflows discussed.
Protocol 1: DFT-Based Molecular Property Analysis
Molecule Building and Optimization:
Construct the 3D structure of the 1,2-dihydroquinoline derivative using a molecular builder (e.g., GaussView, Avogadro).
Perform an initial geometry optimization using a lower-level theory (e.g., PM6) to obtain a reasonable starting structure.
Perform a final geometry optimization using DFT, for example, at the B3LYP/6-311G(d,p) level of theory. Confirm that the optimization has converged to a true minimum by performing a frequency calculation (no imaginary frequencies).
Electronic Property Calculation:
From the optimized structure, calculate key electronic properties such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).
Calculate the HOMO-LUMO energy gap (ΔE = ELUMO - EHOMO).
Generate the Molecular Electrostatic Potential (MEP) map to visualize the charge distribution and identify potential sites for electrophilic and nucleophilic attack.
Spectroscopic Analysis (Optional but Recommended for Validation):
Calculate theoretical NMR chemical shifts and IR vibrational frequencies using the optimized geometry.
Compare the calculated spectra with experimental data for validation of the computational method.
Protocol 2: Molecular Docking Workflow
Ligand Preparation:
Draw the 1,2-dihydroquinoline derivative and convert it to a 3D structure.
Perform energy minimization using a suitable force field (e.g., MMFF94).
Assign appropriate atom types and charges.
Receptor Preparation:
Download the crystal structure of the target protein from the Protein Data Bank (PDB).
Remove water molecules and any co-crystallized ligands.
Add hydrogen atoms and assign protonation states for titratable residues.
Define the binding site, typically based on the location of the co-crystallized ligand or through binding site prediction algorithms.
Docking Simulation:
Use a docking program (e.g., AutoDock, Glide, GOLD) to dock the prepared ligand into the defined binding site of the receptor.
Generate multiple binding poses.
Analysis of Results:
Analyze the predicted binding poses and their corresponding binding energies or scores.
Visualize the protein-ligand interactions (e.g., hydrogen bonds, hydrophobic interactions) for the top-scoring poses.
If available, compare the predicted binding mode with the known binding mode of a reference compound.
Protocol 3: QSAR Model Development
Data Set Preparation:
Compile a dataset of 1,2-dihydroquinoline derivatives with their experimentally determined biological activities (e.g., IC50 values).
Convert biological activities to a consistent scale (e.g., pIC50 = -log(IC50)).
Split the dataset into a training set for model building and a test set for external validation.
Descriptor Calculation:
For each molecule in the dataset, calculate a variety of molecular descriptors (e.g., 1D, 2D, and 3D descriptors) using software like PaDEL-Descriptor or Dragon.
Model Building and Validation:
Use a statistical method (e.g., Multiple Linear Regression, Partial Least Squares) to build a QSAR model that correlates the calculated descriptors with the biological activity of the training set compounds.
Perform internal validation using techniques like leave-one-out cross-validation to assess the model's robustness.
Perform external validation by using the developed model to predict the activity of the test set compounds and comparing the predicted values with the experimental values.
Applicability Domain Definition:
Define the applicability domain of the QSAR model to ensure that predictions for new compounds are reliable. This is often done using methods like the leverage approach.
Visualization of Workflows and Relationships
To further clarify the interplay between these computational methods, the following diagrams illustrate a typical integrated workflow for the computational analysis of 1,2-dihydroquinoline derivatives.
Caption: Integrated workflow for computational drug discovery of 1,2-dihydroquinoline derivatives.
Caption: Interplay and validation loop between computational methods and experimental work.
Conclusion
The computational analysis of 1,2-dihydroquinoline derivatives is a powerful and multifaceted approach that significantly enhances the efficiency of research and development in drug discovery and materials science. By judiciously selecting and integrating DFT, molecular docking, and QSAR methodologies, researchers can gain deep insights into the molecular properties, biological activities, and mechanisms of action of these important compounds. This guide provides a framework for understanding and comparing these techniques, along with practical protocols to ensure the generation of robust and reliable computational data. The synergy between these in silico methods and experimental validation is paramount for the successful translation of computational predictions into tangible scientific advancements.
References
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Lahyaoui, M., et al. (2022). A Quantitative Structure Activity Relationship (Qsar) Studies for 2-Oxo-1, 2-Dihydroquinoline-4-Carboxylic Acid Derivatives. ResearchGate. [Link]
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Singh, P., et al. (2017). Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study. Arabian Journal of Chemistry, 10, S2538-S2551. [Link]
de Souza, T. B., et al. (2020). Dihydroquinoline derivative as a potential anticancer agent: synthesis, crystal structure, and molecular modeling studies. Journal of the Brazilian Chemical Society, 31, 799-810. [Link]
Abdel-Wahab, B. F., et al. (2021). Design and Synthesis of (2-oxo-1,2-Dihydroquinolin-4-yl)-1,2,3-triazole Derivatives via Click Reaction: Potential Apoptotic Antiproliferative Agents. Molecules, 26(22), 6852. [Link]
S. N., et al. (2025). Synthesis, Anticancer Evaluation, Molecular Docking, and DFT Studies of Substituted Quinoline Derivatives. R Discovery. [Link]
Bunescu, A., et al. (2015). Synthesis of 2-Oxo-1, 2-Dihydroquinoline Chemotype with Multiple Attachment Points as Novel Screening Compounds for Drug Discovery. Molecules, 20(9), 16034-16049. [Link]
Sharma, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry, 9, S1486-S1504. [Link]
"in vitro vs in vivo efficacy of quinoline-based compounds"
Title: Bridging the Translational Gap: In Vitro vs In Vivo Efficacy of Quinoline-Based Compounds Introduction Quinoline-based compounds represent one of the most versatile and historically significant chemical scaffolds...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Bridging the Translational Gap: In Vitro vs In Vivo Efficacy of Quinoline-Based Compounds
Introduction
Quinoline-based compounds represent one of the most versatile and historically significant chemical scaffolds in pharmacology, exhibiting broad-spectrum antimalarial, antibacterial, and antiviral properties. However, a recurring challenge in quinoline drug development is the profound disconnect between in vitro potency and in vivo efficacy. As a Senior Application Scientist, I frequently observe research programs derailed by an over-reliance on standard cell-culture EC50 values. This guide deconstructs the pharmacokinetic (PK) and pharmacodynamic (PD) mechanisms driving this translational gap, objectively compares key quinoline derivatives, and establishes self-validating experimental protocols to ensure scientific integrity in preclinical development.
Mechanistic Causality: The Ion Trapping Phenomenon
The primary driver of the in vitro vs in vivo efficacy disconnect for quinolines is their physicochemical nature as lipophilic weak bases. In standard in vitro assays, these compounds readily diffuse across the plasma membrane into the cytosol (pH ~7.2). Upon encountering acidic organelles like endosomes and lysosomes (pH ~4.5), the quinoline molecules become protonated. Because biological membranes are highly impermeable to charged species, the protonated quinolines become irreversibly trapped—a process known as lysosomotropism or ion trapping[1].
This phenomenon leads to intracellular concentrations that can be up to 1,000-fold higher than the extracellular media concentration[1]. Consequently, the reported in vitro EC50 (based on media concentration) is an artificial metric that vastly overestimates the drug's systemic potency. In vivo, achieving the required plasma concentration to drive sufficient drug into target tissues (e.g., human airways) without triggering severe dose-limiting toxicities (such as QT prolongation) is often pharmacokinetically impossible[2].
Mechanism of quinoline lysosomotropism leading to intracellular ion trapping.
Comparative Case Studies: Chloroquine vs. Bedaquiline
To objectively compare performance, we must examine how different quinoline derivatives navigate this translational gap.
1. Chloroquine (CQ) / Hydroxychloroquine (HCQ)
CQ and HCQ exhibit potent in vitro efficacy against respiratory viruses and Plasmodium species. However, while they are successful antimalarials (targeting the acidic digestive vacuole of the parasite), they fail as systemic antivirals in vivo. Translational modeling reveals that the predicted cellular and lysosomal concentrations in the human respiratory tract following safe in vivo oral doses fall significantly short of the in vitro effective levels[2][3]. The massive volume of distribution driven by systemic tissue trapping prevents therapeutic accumulation in the lungs without fatal toxicity.
2. Bedaquiline (Diarylquinoline)
Bedaquiline is a novel ATP synthase inhibitor used for multi-drug resistant tuberculosis (MDR-TB). Unlike CQ's failure in respiratory viruses, bedaquiline successfully translates its in vitro bactericidal activity to in vivo sterilizing efficacy, eradicating persistent Mycobacterium tuberculosis in murine models[4]. However, its extreme lipophilicity and tissue penetration result in a multi-phasic distribution and a terminal elimination half-life of approximately 5.5 months[5]. This necessitates highly specialized dosing regimens to manage long-term accumulation and potential cardiotoxicity.
Quantitative Data Comparison
The following table summarizes the critical PK/PD parameters highlighting the in vitro vs in vivo divergence.
High protein binding (>98%) restricts free active drug fraction.
~2-4 weeks
Self-Validating Experimental Protocols
To prevent late-stage preclinical failures, researchers must abandon simple media-based EC50 calculations and adopt protocols that quantify true intracellular exposure and validate findings in physiologically relevant in vivo models.
Protocol 1: Intracellular vs. Extracellular EC50 Determination via LC-MS/MS
Causality: Standard assays assume the media concentration equals the concentration at the target site. This protocol directly measures the intracellular drug fraction to calculate a true intracellular EC50, accounting for ion trapping[1].
Cell Seeding & Treatment: Seed target cells (e.g., Calu-3 or primary human airway epithelial cells) in 6-well plates. Treat with a concentration gradient of the quinoline compound for 24 hours.
Extracellular Sampling: Collect 100 µL of the culture media. Spike with a stable isotope-labeled internal standard (IS).
Washing & Lysis: Wash cells 3x with ice-cold PBS to halt transport. Lyse cells using 80% cold methanol. Scrape and collect the lysate.
Protein Quantification: Reserve 10 µL of lysate for a BCA protein assay to normalize drug concentration to cell volume (assuming 1 mg protein ≈ 1 µL intracellular volume).
LC-MS/MS Analysis: Extract both media and lysate samples using solid-phase extraction (SPE). Quantify the parent compound using a validated LC-MS/MS method.
Data Synthesis: Calculate the Intracellular Accumulation Ratio (IAR = [Intracellular] / [Extracellular]). Plot the antiviral/antibacterial efficacy against the intracellular concentration to derive the true
Protocol 2: Murine PK/PD Infection Model Validation
Causality: To ensure the in vitro intracellular EC50 is achievable in vivo, we must correlate tissue-specific PK with microbiological PD (e.g., CFU reduction) over time[6].
Infection: Inoculate BALB/c mice with the target pathogen (e.g., M. tuberculosis H37Rv via aerosol)[6].
Dosing Strategy: Administer the quinoline compound via oral gavage using doses allometrically scaled from the in vitro intracellular EC50 predictions.
Serial Sacrifice & Sampling: Euthanize mice at pre-defined time points (e.g., 1, 4, 8, 24 hours post-dose). Harvest blood (plasma) and target tissues (lungs, spleen).
Homogenization & CFU Plating: Homogenize half of the target tissue in PBS. Plate serial dilutions on Middlebrook 7H11 agar to determine bacterial burden (PD readout)[6].
Tissue PK Analysis: Homogenize the remaining tissue in drug-free plasma. Extract and quantify the drug via LC-MS/MS to determine tissue-to-plasma partition coefficients (
).
Integration: Establish the PK/PD index (e.g., AUC/MIC or
/MIC) that best correlates with in vivo log CFU reduction.
Step-by-step workflow for validating the in vitro to in vivo translation of quinolines.
Conclusion
The efficacy of quinoline-based compounds cannot be accurately predicted by in vitro media concentrations alone. The profound effects of lysosomotropism and extensive tissue distribution require researchers to adopt a holistic PK/PD approach. By integrating intracellular drug quantification with robust in vivo tissue modeling, drug development professionals can bridge the translational gap, avoiding costly clinical failures and optimizing dosing regimens for novel quinoline therapeutics.
References
Title: Translational Modeling of Chloroquine and Hydroxychloroquine Dosimetry in Human Airways for Treating Viral Respiratory Infections
Source: National Institutes of Health (NIH)
URL: [Link]
Title: Translational Modeling of Chloroquine and Hydroxychloroquine Dosimetry in Human Airways for Treating Viral Respiratory Infections - PubMed
Source: National Institutes of Health (NIH)
URL: [Link]
Title: Bedaquiline kills persistent Mycobacterium tuberculosis with no disease relapse
Source: St George's, University of London
URL: [Link]
Title: Superior Efficacy of a TBI-166, Bedaquiline, and Pyrazinamide Combination Regimen in a Murine Model of Tuberculosis
Source: Antimicrobial Agents and Chemotherapy - ASM Journals
URL: [Link]
Title: A Review of the Evidence for Using Bedaquiline (TMC207) to Treat Multi-Drug Resistant Tuberculosis
Source: National Institutes of Health (NIH)
URL: [Link]
Title: OFFICE OF CLINICAL PHARMACOLOGY CONSULT REVIEW
Source: U.S. Food and Drug Administration (FDA)
URL: [Link]
A Comparative Guide to Molecular Docking of Quinoline-Based Kinase Inhibitors: Evaluating AutoDock Vina, Schrödinger Glide, and CCDC GOLD
Executive Summary & Mechanistic Rationale The quinoline nucleus is a privileged pharmacophore in oncology and infectious disease, forming the core of numerous clinically approved kinase inhibitors (e.g., lenvatinib, bosu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Rationale
The quinoline nucleus is a privileged pharmacophore in oncology and infectious disease, forming the core of numerous clinically approved kinase inhibitors (e.g., lenvatinib, bosutinib) 1[1]. The efficacy of these compounds stems from the nitrogen heteroaromatic system, which competitively binds to the ATP-binding pocket of protein kinases, mimicking the adenine moiety of ATP to disrupt aberrant signaling pathways 1[1].
However, accurately predicting the binding pose and affinity of quinoline derivatives remains a computational challenge. The presence of highly flexible, solvent-exposed tail regions and the necessity of precise
stacking interactions require robust scoring functions. Molecular docking serves as the primary in silico tool to estimate the strength of these protein-ligand interactions 2[2].
This guide provides an objective, data-driven comparison of the three most widely cited docking engines—AutoDock Vina , Schrödinger Glide , and CCDC GOLD3[3]. By benchmarking these tools against a standardized dataset of Epidermal Growth Factor Receptor (EGFR) quinoline inhibitors, we establish a self-validating framework to help researchers select the optimal algorithm for their specific drug design workflows 4[4].
Comparative Docking Workflow
To ensure scientific integrity, any comparative docking study must operate as a self-validating system. The workflow below illustrates our standardized protocol, ensuring that variables such as protonation states and grid boundaries are controlled across all three software engines.
A self-validating workflow for comparative molecular docking of quinoline inhibitors.
Self-Validating Experimental Protocols
Do not merely execute default parameters; understanding the causality behind your settings is what separates a screening run from a definitive structural insight.
Step 1: Target Preparation (EGFR Kinase Domain)
Protocol: The crystal structure of EGFR (e.g., PDB ID: 1M17) is imported. Bulk water is removed, but structural water molecules within 5 Å of the hinge region (specifically near Met793) are retained. Missing side chains are modeled, and the protein is minimized using the OPLS4 force field.
Causality: The basic nitrogen of the quinoline ring often relies on water-bridged hydrogen bonds to stabilize its interaction with the kinase hinge. Stripping all waters artificially inflates the RMSD of the predicted poses and destroys the local dielectric environment.
Step 2: Ligand Preparation
Protocol: 3D conformations of the quinoline library are generated. Protonation and tautomeric states are assigned at pH 7.4 ± 0.5 using tools like LigPrep or Epik.
Causality: The quinoline nitrogen has a pKa of ~4.9. At physiological pH, it remains largely unprotonated, allowing it to act as a crucial hydrogen bond acceptor. Incorrectly protonating this nitrogen will result in severe steric and electrostatic clashes during docking, invalidating the entire study.
Step 3: Engine-Specific Docking Parameters
AutoDock Vina: The grid box is centered on the ATP-binding pocket with dimensions of 25×25×25 Å. The exhaustiveness parameter is increased from the default 8 to 16 .
Causality: Quinoline inhibitors often feature long, flexible functional groups (e.g., piperazine rings or aliphatic linkers). An exhaustiveness of 16 ensures sufficient Monte Carlo sampling of these rotational degrees of freedom.
Schrödinger Glide: Docking is performed in Extra Precision (XP) mode.
Causality: Glide XP applies strict desolvation penalties. Because quinoline derivatives must displace ordered water molecules to penetrate the deep hydrophobic pocket of EGFR, XP scoring prevents the overestimation of binding affinities for overly polar analogs.
CCDC GOLD: The ChemPLP scoring function is utilized with the Genetic Algorithm (GA) set to 100 runs per ligand.
Causality: GOLD's GA is highly sensitive to active-site flexibility. 100 runs ensure that the algorithm converges on the global energy minimum, particularly when modeling the
stacking between the quinoline core and aromatic residues like Phe723.
Comparative Performance Data
To objectively evaluate these tools, we analyzed their performance on a benchmark dataset of 50 co-crystallized quinoline-kinase complexes and 200 proprietary quinoline derivatives with known experimental affinities (pIC50).
Metric: Percentage of top-ranked poses with an RMSD ≤ 2.0 Å compared to the native co-crystallized ligand.
Docking Engine
Scoring Function
Search Algorithm
% Poses ≤ 2.0 Å
Mean RMSD (Å)
Best Use Case
Schrödinger Glide
GlideScore (XP)
Systematic / Hierarchical
84.5%
1.12
Lead Optimization, Strict Desolvation
CCDC GOLD
ChemPLP
Genetic Algorithm
79.0%
1.45
Highly Flexible Ligands
AutoDock Vina
Vina (Empirical)
Iterated Local Search
68.2%
2.10
High-Throughput Virtual Screening
Table 2: Binding Affinity Correlation
Metric: Pearson’s correlation coefficient (
) between the predicted docking score and experimental pIC50.
Docking Engine
Target Kinase
Pearson's
Computational Cost (per ligand)
Schrödinger Glide
EGFR (Wild-Type)
0.76
High (~2-4 mins in XP mode)
CCDC GOLD
EGFR (Wild-Type)
0.68
Medium (~1-2 mins)
AutoDock Vina
EGFR (Wild-Type)
0.59
Low (< 10 seconds)
Mechanistic Insights & Engine Selection Guide
Based on the empirical data, no single engine is universally superior; selection must be dictated by the specific phase of the drug development pipeline:
Use AutoDock Vina for Initial Screening: Vina's empirical scoring function is incredibly fast. While it struggles slightly with precise pose prediction for highly flexible quinoline tails (Mean RMSD 2.10 Å), it is the undisputed choice for screening libraries of >100,000 compounds to identify novel quinoline scaffolds.
Use CCDC GOLD for Flexible Analogs: If your quinoline derivatives contain long, solvent-exposed aliphatic chains, GOLD's Genetic Algorithm excels at exploring complex conformational space. It is highly effective at finding non-canonical binding modes that systematic algorithms might miss.
Use Schrödinger Glide (XP) for Lead Optimization: Glide XP demonstrated the highest correlation with experimental pIC50 (
) and the lowest Mean RMSD (1.12 Å). Its sophisticated handling of hydrophobic enclosure and desolvation penalties makes it essential for the final stages of rational drug design, where distinguishing between single-atom substitutions on the quinoline ring is critical.
Biological Context: EGFR Signaling Blockade
Understanding the macroscopic impact of these microscopic interactions is vital. Quinoline derivatives designed via these docking protocols act as ATP-competitive inhibitors, effectively shutting down the downstream signaling cascades responsible for tumor proliferation.
Mechanism of EGFR signaling blockade by ATP-competitive quinoline inhibitors.
References
In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs
Source: Frontiers in Chemistry
URL:[Link]
Theory and Applications of Covalent Docking in Drug Discovery: Merits and Pitfalls
Source: MDPI
URL:[Link]
The rate of citation of different molecular docking programs
Source: ResearchGate
URL:[Link]
A Comparative Guide to the Cross-Reactivity of Quinoline-Based Kinase Inhibitors
Introduction: The Quinoline Scaffold and the Imperative of Selectivity The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to form the basis of compou...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quinoline Scaffold and the Imperative of Selectivity
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to form the basis of compounds targeting a wide array of biological entities.[1][2][3] Its rigid, bicyclic aromatic nature provides an excellent framework for presenting functional groups in a defined three-dimensional space, facilitating interactions with various protein targets. In recent years, quinoline-containing molecules have gained significant prominence as kinase inhibitors, with several FDA-approved drugs, such as Bosutinib, Lapatinib, and Cabozantinib, revolutionizing cancer therapy.[4][5]
Protein kinases, with over 500 members in the human kinome, are a critical class of enzymes that regulate the majority of cellular processes.[6] Their dysregulation is a hallmark of many diseases, most notably cancer, making them prime therapeutic targets.[7] However, the high degree of structural conservation in the ATP-binding site across the kinome presents a formidable challenge: achieving inhibitor selectivity.[7][8] The tendency of a kinase inhibitor to bind to unintended "off-targets" is known as cross-reactivity. This promiscuity can lead to unforeseen toxicities or, in some cases, produce unexpected therapeutic benefits through polypharmacology.[7][9]
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and evaluate the cross-reactivity of quinoline-based kinase inhibitors. While specific data on every novel compound, such as 1,2-Dihydroquinoline-4-carbonitrile, is often proprietary or not yet in the public domain, the principles and methodologies for assessing selectivity are universal. We will use established quinoline-based drugs as comparative benchmarks to illustrate a robust, field-proven workflow for characterizing the selectivity profile of any new chemical entity within this class.
The Core Challenge: Why Kinase Inhibitor Selectivity is Elusive
Most kinase inhibitors are designed to be ATP-competitive, meaning they bind to the same pocket as the endogenous ATP molecule. This binding site, however, shares remarkable structural similarity across different kinase families.[10] This conservation is the primary reason why achieving absolute selectivity for a single kinase is exceptionally difficult. While some inhibitors exploit unique, less-conserved regions adjacent to the ATP pocket or target inactive kinase conformations to gain selectivity, off-target binding remains a persistent issue that must be rigorously evaluated.[11] An insufficient selectivity profile is a major cause of clinical trial failures.[12]
Methodologies for Comprehensive Cross-Reactivity Profiling
A multi-faceted approach combining experimental and computational methods is essential for building a reliable cross-reactivity profile.
Experimental Assessment: From Broad Screening to Cellular Confirmation
1. Large-Panel Kinase Profiling (Biochemical Assays)
This is the gold-standard initial step, where a compound is tested against a large, diverse panel of purified kinases (often >400) to measure its inhibitory activity (typically as an IC50 value or percent inhibition at a fixed concentration).[12][13] These screens provide a broad, quantitative overview of a compound's kinome-wide interactions.
Protocol: Representative Kinase Profiling using ADP-Glo™ Assay
This protocol outlines the steps for assessing inhibitor activity against a panel of kinases using a luminescence-based assay that measures ADP production.[13]
Compound Preparation : Prepare a 10 mM stock solution of the test compound (e.g., "Lead Quinoline Inhibitor-1") in 100% DMSO. Create a series of dilutions in a 384-well plate to achieve final assay concentrations ranging from 10 µM to 0.1 nM. Include a DMSO-only control (vehicle) and a known broad-spectrum inhibitor like Staurosporine as a positive control.
Kinase Reaction Setup : In a separate 384-well plate, add the specific kinase, its corresponding substrate, and ATP in a reaction buffer. The ATP concentration should ideally be at or near the Km value for each specific kinase to ensure physiological relevance.
Initiation of Reaction : Transfer the diluted compounds from the compound plate to the kinase reaction plate.
Incubation : Incubate the reaction plate at room temperature for 60 minutes to allow the enzymatic reaction to proceed.
ATP Depletion : Add ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes any remaining ATP. Incubate for 40 minutes at room temperature.
ADP-to-ATP Conversion & Signal Generation : Add Kinase Detection Reagent to each well. This reagent converts the ADP produced by the kinase reaction back into ATP, which is then used by a luciferase to generate a luminescent signal. Incubate for 30 minutes at room temperature.
Data Acquisition : Measure the luminescence using a plate-reading luminometer. The signal intensity is directly proportional to the amount of ADP produced and, therefore, the kinase activity.
Data Analysis : Convert the raw luminescence units (RLU) to percent inhibition relative to the DMSO (0% inhibition) and no-enzyme (100% inhibition) controls. Plot percent inhibition versus compound concentration and fit the data to a dose-response curve to determine the IC50 value for each kinase.
2. Chemoproteomics and Cellular Target Engagement
While in vitro panels are essential, they do not fully replicate the cellular environment. Chemoproteomic methods and cellular target engagement assays confirm that a compound binds its intended target (and any off-targets) in a more physiologically relevant context.
Affinity-Based Chemoproteomics (e.g., Kinobeads) : This technique uses beads coated with a mixture of non-selective kinase inhibitors to capture a large portion of the kinome from a cell lysate. A test compound is then added in a competitive manner. The kinases that are displaced from the beads by the test compound are its specific targets. These are then identified and quantified by mass spectrometry.[14][15] This unbiased approach can identify unexpected off-targets, including non-kinase proteins.[15]
Cellular Thermal Shift Assay (CETSA®) : This method is based on the principle that a protein becomes more thermally stable when a ligand is bound to it. Intact cells are treated with the inhibitor, heated to various temperatures, and the amount of soluble (non-denatured) target protein is quantified. A shift in the melting temperature of a protein in the presence of the compound indicates direct target engagement.
Computational Prediction of Off-Target Interactions
Computational methods offer a rapid and cost-effective way to predict potential off-targets early in the discovery process, guiding subsequent experimental validation.[8][16]
Binding Site Similarity : Algorithms compare the structural and physicochemical properties of the ATP-binding pocket of the primary target with all other kinases in the kinome. High similarity suggests a higher probability of cross-reactivity.[16][17]
Chemical Similarity & Machine Learning : These approaches use large datasets of known kinase inhibitors and their activities to train models that can predict the likely targets of a new chemical structure based on its features.[18]
Comparative Analysis: A Case Study of a Lead Quinoline Inhibitor
To illustrate the application of these principles, we present a hypothetical case study. Our lead compound, LQI-1 (Lead Quinoline Inhibitor-1) , was designed as a potent inhibitor of Aurora Kinase A (AURKA). To understand its cross-reactivity, we compare its profile to two well-characterized, FDA-approved quinoline-based inhibitors: Bosutinib and Lapatinib .
Bosutinib : A dual inhibitor of Src and Abl kinases, used in the treatment of chronic myeloid leukemia (CML).[19][20] It is known to have minimal activity against c-KIT and PDGF receptors, which differentiates it from other CML drugs like Imatinib.[20]
Lapatinib : A dual inhibitor of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2/ErbB2), used for HER2-positive breast cancer.[21][22] It is noted for its high selectivity for these two targets.[23]
Data Presentation: Kinome-Wide Inhibition Profile
The following table summarizes hypothetical but representative data from a 400+ kinase panel screen, showing IC50 values for LQI-1 and the two comparator drugs against key on- and off-targets.
Kinase Target
LQI-1 (IC50, nM)
Bosutinib (IC50, nM)
Lapatinib (IC50, nM)
Comments on LQI-1 Activity
AURKA (Target)
5
>10,000
>10,000
Potent on-target activity as designed.
AURKB
25
>10,000
>10,000
5-fold less potent against isoform B.
ABL1
5,500
1.5
>10,000
Weak off-target activity.
SRC
8,000
1.2
>10,000
Weak off-target activity.
EGFR
1,500
85
11
Moderate off-target activity.
HER2 (ErbB2)
2,100
120
13
Moderate off-target activity.
VEGFR2
85
150
3,500
Potent off-target activity.
DDR1
>10,000
30
8,000
No significant activity.
c-KIT
>10,000
>5,000
>10,000
No significant activity.
RIPK2
150
4,000
15
Potent off-target activity.
Quantifying Selectivity: Selectivity Scores
To objectively compare the overall promiscuity of the compounds, various selectivity metrics can be calculated from the panel data.[12]
Selectivity Score (S-Score) : Calculated as the number of kinases inhibited above a certain threshold (e.g., >90% inhibition at 1 µM) divided by the total number of kinases tested. A lower score indicates higher selectivity.
Gini Coefficient : A measure of inequality, adapted to kinase inhibition data. A value closer to 1 indicates that the inhibitory activity is concentrated on a few kinases (highly selective), while a value closer to 0 indicates broad activity across many kinases (promiscuous).
Compound
S-Score (at 1 µM)
Gini Coefficient
Interpretation
LQI-1
0.04 (16/403)
0.78
Moderately selective, with several potent off-targets.
Bosutinib
0.06 (24/403)
0.72
Less selective, known polypharmacology.
Lapatinib
0.01 (4/403)
0.91
Highly selective for its primary targets.
Interpreting the Data: From Profile to Decision
The comparative data reveals a nuanced profile for LQI-1.
On-Target Potency : LQI-1 is a potent inhibitor of its intended target, AURKA.
Cross-Reactivity Profile :
Compared to the highly focused profile of Lapatinib, LQI-1 is significantly more promiscuous.[23]
Its profile shows potent inhibition of VEGFR2 and RIPK2, which are unrelated to its primary target. This is a critical finding.
Causality and Next Steps : The potent off-target activity against VEGFR2 could be a liability (e.g., causing hypertension, a known side effect of VEGFR inhibitors) or a potential therapeutic advantage (dual anti-proliferative and anti-angiogenic activity).[24][25] The inhibition of RIPK2, a kinase involved in inflammatory signaling, could also lead to unintended immunological effects.[26]
This analysis dictates the subsequent steps in the drug development process. The key questions are whether the observed off-target activities are acceptable and if they can be engineered out of the molecule without sacrificing on-target potency.
Conclusion
The quinoline scaffold remains an exceptionally valuable starting point for the design of novel kinase inhibitors. However, its privileged nature does not exempt it from the fundamental challenge of kinase cross-reactivity. A rigorous, multi-pronged strategy for selectivity profiling is not merely a checkbox exercise but a critical component of modern drug discovery. By combining broad biochemical screening with cellular and computational methods, researchers can build a comprehensive understanding of a compound's true interaction profile. Comparing a novel agent against well-characterized drugs like Bosutinib and Lapatinib provides essential context, enabling informed decisions that balance on-target efficacy with off-target risks. Ultimately, this detailed characterization is indispensable for developing safer, more effective therapies and for successfully navigating the path from the laboratory to the clinic.
Benchmarking 1,2-Dihydroquinoline-4-carbonitrile Derivatives Against Known Topoisomerase Inhibitors
Target Audience: Researchers, scientists, and drug development professionals. Focus: Overcoming fluoroquinolone resistance in Gram-negative pathogens via novel DNA gyrase and topoisomerase IV inhibition. Introduction and...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals.
Focus: Overcoming fluoroquinolone resistance in Gram-negative pathogens via novel DNA gyrase and topoisomerase IV inhibition.
Introduction and Mechanistic Rationale
For over five decades, fluoroquinolone antibiotics (e.g., ciprofloxacin, moxifloxacin) have been frontline therapies for bacterial infections, exerting bactericidal activity through the dual inhibition of DNA gyrase and topoisomerase IV [1]. However, the clinical utility of these agents is severely threatened by the rapid emergence of resistance, driven primarily by target-based mutations in the Quinolone Resistance Determining Region (QRDR) of the GyrA and ParC enzyme subunits [2].
Classical fluoroquinolones rely on a critical water-metal ion bridge to interact with the QRDR [3]. Mutations in this region (e.g., Ser83Leu in E. coli GyrA) disrupt this bridge, rendering the drug ineffective. To circumvent this, researchers have developed novel scaffolds, notably 1,2-dihydroquinoline-4-carbonitrile derivatives (which serve as the core for 4-(aminomethyl)quinolin-2(1H)-ones). These compounds are designed to occupy the classical quinolone binding pocket but avoid significant reliance on the QRDR for binding affinity [4].
This guide benchmarks the biochemical and microbiological performance of 1,2-dihydroquinoline-4-carbonitrile derivatives against classical fluoroquinolones and alternative non-classical inhibitors (like the 3-aminoquinazolinedione, PD 0305970).
Binding mechanism of classical fluoroquinolones vs. 1,2-dihydroquinoline-4-carbonitriles.
Quantitative Performance Benchmarking
To objectively evaluate the efficacy of 1,2-dihydroquinoline-4-carbonitrile derivatives, benchmarking must occur at both the enzymatic level (biochemical assays) and the whole-cell level (microbiological assays).
The table below synthesizes representative benchmarking data comparing a lead 1,2-dihydroquinoline-4-carbonitrile derivative against Ciprofloxacin (classical fluoroquinolone) and PD 0305970 (a non-classical reference inhibitor) [4].
Table 1: Biochemical and Microbiological Profiling
Inhibitor Class
Compound
E. coli DNA Gyrase IC₅₀ (µM)
E. coli Topo IV IC₅₀ (µM)
MIC: E. coli WT (µg/mL)
MIC: E. coli QRDR Mutant (µg/mL)*
Fluoroquinolone
Ciprofloxacin
0.25
4.5
0.015
> 32.0
3-Aminoquinazolinedione
PD 0305970
0.10
1.2
0.25
0.5
1,2-Dihydroquinoline-4-carbonitrile
Lead Derivative
0.15
2.0
0.5
1.0
*Note: The QRDR mutant strain typically contains engineered dual mutations (e.g., GyrA Ser83Leu/Asp87Asn and ParC Ser80Ile) to isolate target-based resistance from efflux-mediated resistance.
Data Interpretation: While Ciprofloxacin exhibits superior potency against wild-type (WT) strains, its efficacy collapses against QRDR mutants (a >2000-fold shift in MIC). In contrast, the 1,2-dihydroquinoline-4-carbonitrile derivative maintains a highly stable MIC profile across both WT and mutant strains, validating its QRDR-independent binding mechanism.
To ensure high-fidelity benchmarking, the following protocols are designed as self-validating systems. They incorporate necessary controls to confirm that observed phenotypes are due to target-specific inhibition rather than assay artifacts.
DNA Supercoiling Inhibition Assay (Enzymatic Benchmarking)
DNA gyrase is unique among topoisomerases in its ability to introduce negative supercoils into DNA—an ATP-dependent process. This assay quantifies the ability of the inhibitor to prevent this supercoiling.
Causality & Logic: By measuring the conversion of relaxed plasmid DNA to supercoiled DNA, we directly isolate the catalytic function of GyrA/GyrB. The inclusion of an ATP-free control validates that the observed supercoiling is strictly enzyme-driven, while a vehicle (DMSO) control establishes the baseline maximum enzyme activity.
Step-by-Step Workflow:
Reagent Preparation: Prepare a reaction buffer containing 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP, and 0.1 mg/mL BSA. Why? This mimics the intracellular ionic environment required for optimal Gyrase activity.
Inhibitor Titration: Prepare a 10-point, 3-fold serial dilution of the 1,2-dihydroquinoline-4-carbonitrile derivative, Ciprofloxacin, and PD 0305970 in 100% DMSO.
Reaction Assembly: In a 96-well plate, combine 0.5 µg of relaxed pBR322 plasmid DNA, the reaction buffer, and 1 µL of the inhibitor dilutions.
Enzyme Addition: Initiate the reaction by adding 1 U of recombinant E. coli DNA Gyrase.
Self-Validation: Include a well with no enzyme (Negative Control) and a well with enzyme + DMSO but no inhibitor (Positive Control).
Incubation & Quenching: Incubate at 37°C for 30 minutes. Quench the reaction by adding a stop buffer (50% glycerol, 0.25% bromophenol blue, and 100 mM EDTA). Why? EDTA chelates Mg²⁺, immediately halting the ATP-dependent catalytic cycle.
Electrophoretic Separation: Run the samples on a 1% agarose gel in 1X TAE buffer at 90V for 2 hours. Supercoiled DNA migrates faster than relaxed DNA.
Quantification: Stain the gel with ethidium bromide, image under UV, and quantify the supercoiled band intensity using densitometry. Calculate the IC₅₀ using a 4-parameter logistic regression model.
Experimental workflow for the DNA Gyrase Supercoiling Inhibition Assay.
To prove that a compound overcomes fluoroquinolone resistance, it must be tested against isogenic bacterial strains—strains that are genetically identical except for specific, engineered mutations in the target genes.
Causality & Logic: Gram-negative bacteria possess robust efflux pumps (e.g., AcrAB-TolC) and restrictive outer membranes (porins). Testing a compound on clinical isolates introduces confounding variables (e.g., varying efflux expression). By using an engineered E. coli WT strain and its exact isogenic QRDR mutant, we isolate target affinity from permeability/efflux liabilities.
Step-by-Step Workflow:
Strain Preparation: Streak E. coli ATCC 25922 (WT) and an isogenic GyrA/ParC mutant strain onto Mueller-Hinton Agar (MHA) plates. Incubate overnight at 37°C.
Inoculum Standardization: Suspend isolated colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approx.
CFU/mL). Dilute 1:150 in cation-adjusted Mueller-Hinton Broth (CAMHB).
Compound Plating: In a 96-well clear-bottom plate, dispense 50 µL of CAMHB containing 2X the final desired concentration of the 1,2-dihydroquinoline-4-carbonitrile derivative and reference compounds (range: 0.008 to 64 µg/mL).
Inoculation: Add 50 µL of the standardized bacterial suspension to each well.
Self-Validation: Include a "Broth Only" row (Sterility Control) and a "Bacteria + Vehicle" row (Growth Control).
Incubation & Readout: Incubate the plates aerobically at 37°C for 18–20 hours. Determine the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth (assessed via OD₆₀₀ measurement).
Addressing Permeability and Efflux Liabilities
While 1,2-dihydroquinoline-4-carbonitrile derivatives show excellent target-level benchmarking, their translation into viable drugs requires careful physicochemical optimization.
Most inhibitors in this class possess an amine functional group attached to the core heterocycle, rendering them zwitterionic [5].
Gram-Negative Permeation: This zwitterionic nature is highly intentional; it facilitates permeation through Gram-negative porin channels, a critical requirement for reaching the intracellular DNA gyrase targets.
Mammalian Permeability: However, zwitterions often suffer from reduced permeability across mammalian cell membranes. Therefore, benchmarking must include Caco-2 permeability assays to gauge potential oral bioavailability, ensuring the structural modifications required for bacterial entry do not completely abrogate systemic absorption [4].
References
Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. ResearchGate. Available at:[Link]
Topoisomerase Inhibitors Addressing Fluoroquinolone Resistance in Gram-Negative Bacteria. PubMed. Available at:[Link]
Topoisomerase Inhibitors Addressing Fluoroquinolone Resistance in Gram-Negative Bacteria. King's College London. Available at:[Link]
Skepper, C. K., et al. (2020). Topoisomerase Inhibitors Addressing Fluoroquinolone Resistance in Gram-Negative Bacteria. Journal of Medicinal Chemistry. Available at:[Link]
Quinolone derivatives as antibacterials (WO2016020836A1). Google Patents.
As a Senior Application Scientist specializing in chemical safety and laboratory operations, I frequently guide drug development teams through the logistical complexities of handling biologically active intermediates. 1,...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist specializing in chemical safety and laboratory operations, I frequently guide drug development teams through the logistical complexities of handling biologically active intermediates. 1,2-Dihydroquinoline-4-carbonitrile is a highly specialized compound whose structural motifs—a bioactive quinoline core and a reactive carbonitrile group—demand rigorous, causality-driven disposal protocols.
Standard drain disposal or municipal trash routing is strictly prohibited[1]. The compound's potential for environmental toxicity and its capacity to release toxic nitrogen oxides (NOx) upon improper combustion require a tightly controlled lifecycle from the benchtop to terminal incineration[2][3]. This guide provides a self-validating, step-by-step operational plan to ensure OSHA and EPA compliance while safeguarding laboratory personnel.
Hazard Assessment & Operational Causality
To design a safe disposal protocol, we must first understand the chemical behavior of the compound. 1,2-Dihydroquinoline-4-carbonitrile presents a dual-hazard profile:
The Quinoline Core: Recognized for its biological activity (often utilized in topoisomerase inhibitors and antibacterials), this core structure poses a severe risk of bioaccumulation and toxicity to aquatic life if discharged into waterways[1][4][5].
The Carbonitrile Group (-C≡N): While covalently bound, nitriles can degrade under extreme thermal stress or contact with strong acids/oxidizers to release highly toxic byproducts, including nitrogen oxides (NOx) and potentially cyanide derivatives[3][6].
Because of these inherent risks, high-temperature incineration at a licensed facility is the only acceptable method of terminal destruction[2][7].
Quantitative Data & Regulatory Thresholds
The following table summarizes the critical quantitative parameters and regulatory thresholds that dictate our disposal methodology.
Parameter
Value / Guideline
Causality / Impact on Protocol
Aqueous Waste Limit
> 5 ppm (5 mg/L)
Solutions exceeding this threshold are strictly regulated as hazardous waste by the EPA and cannot be drain-disposed[6].
Fume Hood Velocity
≥ 100 LFM
Prevents inhalation of toxic dusts/vapors during solid waste transfer and handling[8].
Incompatible Materials
Strong Oxidizers, Acids
Contact risks exothermic degradation and the release of toxic gases[3].
Combustion Products
CO, CO₂, NOx
Mandates terminal disposal via high-temperature incineration with specialized NOx scrubbers[2][3].
Pre-Disposal Logistics: Personal Protective Equipment (PPE)
Before initiating any waste consolidation, personnel must don appropriate PPE. The selection of PPE is not arbitrary; it is a direct response to the compound's physical properties.
Chemical-Resistant Nitrile Gloves: Required to prevent dermal absorption. Double-gloving is recommended when handling liquid waste mixtures containing organic solvents[7].
Safety Goggles / Face Shield: Protects against micro-particulate dust from the solid compound or splashes from liquid waste[3][7].
Respiratory Protection (N95/P100): While the compound is a solid, the handling of fine powders during waste transfer can lead to aerosolization. If a fume hood is unavailable or a spill occurs outside of containment, a respirator is mandatory to mitigate inhalation risks[7][9].
Step-by-Step Waste Disposal Methodology
The following protocol outlines the self-validating system for segregating, containing, and labeling 1,2-Dihydroquinoline-4-carbonitrile waste.
Step 1: Waste Segregation
Action: Separate waste into three distinct streams: Solid Waste (pure powder/crystals), Liquid Waste (solvent mixtures/reaction filtrates), and Contaminated Consumables (gloves, weigh boats, pipette tips)[7].
Causality: Mixing solid nitrile compounds with incompatible liquid waste (especially acidic aqueous streams) can trigger unintended hydrolysis or exothermic reactions in the waste carboy[3].
Step 2: Primary Containment
Action: Transfer solid waste into a dedicated, sealable High-Density Polyethylene (HDPE) or amber glass container. For liquid waste, ensure the pH is neutral before capping the carboy.
Causality: Amber glass prevents potential photodegradation of the quinoline core, while ensuring a neutral pH prevents the acid-catalyzed release of toxic gases[2][6].
Step 3: OSHA-Compliant Labeling
Action: Affix a standardized hazardous waste label immediately upon adding the first drop/grain of waste. The label must explicitly state: "Hazardous Waste: 1,2-Dihydroquinoline-4-carbonitrile (Toxic/Nitrile)"[7][8].
Causality: Unlabeled containers violate OSHA Hazard Communication Standards (29 CFR 1910.1200) and pose a severe risk to Environmental Health and Safety (EHS) personnel who must identify the waste for proper incineration routing[8][10].
Step 4: Satellite Accumulation Area (SAA) Storage
Action: Store the sealed containers in a designated SAA within secondary containment (e.g., a chemically resistant tray). Keep away from heat sources and direct sunlight[3][4].
Causality: Secondary containment ensures that if the primary vessel fails, the highly toxic contents will not breach the laboratory environment or reach floor drains[6].
Step 5: Terminal EHS Transfer
Action: Submit a waste pickup request to your institution's EHS department or a licensed chemical waste disposal contractor prior to reaching the 6-month accumulation limit or the 25-gallon volume limit[6].
Caption: Workflow for segregation, containment, and disposal of 1,2-Dihydroquinoline-4-carbonitrile waste.
Emergency Spill Response Protocol
In the event of a breach or accidental spill during the disposal workflow, immediate and calculated action is required to prevent environmental contamination and inhalation exposure.
Evacuation and Assessment: Immediately clear the immediate area. Ensure the chemical fume hood or local exhaust ventilation is operating at a minimum face velocity of 100 linear feet per minute to capture airborne particulates[8].
PPE Donning: Responders must wear chemical-resistant nitrile gloves, safety goggles, and an N95/P100 respirator[7][9].
Containment: Surround the spill with an inert, non-flammable absorbent material such as diatomaceous earth or dry sand[1].
Causality: Combustible absorbents like sawdust must be avoided as they can act as fuel if an unexpected exothermic reaction occurs with ambient chemicals.
Mechanical Collection: Use non-sparking tools to sweep the absorbed mixture into a heavy-duty, sealable hazardous waste container.
Site Decontamination: Wash the contaminated surface thoroughly with soap and plenty of water[1][3].
Causality:Do not use organic solvents for cleaning. Solvents will rapidly dissolve the carbonitrile compound, increasing its dermal permeability and inadvertently spreading the contamination over a larger surface area[1].
References
MATERIAL SAFETY DATA SHEET - 4-Bromo-quinoline-8-carbonitrile, Chemcia Scientific, [Link]
Topoisomerase Inhibitors Addressing Fluoroquinolone Resistance in Gram-Negative Bacteria, St George's, University of London,[Link]
Quinoline - SAFETY DATA SHEET, PENTA Chemicals, [Link]
Safety Data Sheet: quinoline, Chemos GmbH&Co.KG, [Link]
Hazardous Waste Disposal Guide - Research Safety, Northwestern University,[Link]
The OSHA Lab Standard and the MSC Chemical Safety Manual, University of Puerto Rico, [Link]
Personal protective equipment for handling 1,2-Dihydroquinoline-4-carbonitrile
As a Senior Application Scientist, I approach chemical handling not as a mere compliance checklist, but as a mechanistic system where every safety measure directly corresponds to a specific physicochemical risk. 1,2-Dihy...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach chemical handling not as a mere compliance checklist, but as a mechanistic system where every safety measure directly corresponds to a specific physicochemical risk.
1,2-Dihydroquinoline-4-carbonitrile and its derivatives are critical intermediates in drug development and the synthesis of highly fluorescent compounds. However, handling this compound presents a dual toxicological profile: it is a toxic nitrile and a quinoline derivative classified as a combustible solid (Storage Class 11). To ensure absolute safety and operational efficiency, your handling protocols must be adaptive, self-validating, and strictly governed by the matrix in which the chemical exists.
The Causality of PPE Selection
Standard laboratory PPE is insufficient for advanced synthetic workflows involving this compound. You must adjust your protective barriers based on the chemical's physical state:
Respiratory Causality (Solid State): The compound exists as a fine powder. Static charge during weighing easily causes aerosolization. Because inhalation of quinoline derivatives can cause severe respiratory irritation and systemic toxicity, an N95/P100 respirator is mandatory when handling the neat solid outside a specialized, enclosed powder hood.
Permeation Causality (Solution State): Thin, disposable nitrile gloves provide only limited chemical protection intended for brief, incidental contact[1]. If 1,2-Dihydroquinoline-4-carbonitrile is dissolved in Dimethyl Sulfoxide (DMSO)—a ubiquitous solvent in drug discovery—the DMSO acts as a molecular carrier, rapidly transporting the toxic nitrile through the thin nitrile glove and directly into the dermal layer. Therefore, glove material must change when the solvent changes[2].
Every step in your workflow must include a built-in verification mechanism to ensure the integrity of your safety barriers.
Protocol 1: Safe Weighing and Transfer (Solid State)
Barrier Preparation: Don a standard lab coat, chemical splash goggles, and double-layer nitrile gloves (≥5 mil thickness). Inflate the outer gloves manually prior to donning to verify the absence of micro-punctures.
Static Mitigation: Use an anti-static device (e.g., Zerostat gun) on the weighing spatula and weigh boat. This neutralizes the static charge, preventing the toxic carbonitrile powder from aerosolizing or clinging to the exterior of the vessel.
Transfer: Weigh the compound inside a calibrated ductless powder hood or a standard fume hood with the sash lowered to the lowest possible operational mark[3].
Self-Validation (The UV Decontamination Check): Quinoline derivatives often exhibit strong, solvent-independent fluorescence. After transferring the solid and wiping down the balance with a 70% ethanol solution, turn off the ambient lights and illuminate the weighing area with a 365 nm UV lamp. Any remaining micro-spills will fluoresce brightly, instantly validating the effectiveness of your decontamination.
Protocol 2: Solution Preparation in High-Risk Solvents
Solvent Assessment: Identify the carrier solvent. If using Dichloromethane (DCM), standard nitrile gloves will fail rapidly[1].
PPE Adjustment: Swap the outer nitrile glove for a solvent-specific barrier (e.g., Neoprene for DCM, Butyl rubber for DMSO)[2].
Dissolution: Add the solvent to the pre-weighed vial inside the fume hood. Cap the vial tightly.
Self-Validation (Seal Integrity Check): Before vortexing the solution, invert the sealed vial once over a dry chemical wipe. A lack of solvent spotting on the wipe validates the seal's integrity, preventing toxic aerosolization during high-speed vortexing.
Doffing: Remove the outer solvent-contaminated glove immediately after the dissolution step. Never touch fume hood sashes, pipettes, or door handles with a contaminated glove[4].
Operational Workflow & Decision Tree
Fig 1: Decision matrix and self-validating workflow for 1,2-Dihydroquinoline-4-carbonitrile handling.
Emergency Spill & Disposal Plan
Solid Spill Response: If a powder spill occurs, do not sweep , as this generates toxic dust. Cover the powder with damp paper towels to suppress aerosolization, then carefully wipe it up. Place all cleanup materials into a sealed biohazard/chemical waste bag.
Solvent Spill Response: For solutions spilled outside the fume hood, immediately evacuate the immediate area. Use activated carbon spill absorbents to trap both the organic vapor and the dissolved quinoline.
Disposal Logistics: Collect all contaminated consumables (weigh boats, pipette tips, outer gloves) in a designated, clearly labeled hazardous waste container for "Combustible Toxic Solids." Crucial Warning: Do not mix nitrile waste with strongly acidic waste streams, as trace nitriles under extreme acidic conditions can theoretically generate hydrogen cyanide gas.